N,N-Didesmethyl olopatadine

• CAS: 113835-94-2

Core Science & Biosynthesis

What is N,N-Didesmethyl olopatadine?

Title: Comprehensive Technical Whitepaper on N,N-Didesmethyl Olopatadine: Metabolic Profiling, Impurity Characterization, and Analytical Methodologies

Executive Summary

Olopatadine is a highly selective histamine H1 receptor antagonist and mast cell stabilizer widely utilized in the treatment of allergic conjunctivitis and rhinitis[1]. While the parent active pharmaceutical ingredient (API) is predominantly eliminated unchanged via renal excretion[2], it undergoes minor hepatic biotransformation. During this process, the terminal tertiary amine of olopatadine is subjected to sequential oxidative metabolism.

N,N-Didesmethyl olopatadine (CAS: 113835-94-2) is the secondary demethylation product of this pathway[3]. For researchers and drug development professionals, tracking this specific molecule is critical for two reasons:

• Pharmacokinetic (PK) Profiling: It serves as a biomarker for extensive CYP450-mediated metabolism.

• CMC Impurity Tracking: As a known degradation product and metabolite, it must be monitored under ICH Q3A/Q3B guidelines to ensure API stability and safety.

Structural Causality & Physicochemical Shifts

The conversion of olopatadine to N,N-didesmethyl olopatadine represents a fundamental shift in the molecule's physicochemical behavior.

Olopatadine features a bulky, lipophilic tertiary dimethylamine group. When cytochrome P450 enzymes strip away both methyl groups, the resulting N,N-didesmethyl olopatadine possesses a primary amine [3].

• Causality in Analytical Behavior: The loss of these methyl groups reduces steric hindrance and exposes the highly polar primary amine. This significantly increases the molecule's Topological Polar Surface Area (TPSA) and alters its pKa. In liquid chromatography, this primary amine is highly susceptible to secondary interactions with residual silanols on silica-based stationary phases, which causes severe peak tailing. Therefore, analysts must utilize heavily end-capped columns or superficially porous particles (SPP) to maintain peak symmetry during quantification.

Biotransformation & Metabolic Pathways

In vivo, olopatadine is minimally metabolized, with approximately 70% of the dose recovered unchanged in urine[2]. However, the fraction that undergoes hepatic metabolism follows distinct enzymatic pathways:

• CYP3A4-Mediated Demethylation: The cytochrome P450 isozyme CYP3A4 is almost exclusively responsible for the initial N-demethylation, yielding N-desmethyl olopatadine (M1)[4]. Subsequent demethylation by CYP3A4 yields the primary amine, N,N-didesmethyl olopatadine.

• FMO-Mediated Oxidation: In a parallel pathway, flavin-containing monooxygenases (FMO1 and FMO3) oxidize the tertiary amine to form olopatadine N-oxide (M3)[2].

Metabolic biotransformation pathway of Olopatadine to its demethylated and N-oxide derivatives.

Quantitative Data Summary

To facilitate rapid comparison during method development, the physicochemical and metabolic parameters of olopatadine and its primary derivatives are summarized below.

Compound Name	Amine Classification	Molecular Formula	Molecular Weight ( g/mol )	Primary Metabolic Enzyme
Olopatadine (Parent)	Tertiary Amine	C₂₁H₂₃NO₃	337.41	N/A
Olopatadine N-oxide (M3)	N-Oxide	C₂₁H₂₃NO₄	353.41	FMO1 / FMO3
N-Desmethyl olopatadine (M1)	Secondary Amine	C₂₀H₂₁NO₃	323.39	CYP3A4
N,N-Didesmethyl olopatadine	Primary Amine	C₁₉H₁₉NO₃	309.36	CYP3A4

Self-Validating Analytical Protocol: LC-MS/MS Quantification

To accurately quantify N,N-didesmethyl olopatadine in human plasma or API formulations, a highly selective LC-MS/MS methodology is required. The following protocol is designed as a self-validating system , ensuring that every step contains built-in quality control checks to verify the integrity of the data.

Phase 1: Sample Preparation via Weak Cation Exchange (WCX)

• Causality: Because N,N-didesmethyl olopatadine contains a strongly basic primary amine, it carries a positive charge at physiological pH. Utilizing a Weak Cation Exchange (WCX) Solid Phase Extraction (SPE) cartridge allows the target analyte to bind ionically to the sorbent, permitting aggressive washing steps that remove neutral lipids and acidic matrix interferences.

• Spiking: Aliquot 200 µL of plasma. Spike with 10 µL of stable isotope-labeled internal standard (e.g., Olopatadine-d3) to mathematically correct for matrix ionization suppression.

• Pre-treatment: Dilute the sample with 200 µL of 2% phosphoric acid. This disrupts protein-drug binding and ensures the primary amine is fully protonated for optimal SPE retention.

• Loading & Washing: Load the sample onto a pre-conditioned WCX-SPE cartridge. Wash with 5% methanol in water (to elute polar neutrals), followed by 100% methanol (to elute hydrophobic phospholipids).

• Elution: Elute the target analyte using 5% ammonium hydroxide in methanol. Mechanism: The high pH neutralizes the basic primary amine, breaking the ionic bond with the sorbent and releasing the analyte.

• Reconstitution: Evaporate the eluate under nitrogen gas at 40°C and reconstitute in 100 µL of the initial mobile phase.

Phase 2: UHPLC-MS/MS Analysis & Self-Validation

• Chromatography: Inject 5 µL onto a sub-2 µm, polar-endcapped C18 column. Run a gradient utilizing Mobile Phase A (0.1% Formic acid in water) and Mobile Phase B (0.1% Formic acid in Acetonitrile).

• Detection: Operate the mass spectrometer in Electrospray Ionization (ESI) positive mode. Monitor the MRM transition for N,N-didesmethyl olopatadine at m/z 310.2 → 201.1.

• Self-Validation Criteria (SST & QC):

  • System Suitability Test (SST): Prior to the batch, inject a precision standard six times (n=6). The analytical run is only validated to proceed if the %RSD of the N,N-didesmethyl olopatadine peak area is ≤ 5.0%. Causality: This confirms that the mass spectrometer's ion optics and UHPLC pumps are stable before consuming valuable samples.

  • Carryover Check: A blank matrix injection immediately following the Upper Limit of Quantification (ULOQ) standard must exhibit a signal ≤ 20% of the LLOQ. Causality: Validates that the highly polar primary amine is not adhering to the autosampler needle or column frits.

Self-validating LC-MS/MS workflow for the quantification of N,N-Didesmethyl olopatadine.

References

• Title: OLOPATADINE - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL: [Link]

• Title: Clinical Pharmacology and Biopharmaceutics Review: NDA 21-861 (Olopatadine Hydrochloride) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Effects of Olopatadine, a New Antiallergic Agent, on Human Liver Microsomal Cytochrome P450 Activities Source: PubMed (National Institutes of Health) URL: [Link]

Sources

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An In-Depth Technical Guide to the Synthesis of N,N-Didesmethyl Olopatadine Reference Standard

Abstract

This technical guide provides a comprehensive and scientifically grounded approach to the synthesis of N,N-Didesmethyl Olopatadine, a primary metabolite and critical reference standard for the quality control of the antihistaminic drug, Olopatadine. The proposed synthetic strategy is designed for researchers, scientists, and professionals in drug development, offering a detailed, step-by-step methodology. This document emphasizes the rationale behind experimental choices, ensuring technical accuracy and practical applicability. The synthesis is based on established chemical principles and analogous reactions reported in the synthesis of Olopatadine and related compounds.

Introduction and Rationale

N,N-Didesmethyl Olopatadine, chemically known as (Z)-2-(11-(3-(methylamino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid, is the N-demethylated metabolite of Olopatadine.[1][2][3][4] As a significant related substance, its availability as a high-purity reference standard is crucial for the analytical method development, validation, and routine quality control of Olopatadine drug products.[1][2] This guide outlines a robust and plausible synthetic route to obtain this reference material, focusing on a modified Wittig reaction, a cornerstone in the synthesis of Olopatadine itself.[5][6][7]

The core of this strategy involves the synthesis of a novel phosphonium ylide precursor, which, upon reaction with the key intermediate, 6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetic acid (Isoxepac), will yield the target molecule. Subsequent purification and characterization are detailed to ensure the final product meets the stringent requirements for a reference standard.

Retrosynthetic Analysis and Strategy

A logical retrosynthetic analysis of N,N-Didesmethyl Olopatadine points towards a convergent synthesis strategy. The key disconnection is at the exocyclic double bond, suggesting a Wittig-type olefination.

Figure 2: Proposed synthetic pathway for N,N-Didesmethyl Olopatadine.

Synthesis of the Wittig Reagent: N-methyl-3-(triphenylphosphonio)propan-1-aminium bromide

Step 1: Synthesis of 3-(Methylamino)propyl bromide

This step involves the conversion of the hydroxyl group of 3-(methylamino)propan-1-ol to a bromide.

• Protocol:

  • To a solution of 3-(methylamino)propan-1-ol (1 equivalent) in a suitable solvent such as dichloromethane, add hydrobromic acid (48% aqueous solution, 1.2 equivalents) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction mixture with a saturated sodium bicarbonate solution.

  • Extract the product with dichloromethane, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Step 2: Synthesis of N-methyl-3-(triphenylphosphonio)propan-1-aminium bromide

• Protocol:

  • Dissolve the crude 3-(methylamino)propyl bromide (1 equivalent) and triphenylphosphine (1.1 equivalents) in a suitable solvent like acetonitrile or toluene.

  • Reflux the mixture for 24-48 hours.

  • Monitor the formation of the phosphonium salt, which will precipitate out of the solution.

  • Cool the reaction mixture, filter the precipitate, wash with cold solvent, and dry under vacuum to yield the desired Wittig reagent.

Synthesis of N,N-Didesmethyl Olopatadine via Wittig Reaction

This crucial step involves the coupling of the synthesized Wittig reagent with Isoxepac.

• Protocol:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), suspend the N-methyl-3-(triphenylphosphonio)propan-1-aminium bromide (2 equivalents) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to -78 °C and add a strong base such as n-butyllithium or sodium hydride (2.2 equivalents) dropwise to generate the ylide.

  • Stir the resulting deep red or orange solution at -78 °C for 1 hour.

  • Add a solution of Isoxepac (1 equivalent) in anhydrous THF dropwise to the ylide solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by TLC or HPLC.

  • Upon completion, quench the reaction by the slow addition of water.

  • Adjust the pH of the aqueous layer to the isoelectric point of the product (approximately pH 4-5) to precipitate the crude product.

  • Filter the precipitate, wash with water, and dry under vacuum.

Purification of N,N-Didesmethyl Olopatadine

The purity of a reference standard is paramount. The crude product will likely contain a mixture of Z and E isomers, as well as triphenylphosphine oxide.

• Recommended Purification Method: Preparative HPLC

  • A reversed-phase preparative HPLC method is the most effective way to separate the Z and E isomers and other impurities.

  • The choice of column, mobile phase, and gradient will need to be optimized based on analytical scale separations.

Parameter	Recommendation
Column	C18, Phenyl-Hexyl
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile or Methanol
Detection	UV at a suitable wavelength (e.g., 254 nm)

• Alternative Method: Crystallization

  • Fractional crystallization from a suitable solvent system (e.g., ethanol/water, acetone/water) may also be employed to enrich the desired Z-isomer.

Characterization of the Reference Standard

Comprehensive characterization is mandatory to confirm the identity, purity, and potency of the N,N-Didesmethyl Olopatadine reference standard.

Analytical Technique	Purpose	Expected Results
¹H NMR	Structural confirmation and isomeric ratio	Protons corresponding to the methylamino group, propylidene chain, and the dibenz[b,e]oxepin core. Integration will provide the Z/E ratio.
¹³C NMR	Structural confirmation	Carbons corresponding to the chemical structure.
Mass Spectrometry (MS)	Molecular weight confirmation	A molecular ion peak corresponding to the exact mass of C₂₀H₂₁NO₃. [1][2]
HPLC	Purity assessment	A single major peak for the Z-isomer with purity >98%.
Infrared (IR) Spectroscopy	Functional group identification	Characteristic peaks for O-H (carboxylic acid), C=O (carboxylic acid), and C-N bonds.
Thermogravimetric Analysis (TGA)	Assessment of residual solvents and water	Determination of weight loss upon heating.
Potency (by Titration or qNMR)	Quantitative determination of the active substance	To assign a precise potency value to the reference standard.

Conclusion

The synthetic route detailed in this guide provides a scientifically sound and practical approach for the preparation of the N,N-Didesmethyl Olopatadine reference standard. By leveraging a modified Wittig reaction, this methodology allows for the controlled introduction of the N-methylaminopropylidene side chain. Rigorous purification and comprehensive characterization are essential final steps to ensure the material is fit for its intended use in pharmaceutical analysis and quality control.

References

• A New Efficient Synthetic Route for the Synthesis of the Antiallergic Drug, Olopatadine Hydrochloride, via Stereospecific Palladium-Catalyzed Reaction. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Process for obtaining olopatadine and intermediates. (n.d.). Google Patents.

• Olopatadine - New Drug Approvals. (2015, April 28). U.S. Food and Drug Administration. Retrieved March 27, 2026, from [Link]

• A Simple Synthesis of the Novel Antihistaminic Drug Olopatadine Hydrochloride. (2013, September 18). Organic Preparations and Procedures International. Retrieved March 27, 2026, from [Link]

• A Simple Synthesis of the Novel Antihistaminic Drug Olopatadine Hydrochloride. (2026, February 7). ResearchGate. Retrieved March 27, 2026, from [Link]

• Olopatadine N-Desmethyl Impurity | 113835-92-0. (n.d.). SynZeal. Retrieved March 27, 2026, from [Link]

• Polymorphic forms of olopatadine hydrochloride and methods for producing olopatadine and salts thereof. (n.d.). Google Patents.

• N-Desmethyl olopatadine. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

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• 2. Olopatadine N-Desmethyl Impurity  | 113835-92-0 | SynZeal [synzeal.com]
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• 4. N-Desmethyl olopatadine | C20H21NO3 | CID 14127209 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. EP2145882A1 - Process for obtaining olopatadine and intermediates - Google Patents [patents.google.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]

N,N-Didesmethyl Olopatadine: A Technical Whitepaper on the M2 Metabolite

Executive Summary

Olopatadine is a highly selective histamine H1-receptor antagonist and mast cell stabilizer utilized globally in the management of allergic conjunctivitis and rhinitis. While its pharmacodynamics are well-documented, its pharmacokinetic profile presents a unique metabolic landscape. Olopatadine is predominantly eliminated unchanged via renal excretion, rendering hepatic biotransformation a minor clearance pathway.

During hepatic metabolism, the drug undergoes N-demethylation and N-oxidation to form three primary circulating metabolites: M1 (N-desmethyl olopatadine), M3 (olopatadine N-oxide), and the trace metabolite M2 (N,N-didesmethyl olopatadine ). This guide provides an in-depth mechanistic analysis of the M2 metabolite, exploring its chemical profiling, biotransformation pathways, and the rigorous analytical methodologies required for its quantification.

Chemical Profiling & Structural Dynamics

The structural evolution from the parent drug to the M2 metabolite involves sequential N-demethylation. Olopatadine features a tertiary dimethylamino group attached to a dibenzoxepin core. The loss of one methyl group yields the secondary amine M1, while the loss of both methyl groups yields the primary amine M2.

This structural shift fundamentally alters the molecule's hydrophobicity and polarity, which dictates its behavior during chromatographic separation. The reduction in non-polar methyl groups makes M2 the most polar compound among the olopatadine derivatives.

Table 1: Physicochemical Properties of Olopatadine and its Metabolites

Compound	Designation	Molecular Formula	Molecular Weight	CAS Number	Structural Modification
Olopatadine	Parent	C21H23NO3	337.41 g/mol	113806-05-6	Base structure (Tertiary amine)
N-desmethyl olopatadine	M1	C20H21NO3	323.39 g/mol	N/A	Loss of one methyl group (Secondary amine)
N,N-didesmethyl olopatadine	M2	C19H19NO3	309.36 g/mol	113835-94-2	Loss of two methyl groups (Primary amine)
Olopatadine N-oxide	M3	C21H23NO4	353.41 g/mol	N/A	Oxidation of tertiary amine

Data supported by the NCATS Inxight Drugs database .

Metabolic Pathways & Pharmacokinetics

The biotransformation of olopatadine is driven by specific cytochrome P450 (CYP) and flavin-containing monooxygenase (FMO) enzymes .

• M1 Formation: Catalyzed primarily by CYP3A4.

• M3 Formation: Catalyzed by FMO1 and FMO3.

• M2 Formation: Formed via a secondary, sequential N-demethylation of the M1 metabolite by CYP450 enzymes.

Causality of Trace M2 Exposure

In healthy subjects, approximately 70% of the administered olopatadine dose is excreted unchanged in the urine. Because the parent drug is rapidly cleared by the kidneys, the flux through the hepatic CYP3A4 pathway is minimal. Consequently, the secondary conversion from M1 to M2 is exceptionally low, representing <0.06% of the administered dose in urinary recovery.

M2 is typically unquantifiable (≤0.250 ng/mL) in the plasma of healthy individuals. However, in patients with severe renal impairment, the primary renal clearance bottleneck forces a compensatory shift toward hepatic metabolism. The prolonged systemic circulation of the parent drug increases its exposure to hepatic CYPs, allowing the sequential N-demethylation to occur at quantifiable levels .

Olopatadine biotransformation pathway highlighting the trace formation of the M2 metabolite.

Analytical Methodology: LC-ESI-MS/MS Quantification

Due to the trace systemic exposure of M2, standard UV-HPLC methods lack the sensitivity required for accurate pharmacokinetic profiling. The gold standard for quantifying M2 is High-Performance Liquid Chromatography coupled with Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) .

Self-Validating Protocol Design

To ensure trustworthiness, the protocol relies on Solid-Phase Extraction (SPE) combined with an internal standard (e.g., KF11796). Plasma contains thousands of endogenous lipids and proteins that cause severe ion suppression in ESI-MS. The SPE step isolates the hydrophobic dibenzoxepin core of the analytes, while the internal standard validates the extraction efficiency and corrects for any residual matrix effects, creating a closed, self-validating analytical system.

Step-by-Step Workflow

• Sample Preparation (SPE Conditioning): Condition a Bond Elut C18 SPE cartridge with 1.0 mL of 100% methanol, followed by 1.0 mL of deionized water to activate the silica bed.

• Loading: Spike 0.5 mL of human plasma with the internal standard. Load the plasma onto the conditioned cartridge. The hydrophobic dibenzoxepin rings of olopatadine and M2 will bind tightly to the C18 stationary phase.

• Washing: Wash the cartridge with 1.0 mL of 5% methanol in water. Causality: This specific concentration is strong enough to elute hydrophilic plasma proteins and salts without disrupting the hydrophobic binding of the target analytes.

• Elution: Elute the analytes using 1.0 mL of 100% methanol containing 0.1% formic acid. The formic acid ensures the amines remain protonated, which is critical for downstream positive-ion ESI.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen gas at 40°C. Reconstitute the residue in 100 µL of the LC mobile phase.

• LC Separation: Inject the sample onto a C18 analytical column using a gradient elution (e.g., acetonitrile/water with ammonium acetate). Causality: Because M2 lacks both methyl groups, it is the most polar of the derivatives. In reverse-phase chromatography, M2 will elute first, followed by M1, and finally the parent olopatadine.

• MS/MS Detection: Operate the mass spectrometer in positive ESI mode. Utilize Multiple Reaction Monitoring (MRM) to track the specific precursor-to-product ion transition for M2 (m/z 310.4 → specific fragment ion), ensuring absolute specificity against background noise.

Step-by-step LC-ESI-MS/MS workflow for the isolation and quantification of the M2 metabolite.

Clinical & Toxicological Significance

The clinical relevance of the M2 metabolite is largely defined by its absence. Olopatadine does not inhibit major CYP450 enzymes (including 1A2, 2C9, 2C19, 2D6, and 3A4) in vitro. Because the formation of M2 is negligible, olopatadine exhibits an exceptionally low potential for metabolic drug-drug interactions (DDIs) . Furthermore, M2 is pharmacologically inactive compared to the parent compound. Therefore, even in populations where M2 plasma concentrations become quantifiable (such as patients with severe renal impairment), dosage adjustments based on hepatic metabolite accumulation are not clinically warranted.

References

• FDA Clinical Pharmacology Review - Patanase (Olopatadine Hydrochloride) Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry Source: PubMed (National Institutes of Health) URL:[Link]

• N,N-DIDESMETHYL OLOPATADINE (Metabolite Record) Source: NCATS Inxight Drugs URL:[Link]

Pharmacokinetics of N,N-Didesmethyl olopatadine in preclinical models

Title: Pharmacokinetics and Biotransformation of N,N-Didesmethyl Olopatadine in Preclinical Models Document Type: Technical Whitepaper Target Audience: Pharmacokineticists, Preclinical Toxicologists, and Drug Development Scientists

Executive Summary

Olopatadine is a dual-action histamine H1-receptor antagonist and mast cell stabilizer widely utilized in ophthalmic and nasal formulations for allergic conjunctivitis and rhinitis. While the clinical pharmacokinetics (PK) of the parent drug are well-characterized, the preclinical evaluation of its minor metabolites—specifically N,N-didesmethyl olopatadine (M2)—provides critical insights into the drug's hepatic clearance mechanisms and cytochrome P450 (CYP450) interactions. This whitepaper synthesizes the biotransformation pathways, receptor affinities, and standardized preclinical methodologies required to quantify N,N-didesmethyl olopatadine in vitro and in vivo.

Chemical Identity and Pharmacodynamic Profile

Olopatadine undergoes limited hepatic metabolism due to its rapid renal clearance. However, the fraction that is metabolized yields three primary derivatives: N-desmethyl olopatadine (M1), N,N-didesmethyl olopatadine (M2), and olopatadine N-oxide (M3)[1].

N,N-didesmethyl olopatadine (CAS: 113835-94-2; Molecular Formula: C19H19NO3) is a secondary metabolite resulting from the sequential demethylation of the parent compound[2]. Pharmacodynamically, the affinity of both the N-desmethyl (M1) and N,N-didesmethyl (M2) forms for the histamine-H1 receptor is approximately 1.5 to 2.0-fold lower than that of the parent olopatadine molecule, rendering them pharmacologically active but significantly less potent[3].

Table 1: Chemical and Pharmacodynamic Profile of Olopatadine and its Metabolites

Analyte	Designation	Chemical Modification	H1 Receptor Affinity	Preclinical Abundance
Olopatadine	Parent	None	High (Reference)	Dominant (Plasma/Urine)
N-desmethyl olopatadine	M1	Single Demethylation	1.5 - 2.0x Lower	Major in Rats
N,N-didesmethyl olopatadine	M2	Double Demethylation	1.5 - 2.0x Lower	Minor (Often < LLOQ)
Olopatadine N-oxide	M3	N-oxidation	Inactive / Low	Major in Dogs

Preclinical ADME Dynamics and Causality of Clearance

The systemic exposure of olopatadine and its metabolites is heavily dictated by its excretion profile. In preclinical models (rats, dogs, and monkeys), olopatadine is primarily eliminated unchanged in the urine, accounting for 32% to 58% of the administered dose depending on the species[3]. In humans, this renal clearance accounts for 60-70% of the dose[4].

Because urinary elimination occurs rapidly via both glomerular filtration (20%) and active tubular secretion (80%), the parent drug's residence time in the liver is minimized[3]. This rapid renal shunting outcompetes extensive hepatic biotransformation, explaining why M2 remains a minor metabolite.

When hepatic metabolism does occur, it is mediated almost exclusively by the cytochrome P-450 isozyme 3A4 (CYP3A4)[5]. CYP3A4 facilitates the initial demethylation to M1, followed by a subsequent demethylation to yield M2.

Metabolic biotransformation pathway of olopatadine into its primary and secondary metabolites.

Table 2: Comparative Preclinical Excretion Profile

Parameter	Rat Model	Dog Model	Human (Reference)
Primary Elimination Route	Renal (Urine)	Renal (Urine)	Renal (Urine)
Unchanged Drug in Urine	~32%	~58%	60 - 70%
Major Circulating Metabolite	N-desmethyl (M1)	N-oxide (M3)	M1 & M3
M2 Detectability	Trace / Minor	Trace / Minor	Unmeasurable / Trace

Experimental Methodologies: Self-Validating Protocols

To accurately quantify trace metabolites like N,N-didesmethyl olopatadine, robust and highly sensitive assays are required. Below are the standardized protocols for in vitro metabolite generation and in vivo PK quantification.

Protocol A: In Vitro Microsomal Stability and Metabolite Generation

Purpose: To isolate Phase I hepatic metabolism and track CYP3A4-mediated sequential demethylation without the confounding variable of renal clearance.

• Preparation of Working Solutions: Prepare a 10 mM stock solution of olopatadine in DMSO. Dilute to a 100 µM working solution in 100 mM potassium phosphate buffer (pH 7.4). Causality: Physiological pH is strictly maintained to ensure optimal CYP450 enzymatic folding and activity.

• Microsomal Incubation: Combine the working solution with liver microsomes (rat or dog, 1 mg/mL final protein concentration) in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the reaction by adding NADPH (final concentration 1 mM). Causality: NADPH acts as the obligate electron donor for CYP450-mediated oxidation and demethylation. Without this step, Phase I metabolism cannot proceed.

• Time-Course Sampling & Quenching: At predetermined intervals (0, 15, 30, 60, 120 minutes), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Olopatadine-d3). Causality: Cold acetonitrile denatures the microsomal proteins, instantly halting enzymatic activity and precipitating proteins for cleaner downstream analysis.

• Centrifugation & Analysis: Centrifuge the quenched samples at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to LC-MS/MS vials.

Protocol B: In Vivo Pharmacokinetic Workflow and Bioanalysis

Purpose: To quantify the systemic exposure of M2 relative to the parent drug following oral or intravenous administration in preclinical models.

• Animal Dosing: Administer olopatadine to Sprague-Dawley rats (e.g., 1 mg/kg IV or 10 mg/kg PO).

• Serial Sampling: Collect blood samples (~200 µL) via the jugular vein at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose. Causality: High-frequency early sampling captures the rapid distribution phase, while later time points define the terminal elimination half-life.

• Plasma Separation: Centrifuge blood samples at 3,000 x g for 10 minutes at 4°C to isolate plasma. Store at -80°C until analysis.

• Self-Validating Bioanalysis (LC-MS/MS):

  • Construct a calibration curve using blank plasma spiked with known concentrations of olopatadine, M1, M2, and M3.

  • Include Quality Control (QC) samples at Low, Mid, and High concentrations. Causality: The assay is self-validating; if the QC samples deviate by >15% from their nominal values, the analytical run is rejected, preventing the reporting of false PK parameters.

  • Utilize Multiple Reaction Monitoring (MRM) to specifically isolate the mass-to-charge (m/z) transitions for M2 (e.g., m/z 310.2 → corresponding product ion).

• Non-Compartmental Analysis (NCA): Calculate Cmax, Tmax, AUC, and clearance using validated PK software.

Standardized preclinical in vivo pharmacokinetic workflow for metabolite quantification.

Conclusion

The pharmacokinetic profile of N,N-didesmethyl olopatadine (M2) illustrates a classic case of clearance competition. Because olopatadine is highly hydrophilic and efficiently cleared by renal mechanisms, its hepatic exposure to CYP3A4 is limited, resulting in only trace systemic levels of M2. While M2 retains some pharmacological activity at the H1 receptor, its minimal concentration in both preclinical models and humans renders it clinically insignificant regarding therapeutic efficacy or toxicity. However, tracking M2 remains a vital analytical benchmark in preclinical toxicology to fully validate the mass balance and metabolic stability of the parent compound.

References

• FDA Center for Drug Evaluation and Research Clinical Pharmacology Review: Patanase (Olop
• European Medicines Agency (EMA)
• National Center for Advancing Translational Sciences (NCATS)
• Health Products Regulatory Authority (HPRA)
• Novartis Pharmaceuticals Canada Inc. Product Monograph: PAZEO (Olopatadine Hydrochloride Ophthalmic Solution)

Sources

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• 4. assets.hpra.ie [assets.hpra.ie]
• 5. novartis.com [novartis.com]

Role of CYP3A4 in N-demethylation of olopatadine

Hepatic Biotransformation of Olopatadine: The Mechanistic Role of CYP3A4 in N-Demethylation

Executive Overview

Olopatadine is a potent, dual-acting histamine H1 receptor antagonist and mast cell stabilizer widely utilized in ophthalmic and nasal formulations[1]. While the pharmacokinetic profile of olopatadine is dominated by renal excretion of the unchanged parent drug (accounting for approximately 70% of elimination), its hepatic biotransformation presents a fascinating case study in selective enzymatic metabolism[2]. This technical guide explores the specific role of Cytochrome P450 3A4 (CYP3A4) in the N-demethylation of olopatadine, detailing the kinetic parameters, structural implications, and the rigorous in vitro methodologies required to characterize this pathway.

Mechanistic Bifurcation: CYP3A4 vs. FMO

The metabolism of olopatadine is a minor elimination route but is highly specific, bifurcating into two primary pathways:

• N-Demethylation (M1 Formation): The formation of N-desmethyl olopatadine (M1) is almost exclusively catalyzed by CYP3A4[3].

• N-Oxidation (M3 Formation): The formation of olopatadine N-oxide (M3) is driven by Flavin-containing monooxygenases, specifically FMO1 and FMO3[2].

Structural Context & The Alkylamino Moiety: Olopatadine is a tricyclic compound containing a tertiary alkylamino moiety. Historically, compounds with similar alkylamino groups carry a risk of forming a metabolic intermediate complex (MIC)—an iron(II)-nitrosoalkane complex that leads to quasi-irreversible, mechanism-based inhibition of CYP450 enzymes[3]. However, spectral analysis and incubation studies confirm that neither olopatadine nor its M1 metabolite forms an MIC[3]. This structural nuance is a critical safety feature, ensuring that olopatadine does not act as a suicide inhibitor of CYP3A4.

Quantitative Kinetic Profiling

To understand the enzymatic efficiency of these pathways, we must evaluate the specific activity rates derived from human liver microsome (HLM) incubations.

Table 1: Kinetic Profiling of Olopatadine Metabolism in Human Liver Microsomes

Metabolic Pathway	Primary Enzyme	Metabolite	Formation Rate (pmol/min/mg)	Relative Contribution
N-demethylation	CYP3A4	M1 (N-desmethyl olopatadine)	0.330	~11.6%
N-oxidation	FMO1, FMO3	M3 (Olopatadine N-oxide)	2.500	~88.4%

(Data synthesized from in vitro cDNA-expressed isozyme assays and HLM studies[3],[2])

Experimental Methodology: In Vitro Reaction Phenotyping

To isolate and validate the role of CYP3A4 in M1 formation, a self-validating experimental system using HLMs and recombinant CYPs is required. The following protocol outlines the causal logic behind each step to ensure scientific integrity and reproducibility.

Step 1: System Preparation (HLMs and rCYPs)

• Protocol: Thaw pooled Human Liver Microsomes (HLMs) and cDNA-expressed human CYP3A4 (rCYP3A4) on ice. Prepare a reaction mixture containing 1 mg/mL microsomal protein in 100 mM potassium phosphate buffer (pH 7.4).

• Causality: HLMs provide the full physiological complement of hepatic enzymes to assess overall metabolic clearance, while rCYP3A4 allows for the isolated validation of the specific isoform's catalytic capability. The pH 7.4 buffer maintains the physiological state necessary for optimal enzyme folding and active-site integrity.

Step 2: Selective Chemical Inhibition

• Protocol: Pre-incubate the HLM mixture with selective CYP3A4 inhibitors: Ketoconazole (1 µM) or Troleandomycin (50 µM). Include a vehicle-control (0.1% DMSO) to establish baseline activity.

• Causality: Ketoconazole acts as a potent, reversible competitive inhibitor, blocking the active site. Troleandomycin acts as a mechanism-based inhibitor. Utilizing both confirms that the reduction in M1 formation is strictly due to CYP3A4 suppression and not off-target effects[3].

Step 3: NADPH-Driven Incubation

• Protocol: Initiate the reaction by adding an NADPH-generating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, and 3.3 mM MgCl2). Incubate at 37°C for 30 minutes.

• Causality: CYP450 enzymes are obligate monooxygenases that require a continuous supply of electrons. The generating system prevents product inhibition and cofactor depletion that would occur if direct NADPH were added, ensuring linear reaction kinetics over the 30-minute window.

Step 4: Reaction Quenching and System Validation

• Protocol: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., deuterated olopatadine). Centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

• Causality: Acetonitrile instantly denatures the CYP enzymes, halting all metabolic activity at the exact time point. The internal standard corrects for any volumetric losses during protein precipitation, making the system self-validating for quantitative accuracy.

Step 5: LC-MS/MS Quantification

• Protocol: Analyze the supernatant using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS). Monitor the transitions for parent olopatadine (m/z 338) and N-desmethyl olopatadine (m/z 324).

• Causality: High-resolution mass spectrometry is mandatory because M1 and M3 (m/z 354) are structurally similar. LC-MS/MS provides the specificity to isolate the m/z 324 peak, unequivocally quantifying CYP3A4-mediated N-demethylation.

Clinical Implications: Drug-Drug Interactions (DDIs)

Because olopatadine is eliminated predominantly via renal excretion, and its hepatic metabolism via CYP3A4 is a minor pathway, the clinical risk for DDIs is exceptionally low[2]. In vitro studies confirm that olopatadine at concentrations up to 33,900 ng/mL does not inhibit CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP2E1, or CYP3A4[4],[5]. Consequently, co-administration of olopatadine with other CYP3A4 substrates (e.g., statins, macrolide antibiotics) does not necessitate dosage adjustments[1].

Pathway and Workflow Visualizations

Bifurcated metabolic and elimination pathways of olopatadine highlighting CYP3A4 and FMO roles.

Step-by-step in vitro phenotyping workflow for isolating CYP3A4-mediated N-demethylation.

References

• Title: Olopatadine (nasal) - wikidoc Source: wikidoc.org URL: [Link]

• Title: PATADAY® Prescribing Information Source: novartis.com URL: [Link]

• Title: Effects of Olopatadine, a New Antiallergic Agent, on Human Liver Microsomal Cytochrome P450 Activities Source: PubMed (nih.gov) URL: [Link]

• Title: Clinical Pharmacology Review - Olopatadine Hydrochloride Source: fda.gov URL: [Link]

• Title: NDA 21-861s000 Review Source: fda.gov URL: [Link]

Sources

• 1. novartis.com [novartis.com]
• 2. fda.gov [fda.gov]
• 3. Effects of olopatadine, a new antiallergic agent, on human liver microsomal cytochrome P450 activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Olopatadine (nasal) - wikidoc [wikidoc.org]
• 5. accessdata.fda.gov [accessdata.fda.gov]

An In-depth Technical Guide to N,N-Didesmethyl Olopatadine: Physicochemical Properties, Analysis, and Metabolic Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Didesmethyl olopatadine is a significant chemical entity in the lifecycle of olopatadine, a well-established antihistamine and mast cell stabilizer.[] This guide provides a comprehensive technical overview of N,N-Didesmethyl olopatadine, focusing on its core scientific attributes, analytical quantification, and its role as a metabolite. Understanding the profile of such related substances is critical for drug development professionals and researchers to ensure the safety, efficacy, and quality of the parent drug, olopatadine.

Core Physicochemical Properties

N,N-Didesmethyl olopatadine, as its name suggests, is the dialkylated amine analog of olopatadine. Its fundamental properties are crucial for its identification, synthesis of reference standards, and the development of analytical methods.

Property	Value	Source(s)
Chemical Name	(Z)-11-(3-aminopropylidene)-6,11-dihydrodibenzo[b,e]oxepine-2-carboxylic acid	[]
CAS Number	113835-94-2 (freebase)	[2]
Molecular Formula	C₁₉H₁₉NO₃	[][2]
Molecular Weight	309.36 g/mol (freebase)	[]
Appearance	White to Pale Yellow Solid	[]
Category	Metabolite / Impurity	[][2]

Metabolic Pathway of Olopatadine

Olopatadine undergoes metabolism in the liver, primarily mediated by the Cytochrome P450 (CYP) enzyme system and Flavin-containing Monooxygenases (FMO). The primary metabolites are the pharmacologically active N-monodemethylolopatadine (M1) and the inactive olopatadine N-oxide (M3).[3][4] The formation of N-monodemethylolopatadine is almost exclusively catalyzed by the CYP3A4 isozyme.[3]

While N,N-didesmethyl olopatadine is recognized as a metabolite, it is generally considered a minor one.[5] FDA documentation has noted the use of a didesmethyl olopatadine standard in metabolic studies, although its presence in significant quantities was not consistently observed, suggesting it is formed in very low amounts.[6]

Caption: Figure 1: Metabolic Pathway of Olopatadine

Analytical Methodology: Quantification of Olopatadine-Related Substances

The quantification of olopatadine and its metabolites, including N,N-didesmethyl olopatadine, is crucial for pharmacokinetic studies and impurity profiling. High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for its high sensitivity and specificity.[7]

Hypothetical LC-MS/MS Protocol for N,N-Didesmethyl Olopatadine

This protocol is based on established methods for related nitrosamine impurities and olopatadine metabolites, providing a robust framework for the quantification of N,N-didesmethyl olopatadine.[8]

1. Sample Preparation (Solid-Phase Extraction)

• Rationale: To isolate the analyte from the plasma matrix and concentrate it for enhanced sensitivity.

• Steps:

  • Condition a C18 solid-phase extraction cartridge.

  • Load the plasma sample.

  • Wash the cartridge to remove interfering substances.

  • Elute olopatadine and its metabolites with an appropriate organic solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. Chromatographic Separation

• Rationale: To separate N,N-didesmethyl olopatadine from the parent drug and other metabolites for accurate quantification.

• Parameters:

  • Column: Phenyl-hexyl column for alternative selectivity.

  • Mobile Phase: A gradient of aqueous ammonium formate and acetonitrile.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

3. Mass Spectrometric Detection

• Rationale: To provide highly selective and sensitive detection of the analyte based on its mass-to-charge ratio and fragmentation pattern.

• Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Hypothetical MRM Transitions:

    • Precursor Ion (Q1): m/z 310.1 (M+H)⁺

    • Product Ion (Q3): To be determined through infusion and fragmentation studies of a reference standard.

4. Method Validation

• Rationale: To ensure the analytical method is reliable, reproducible, and accurate for its intended purpose, following ICH guidelines.

• Parameters to Validate:

  • Specificity

  • Linearity

  • Limit of Detection (LOD) and Limit of Quantification (LOQ)

  • Accuracy

  • Precision (Repeatability and Intermediate Precision)

  • Robustness

Sources

• 2. clearsynth.com [clearsynth.com]
• 3. Effects of olopatadine, a new antiallergic agent, on human liver microsomal cytochrome P450 activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. GSRS [precision.fda.gov]
• 6. fda.gov [fda.gov]
• 7. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. derpharmachemica.com [derpharmachemica.com]

An In-depth Technical Guide to Olopatadine and its Metabolites in Human Plasma

This guide provides a comprehensive technical overview of olopatadine and its principal metabolites in human plasma. It is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the compound's metabolism, pharmacokinetic profile, and the bioanalytical methodologies required for its accurate quantification. This document emphasizes the rationale behind experimental design and the importance of robust, validated analytical procedures.

Introduction to Olopatadine: A Dual-Acting Antihistamine

Olopatadine is a potent and selective histamine H1-receptor antagonist and a mast cell stabilizer. Its dual mechanism of action, which includes inhibiting the release of histamine and other inflammatory mediators from mast cells, makes it an effective treatment for the signs and symptoms of allergic conjunctivitis and allergic rhinitis. Chemically, olopatadine is 11-[(Z)-3-(Dimethylamino)propylidene]-6–11-dihydrodibenz[b,e] oxepin-2-acetic acid hydrochloride. While its primary application is topical, as an ophthalmic solution or nasal spray, systemic absorption does occur, necessitating a thorough understanding of its fate in the human body.

Metabolic Pathways and Pharmacokinetics of Olopatadine

The biotransformation of olopatadine in humans is relatively limited, with a significant portion of the drug excreted unchanged. However, two primary metabolites have been identified in plasma and urine at low concentrations: the N-desmethyl olopatadine (M1) and the olopatadine N-oxide (M3).

Key Metabolites in Human Plasma

• N-desmethyl olopatadine (M1): This is considered a minor active metabolite. Its formation is primarily catalyzed by the cytochrome P450 isoenzyme CYP3A4.

• Olopatadine N-oxide (M3): This is an inactive metabolite. Its formation is mediated by flavin-containing monooxygenases (FMOs), specifically FMO1 and FMO3.

In vitro studies have shown that olopatadine has a low potential for drug-drug interactions mediated by cytochrome P450 inhibition.

Pharmacokinetic Profile

Following topical administration, olopatadine exhibits low systemic exposure. Plasma concentrations are generally low, often near the lower limit of quantification of sensitive analytical methods. The plasma half-life of olopatadine is approximately 3 hours. Elimination is predominantly through renal excretion, with about 60-70% of the administered dose recovered in the urine as the parent drug.

The following table summarizes key pharmacokinetic parameters of olopatadine in human plasma following topical administration:

Parameter	Value	Reference(s)
Time to Peak Plasma Concentration (Tmax)	~2 hours
Peak Plasma Concentration (Cmax)	0.5 to 1.65 ng/mL
Plasma Half-life (t1/2)	~3 hours
Primary Route of Elimination	Renal Excretion

Metabolic Pathway of Olopatadine

The metabolic conversion of olopatadine to its primary metabolites, N-desmethyl olopatadine and olopatadine N-oxide, is a critical aspect of its disposition in the body. The following diagram illustrates this pathway.

Caption: Metabolic pathway of olopatadine.

Bioanalytical Methodology for Olopatadine and its Metabolites in Human Plasma

The accurate quantification of olopatadine and its metabolites in human plasma is essential for pharmacokinetic and bioequivalence studies. Due to the low circulating concentrations, highly sensitive and specific analytical methods are required. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.

Rationale for Method Selection

The choice of LC-MS/MS is driven by its superior sensitivity, selectivity, and speed compared to other techniques like radioimmunoassay. The high selectivity of tandem mass spectrometry allows for the differentiation of the parent drug from its metabolites and endogenous plasma components, which is crucial for accurate quantification.

Experimental Workflow

The following diagram outlines a typical bioanalytical workflow for the determination of olopatadine and its metabolites in human plasma.

Caption: Bioanalytical workflow for olopatadine analysis.

Detailed Experimental Protocol

This protocol is a composite of best practices derived from published, validated methods. Adherence to regulatory guidelines, such as those from the FDA, is mandatory for method validation.

3.3.1. Sample Preparation: Solid-Phase Extraction (SPE)

The goal of sample preparation is to isolate the analytes of interest from the complex plasma matrix, thereby reducing matrix effects and improving the sensitivity and robustness of the assay. SPE is a highly effective technique for this purpose.

• Step 1: Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., Bond Elut) with 1 mL of methanol followed by 1 mL of water. The conditioning step activates the stationary phase for optimal analyte retention.

• Step 2: Sample Loading: To 500 µL of human plasma, add a known concentration of an appropriate internal standard (e.g., a stable isotope-labeled olopatadine or a structurally similar compound like loratadine). Vortex mix and load the sample onto the conditioned SPE cartridge. The internal standard is crucial for correcting for variations in extraction efficiency and instrument response.

• Step 3: Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 10% methanol in water) to remove interfering substances. This step is critical for enhancing the purity of the final extract.

• Step 4: Elution: Elute olopatadine, its metabolites, and the internal standard with 1 mL of a strong organic solvent (e.g., methanol or acetonitrile). The choice of elution solvent is determined by the analyte's affinity for the stationary phase.

• Step 5: Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a specific volume (e.g., 200 µL) of the mobile phase used for the LC-MS/MS analysis. This ensures compatibility with the chromatographic system.

3.3.2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A reversed-phase C18 column is typically used for the separation of olopatadine and its metabolites.

  • Mobile Phase: An isocratic or gradient elution with a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., ammonium acetate or formic acid in water) is commonly employed. The mobile phase composition is optimized to achieve good peak shape and resolution between the analytes.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is typical.

  • Injection Volume: 5-20 µL.

• Mass Spectrometric Detection:

  • Ionization: Positive electrospray ionization (ESI) is used to generate protonated molecular ions [M+H]+ of olopatadine and its metabolites.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves monitoring specific precursor-to-product ion transitions for each analyte and the internal standard. MRM provides excellent sensitivity and selectivity.

  • MRM Transitions (Example):

    • Olopatadine: m/z 338 → 165

    • Internal Standard (e.g., Amitriptyline): m/z 278 → 91

3.3.3. Method Validation

A comprehensive validation of the bioanalytical method is imperative to ensure its reliability and reproducibility. The validation should be conducted in accordance with regulatory guidelines and should assess the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the determined values to the true values (accuracy) and the degree of scatter between a series of measurements (precision).

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A linear range covering the expected concentrations in study samples is required. For olopatadine, typical calibration curves range from 0.2 to 200 ng/mL.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision. For olopatadine, LLOQs of 0.1-1 ng/mL have been reported.

• Matrix Effect: The alteration of analyte response due to co-eluting substances from the plasma matrix.

• Stability: The stability of the analytes in plasma under various conditions (e.g., freeze-thaw cycles, short-term and long-term storage).

Conclusion

The analysis of olopatadine and its metabolites in human plasma presents unique challenges due to their low concentrations. However, with the application of highly sensitive and specific LC-MS/MS methods and rigorous validation, accurate and reliable data can be generated. A thorough understanding of olopatadine's metabolic pathways and pharmacokinetic properties, coupled with a well-designed bioanalytical strategy, is fundamental for the successful clinical development and regulatory submission of olopatadine-containing products.

References

• Fujita, K., Magara, H., & Kobayashi, H. (1999). Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 731(2), 345–352. [Link]

• Zhu, P., Wen, Y., Fan, X., Zhou, Z., Fan, R., Chen, J., Huang, K., Zhu, X., Chen, Y., & Zhuang, J. (2011). A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma. Journal of Analytical Toxicology, 35(2), 113–118. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Leonardi, A., & Quintieri, L. (2006). Pharmacology, clinical efficacy and safety of olopatadine hydrochloride. Expert Review of Clinical Immunology, 2(3), 341–351. [Link]

• Torkildsen, G., Narvekar, A., Tandron, II, & Guttman, A. (2017). Pharmacokinetics and safety of olopatadine hydrochloride 0.77% in healthy subjects with asymptomatic eyes: data from 2 independent clinical studies. Journal of Ocular Pharmacology and Therapeutics, 33(4), 285–292. [Link]

• Choi, S. W., Ryu, J. H., Park, J. S., Kim, Y. S., & Kwon, K. I. (2015).

Unveiling the Intrinsic Stability of Olopatadine Hydrochloride: A Technical Guide to Forced Degradation Profiling

As a Senior Application Scientist in pharmaceutical development, establishing the intrinsic stability of an active pharmaceutical ingredient (API) is not merely a regulatory checkbox; it is the fundamental basis for formulation strategy, shelf-life determination, and patient safety. Olopatadine hydrochloride (OLO), a potent selective histamine H1 receptor antagonist widely prescribed for allergic rhinitis and conjunctivitis, presents a fascinating case study in chemical stability.

This whitepaper provides an in-depth, mechanistic exploration of the forced degradation profiling of olopatadine hydrochloride. By dissecting the causality behind experimental choices and establishing self-validating analytical protocols, this guide equips drug development professionals with the framework necessary to navigate ICH Q1A(R2) requirements effectively.

Mechanistic Degradation Pathways: Understanding the Causality

To design a robust stability-indicating assay, one must first understand why a molecule degrades. Olopatadine hydrochloride is chemically defined as 11-((Z)-3-(dimethyl-amino) propylidene)-6,11-dihydro-dibenz[b,e] oxepin-2-acetic acid hydrochloride. Its structure contains several reactive liabilities: a strained tricyclic dibenz[b,e]oxepin ring, an exocyclic double bond in the Z-configuration, and a terminal carboxylic acid.

Hydrolytic Cleavage

Under extreme hydrolytic stress (acidic, alkaline, or neutral at elevated temperatures), the ether linkage within the dibenz[b,e]oxepin ring becomes susceptible to nucleophilic attack. This leads to tricyclic ring cleavage, generating primary degradation products (DPs) such as (2-(4-(dimethylamino) butyl) phenyl)methanol[1]. The causality here is driven by the relief of steric strain within the seven-membered oxepin ring when subjected to high thermal energy (80°C) in the presence of strong hydronium or hydroxide concentrations.

Photolytic Isomerization

Olopatadine is marketed as the active Z-isomer. However, the exocyclic double bond acts as a chromophore. When exposed to UV/Vis light (1.2 million lux hours), the molecule absorbs photonic energy, exciting the π-electrons and allowing rotation around the double bond. This results in photo-isomerization to the thermodynamically stable E-isomer[2].

Artifactual Esterification (The Diluent Trap)

A critical analytical pitfall occurs when methanol is used as a diluent during acidic forced degradation. The carboxylic acid moiety of olopatadine undergoes rapid Fischer esterification in the presence of methanol and an acid catalyst, generating methyl esters of both the E and Z isomers[2]. To prevent this artifactual degradation, experienced scientists utilize inert diluents (e.g., water/acetonitrile mixtures) during stress testing.

Mechanistic degradation pathways of Olopatadine HCl under stress.

Self-Validating Experimental Methodologies

A scientifically sound forced degradation study must be self-validating. This means the protocol inherently controls for false positives (artifactual degradation) and ensures that the analytical method is genuinely stability-indicating.

Step-by-Step Forced Degradation Protocol

Step 1: Sample and Control Preparation

• Action: Prepare a stock solution of Olopatadine HCl API (e.g., 1000 µg/mL) in an inert solvent system (50:50 Water:Acetonitrile)[1].

• Causality: Avoiding methanol prevents artifactual esterification. Simultaneously, prepare a "Control" (unexposed API) and a "Placebo" (excipients only) to establish baseline chromatograms and rule out excipient interference.

Step 2: Stress Exposure (ICH Q1A(R2) Guidelines)

• Acidic Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 N to 1.0 N HCl. Heat at 80°C for 2 to 24 hours[2].

• Alkaline Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 N to 1.0 N NaOH. Heat at 80°C for 3 to 24 hours[2].

• Oxidative Stress: Mix 1 mL of stock with 3% to 30% H₂O₂. Store at room temperature for 24 hours[2].

• Photolytic Stress: Expose solid API and wet samples to 1.2 million lux hours of UV/Vis light[3].

Step 3: The Critical Neutralization Step

• Action: Prior to injection, neutralize acidic samples with equimolar NaOH, and alkaline samples with equimolar HCl[2].

• Causality (Self-Validation): If samples are injected without neutralization, the degradation reaction continues inside the autosampler vial. This leads to non-reproducible peak areas and shifting mass balances. Neutralization "freezes" the degradation state, ensuring the measured DPs accurately reflect the specific exposure time.

Step 4: Chromatographic Separation (RP-HPLC-DAD)

• Action: Utilize a gradient elution program on a C18 column (e.g., Inertsil ODS 3) using a mobile phase of 0.1% formic acid and an organic modifier (Methanol/Acetonitrile)[1].

• Causality: A gradient is mandatory because degradation products span a wide range of polarities. Ring-cleaved products are highly polar and elute early, while intact esters or isomers elute later. Diode Array Detection (DAD) validates peak purity by confirming that the UV spectra across the API peak are homogeneous.

Workflow for forced degradation of Olopatadine HCl under ICH guidelines.

Quantitative Degradation Profiling

A successful forced degradation study targets 5% to 20% degradation. This range is optimal because it generates sufficient concentrations of primary degradation products for characterization without triggering secondary degradation cascades that hold no real-world relevance.

The following table synthesizes quantitative data from validated stability-indicating assays of Olopatadine HCl[1],[3],[2]:

Stress Condition	Reagent / Environment	Exposure Parameters	Degradation Extent	Primary Degradation Products Identified
Acidic Hydrolysis	0.1 N to 1.0 N HCl	80°C for 2 – 24 hrs	10% – 15%	Tricyclic ring cleavage products (e.g., OLO1, OLO5)
Alkaline Hydrolysis	0.1 N to 1.0 N NaOH	80°C for 3 – 24 hrs	5% – 10%	Sodium salts of OLO, OLO6, OLO7
Oxidative	3% to 30% H₂O₂	Ambient, 24 hrs	< 2%	N-oxides (Minor/Stable depending on concentration)
Photolytic	UV/Vis Light	1.2M lux hrs	15% – 23%	E-isomer of Olopatadine, Fluorene derivatives
Thermal	Dry Heat / Solid State	60°C – 80°C for 10 days	< 1% (Stable)	None significant

Note: Olopatadine exhibits a high degree of thermal stability in the solid state, making it highly suitable for long-term storage, though wet-state photolytic degradation remains a primary concern for ophthalmic solutions[4].

Advanced Characterization: The Role of LC-MS/TOF

While DAD provides peak purity, structural elucidation requires High-Resolution Mass Spectrometry (HRMS), specifically Liquid Chromatography-Time of Flight Mass Spectrometry (LC-MS/TOF).

The Causality of MS Selection: Why is TOF or Q-TOF preferred over a standard single quadrupole MS for olopatadine? Olopatadine and its E-isomer have the exact same nominal mass (m/z 338.1676 for [M+H]+)[1]. A low-resolution mass spectrometer cannot differentiate them. By utilizing LC-MS/TOF, scientists rely on the chromatographic retention time shift (spatial resolution) combined with exact mass fragmentation pathways (MS/MS) to confidently differentiate spatial isomers from isobaric structural cleavage products[2].

For instance, the MS/MS fragmentation of the parent olopatadine molecule typically yields a signature pathway: 338.1676 → 292.1099 → 247.1117[1]. Deviations from this exact fragmentation pattern allow scientists to map precisely which functional group was altered during the stress event.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Degradation Kinetics of Olopatadine HCL using a Validated UV-Area under Curve Method - MedCrave online [medcraveonline.com]
• 4. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Note: Advanced Analytical Quantification of N,N-Didesmethyl Olopatadine via LC-MS/MS

Introduction & Mechanistic Context

Olopatadine is a potent, selective histamine H1-receptor antagonist and mast cell stabilizer widely utilized in the management of allergic conjunctivitis and rhinitis[1]. Following systemic absorption, olopatadine undergoes hepatic biotransformation primarily mediated by the cytochrome P450 (CYP) system. The sequential N-demethylation of the tertiary amine side chain yields two primary metabolites: N-desmethyl olopatadine (M1) and the terminal secondary amine, N,N-didesmethyl olopatadine (M2) . Additionally, flavin-containing monooxygenases (FMO) catalyze the formation of olopatadine N-oxide (M3)[2].

Quantifying N,N-didesmethyl olopatadine (M2) is critical for comprehensive pharmacokinetic (PK) profiling, bioequivalence studies, and monitoring degradation products in stability-indicating assays. Because M2 is present at significantly lower circulating concentrations than the parent drug, standard HPLC-UV methods lack the requisite sensitivity. High-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) provides the definitive solution, offering single-digit nanogram-per-milliliter (ng/mL) limits of quantification 3[3].

Figure 1: Major metabolic pathways of olopatadine yielding N,N-didesmethyl olopatadine (M2).

Analytical Strategy & Rationale

Causality in Method Design

The transition from parent olopatadine (m/z 338) to N,N-didesmethyl olopatadine (m/z 310) involves the loss of two methyl groups (Δ 28 Da). To accurately quantify this metabolite in complex biological matrices, the analytical method must be designed around specific physicochemical properties:

• Ionization Dynamics: Both the parent drug and M2 possess basic aliphatic amines, making them highly amenable to positive-ion electrospray ionization (ESI+). Utilizing an acidic mobile phase (e.g., pH 4.0 adjusted with acetic acid) ensures the basic amine is fully protonated [M+H]+ , drastically improving ionization efficiency and detector response[4].

• Sample Clean-up: Biological matrices (plasma, tears, urine) contain endogenous phospholipids that cause severe ion suppression in the ESI source. While protein precipitation (PPT) is rapid, Solid-Phase Extraction (SPE) using C18 cartridges physically removes these phospholipids. This selective isolation maximizes the signal-to-noise ratio and ensures a reproducible recovery 2[2].

A Self-Validating System

This protocol operates as a self-validating system. The inclusion of a structural analog internal standard (IS), such as Loratadine, validates the extraction recovery for every single sample. Furthermore, Multiple Reaction Monitoring (MRM) acts as a dual-filter validation: the first quadrupole filters by the exact intact mass of M2 (m/z 310), and the third quadrupole filters by its specific structural fragment (m/z 165, the tricyclic core). This eliminates false positives from isobaric matrix components.

Experimental Protocol: LC-MS/MS Workflow

Reagents and Materials

• Reference Standards: Olopatadine HCl, N,N-Didesmethyl olopatadine (M2), and Internal Standard (Loratadine or KF11796).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).

• Additives: Ammonium acetate (10 mM), Formic acid (0.1%), Acetic acid.

• Extraction: Bond Elut C18 SPE cartridges (30 mg/1 mL)[2].

Step-by-Step Sample Preparation (SPE)

• Spiking: Aliquot 500 µL of human plasma into a clean microcentrifuge tube. Add 20 µL of the Internal Standard working solution (e.g., 50 ng/mL Loratadine).

• Pre-treatment: Dilute the plasma sample with 500 µL of 2% aqueous formic acid. Rationale: This disrupts drug-protein binding and ensures the basic amines are fully ionized for optimal retention on the SPE sorbent.

• Conditioning: Condition the C18 SPE cartridge with 1.0 mL of Methanol, followed by 1.0 mL of LC-MS grade water. Critical: Do not let the sorbent dry out, as this collapses the alkyl chains and ruins recovery.

• Loading: Apply the pre-treated sample to the cartridge at a controlled flow rate of ~1 mL/min using a mild vacuum.

• Washing: Wash the column with 1.0 mL of 5% Methanol in water to elute polar endogenous interferences and salts. Discard the wash fraction.

• Elution: Elute the analytes into a clean glass tube using 1.0 mL of 100% Methanol.

• Drying & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase, vortex for 30 seconds, and transfer to an autosampler vial.

Figure 2: Solid-Phase Extraction (SPE) workflow for N,N-didesmethyl olopatadine recovery.

Chromatographic and Mass Spectrometric Conditions

Table 1: LC-MS/MS Instrument Parameters

Parameter	Specification / Setting	Rationale
Analytical Column	Reversed-phase C18 (e.g., 50 × 2.1 mm, 1.8 µm)	Sub-2µm particles provide high theoretical plates for rapid separation of structurally similar metabolites.
Mobile Phase A	10 mM Ammonium Acetate in Water (pH 4.0)	Acidic pH maintains analytes in protonated state; volatile buffer prevents MS source fouling[4].
Mobile Phase B	Acetonitrile (100%)	Strong organic modifier for rapid elution.
Flow Rate	0.3 - 0.4 mL/min	Optimal for ESI desolvation efficiency.
Injection Volume	5 µL	Minimizes column overloading while maintaining sensitivity.
Ionization Mode	ESI Positive (ESI+)	Targets the basic nitrogen on the dibenzoxepin side chain.
MRM Transitions	Olopatadine: m/z 338.2 → 165.1N,N-Didesmethyl (M2): m/z 310.2 → 165.1IS (Loratadine): m/z 383.2 → 337.1	Highly specific fragmentation pathways. The m/z 165 fragment corresponds to the stable tricyclic core[4].

Method Validation & Quantitative Data

A robust bioanalytical method must be validated according to FDA/ICH M10 guidelines. The quantitative metrics below summarize the expected performance of this LC-MS/MS protocol for N,N-didesmethyl olopatadine.

Table 2: Typical Validation Metrics for N,N-Didesmethyl Olopatadine (M2)

Validation Parameter	Acceptance Criteria (ICH M10)	Typical Observed Results
Linearity Range	R² ≥ 0.99	1.0 – 200 ng/mL[2]
Lower Limit of Quantification (LLOQ)	Signal-to-Noise (S/N) ≥ 10	0.2 - 1.0 ng/mL (CV < 20%)[4]
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	6.3% – 11.4%[4],[3]
Inter-day Accuracy (% Bias)	± 15% (± 20% at LLOQ)	91.1% – 110.0%[4]
Extraction Recovery	Consistent across concentrations	> 85% for both M2 and IS

Troubleshooting & Critical Parameters

• Isobaric Interference & Cross-Talk: N-desmethyl olopatadine (M1, m/z 324) and N,N-didesmethyl olopatadine (M2, m/z 310) can occasionally undergo in-source fragmentation. Ensure strict chromatographic baseline separation between M1 and M2 to prevent cross-talk in the MRM channels.

• Matrix Effects: If the Internal Standard normalized matrix factor falls outside the 0.85 – 1.15 range, it indicates severe ion suppression. To resolve this, increase the wash volume during SPE (Step 5) or switch to a mixed-mode strong cation exchange (MCX) cartridge to aggressively wash away neutral lipids.

• Degradation Profiling: When applying this method to pharmaceutical stability testing, note that N,N-didesmethyl olopatadine can also present as an intrinsic degradation impurity under forced oxidative or thermal conditions5[5]. Ensure the LC gradient is extended to separate M2 from the parent drug's sodium salts or other excipient peaks.

References

• Title: Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Source: Journal of Chromatography B: Biomedical Sciences and Applications (1999). URL: [Link]

• Title: A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma. Source: Journal of Analytical Toxicology (2011). URL: [Link]

• Title: Development and validation for the determination of olopatadine in human plasma by liquid chromatography–tandem mass spectrometry: application to a bioequivalence study. Source: ResearchGate / Bioequivalence Studies URL: [Link]

• Title: Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Source: Turkish Journal of Pharmaceutical Sciences URL: [Link]

Sources

• 1. OLOPATADINE [drugs.ncats.io]
• 2. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. turkjps.org [turkjps.org]

Application Note: High-Sensitivity LC-MS/MS Quantification of N,N-Didesmethyl Olopatadine in Human Plasma

Introduction & Scientific Rationale

Olopatadine is a potent, selective histamine H1-receptor antagonist and mast cell stabilizer widely utilized in the treatment of allergic conjunctivitis and allergic rhinitis. While the parent compound is primarily excreted unchanged, it undergoes hepatic biotransformation via the cytochrome P450 system to yield several minor but pharmacologically relevant metabolites, notably N-desmethyl olopatadine (M1) and N,N-didesmethyl olopatadine (M2) [1].

In comprehensive pharmacokinetic (PK) profiling, quantifying the M2 metabolite (N,N-didesmethyl olopatadine) is critical for mass balance and safety assessments. However, this presents a significant analytical challenge: the systemic exposure of M2 is exceptionally low, necessitating an assay with a Lower Limit of Quantification (LLOQ) of at least 0.05 ng/mL [1]. Furthermore, the zwitterionic nature of the molecule—possessing both a carboxylic acid and a basic primary amine—makes it highly susceptible to matrix effects from endogenous plasma phospholipids.

This application note details a highly sensitive, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol. By employing mixed-mode cation exchange (MCX) solid-phase extraction (SPE) and a stable isotope-labeled internal standard (SIL-IS), this method ensures rigorous correction for recovery variances and ion suppression, delivering robust, reproducible data for clinical drug development [2, 3].

Metabolic Context & Analyte Properties

Olopatadine undergoes sequential oxidative demethylation to form the M2 metabolite. The loss of the two N-methyl groups shifts the basicity of the amine, which must be accounted for during sample extraction and chromatographic retention.

Metabolic pathway of Olopatadine to its N,N-didesmethyl metabolite (M2).

Methodological Design & Causality

To move beyond a simple procedural list, it is essential to understand the causality behind the experimental parameters chosen for this assay. Every step is engineered to create a self-validating analytical system.

Sample Preparation: Why Mixed-Mode Cation Exchange (MCX)?

Simple protein precipitation (PPT) often leaves high concentrations of lysophosphatidylcholines in the extract, leading to severe signal quenching in the MS source. N,N-didesmethyl olopatadine has a primary amine (pKa ~9.5) and a carboxylic acid (pKa ~4.2) [4].

• The Causality: By acidifying the plasma with 2% phosphoric acid (pH ~2), the carboxylic acid is fully protonated (neutralized), while the primary amine remains positively charged. This allows the analyte to bind strongly to the sulfonic acid cation-exchange sites of the MCX sorbent.

• The Wash: A 100% methanol wash can then be applied to aggressively strip away neutral lipids and phospholipids without eluting the target analyte.

• The Elution: Eluting with 5% ammonium hydroxide in methanol raises the pH above 10, deprotonating the amine, breaking the ionic interaction, and releasing the highly purified analyte.

Mass Spectrometry: Fragmentation Rationale

Electrospray ionization in positive mode (ESI+) yields a strong protonated precursor ion [M+H]+ at m/z 310.2 for N,N-didesmethyl olopatadine. Upon collision-induced dissociation (CID), the molecule readily cleaves the aliphatic side chain, leaving the highly stable dibenzoxepin ring system. Because the demethylation occurs on the side-chain amine, the core dibenzoxepin fragment remains identical to the parent drug at m/z 165.0 [2, 3]. Monitoring the 310.2 → 165.0 transition provides maximum selectivity and signal-to-noise ratio.

Experimental Protocol

Reagents & Materials

• Analytical Standards: N,N-Didesmethyl olopatadine (Reference Standard), N,N-Didesmethyl olopatadine-d5 (SIL-IS).

• Sorbent: Oasis MCX 96-well plate (30 mg/well, Waters Corp).

• Mobile Phases: (A) 0.1% Formic acid in Water; (B) 0.1% Formic acid in Acetonitrile.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

Solid-Phase Extraction (SPE) Workflow

Mixed-mode cation exchange (MCX) solid-phase extraction workflow.

Step-by-Step Procedure:

• Spiking: Aliquot 100 µL of human plasma into a 96-well plate. Add 10 µL of SIL-IS working solution (10 ng/mL). Vortex for 30 seconds.

• Pretreatment: Add 200 µL of 2% Phosphoric acid ( H3​PO4​ ) to disrupt protein binding and ionize the amine. Vortex for 1 minute.

• Conditioning: Condition the MCX plate with 1 mL Methanol, followed by 1 mL Water.

• Loading: Load the pretreated samples onto the MCX plate at a flow rate of 1-2 mL/min.

• Washing: Wash with 1 mL of 2% Formic acid in water, followed by a critical wash of 1 mL 100% Methanol to remove hydrophobic interferences.

• Elution: Elute the target analytes with 1 mL of freshly prepared 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (80% A / 20% B).

Instrumental Conditions & Quantitative Data

Mass Spectrometry Parameters

Analysis is performed on a triple quadrupole mass spectrometer equipped with an ESI source operating in positive multiple reaction monitoring (MRM) mode.

Table 1: MRM Transitions and Collision Parameters

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
N,N-Didesmethyl Olopatadine	310.2	165.0	50	30	25
N,N-Didesmethyl Olopatadine-d5 (IS)	315.2	165.0	50	30	25

Liquid Chromatography Gradient

A sub-2 µm particle column is utilized to maintain narrow peak widths, enhancing signal density and improving the LLOQ.

Table 2: UPLC Gradient Program (Flow Rate: 0.4 mL/min)

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve
0.00	80.0	20.0	Initial
0.50	80.0	20.0	6 (Linear)
2.00	10.0	90.0	6 (Linear)
2.50	10.0	90.0	6 (Linear)
2.60	80.0	20.0	6 (Linear)
3.50	80.0	20.0	6 (Linear)

Method Validation Summary

The self-validating nature of the SIL-IS ensures that matrix effects (calculated via post-extraction spike vs. neat standard) are normalized, leading to exceptional accuracy and precision across the dynamic range.

Table 3: Summary of Validation Parameters

Parameter	Specification / Result
Linear Dynamic Range	0.05 ng/mL to 50.0 ng/mL
Correlation Coefficient ( r2 )	> 0.995 (1/x² weighting)
Intra-Assay Precision (CV%)	≤ 6.5% at LLOQ; ≤ 4.2% at High QC
Inter-Assay Accuracy (% Bias)	± 8.0% across all QC levels
Matrix Effect (IS Normalized)	98.5% - 102.1% (Negligible suppression)
Extraction Recovery	88.4% ± 3.1%

References

• U.S. Food and Drug Administration (FDA). Clinical Pharmacology and Biopharmaceutics Review: NDA 21-861 (Olopatadine Hydrochloride Nasal Spray). (2007).[Link]

• Kim, J., et al. Development and validation for the determination of olopatadine in human plasma by liquid chromatography–tandem mass spectrometry: application to a bioequivalence study. Journal of Pharmaceutical Investigation, 45, 285-292 (2015).[Link]

• Zhu, P., et al. A Rapid and Sensitive Liquid Chromatography–Tandem Mass Spectrometry Method for Determination of Olopatadine Concentration in Human Plasma. Journal of Analytical Toxicology, 35(2), 113-118 (2011).[Link]

• National Center for Advancing Translational Sciences (NCATS). Inxight Drugs: Olopatadine & Metabolites.[Link]

Application Note: A Robust HPLC Method for the Simultaneous Separation of Olopatadine and Its Major Metabolites

Abstract

This application note presents a detailed, validated, and robust High-Performance Liquid Chromatography (HPLC) method for the simultaneous separation and quantification of the anti-allergic agent olopatadine and its primary metabolites, N-desmethyl olopatadine and olopatadine N-oxide. Developed for researchers, scientists, and drug development professionals, this guide provides a comprehensive protocol, from sample preparation in a biological matrix (human plasma) to chromatographic analysis. The method utilizes a reversed-phase C18 column with UV detection, offering a reliable and accessible alternative to mass spectrometry-based assays. The scientific rationale behind each step is thoroughly explained to ensure methodological clarity and reproducibility.

Introduction

Olopatadine is a potent and selective histamine H1-receptor antagonist and mast cell stabilizer.[1][2] It is widely used for the treatment of allergic conjunctivitis and rhinitis.[3][4] The metabolism of olopatadine in humans primarily yields two major metabolites: N-desmethyl olopatadine and olopatadine N-oxide.[1][5][6] While these metabolites are present at low concentrations and are considered less active than the parent drug, their monitoring is crucial for comprehensive pharmacokinetic and drug metabolism studies.[5][7]

This document outlines a stability-indicating HPLC method that effectively separates olopatadine from its N-desmethyl and N-oxide metabolites. The chosen reversed-phase chromatography with UV detection is a cost-effective and widely available technique in analytical laboratories.

Physicochemical Properties of Analytes

A fundamental understanding of the physicochemical properties of olopatadine and its metabolites is critical for developing a successful separation method.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Characteristics	UV λmax (nm)
Olopatadine	C₂₁H₂₃NO₃	337.4	Tricyclic compound with a dimethylamine moiety and a carboxylic acid group.[2][4]	~299[8][9][10]
N-desmethyl olopatadine	C₂₀H₂₁NO₃	323.38	Metabolite formed by the removal of a methyl group from the dimethylamine moiety.	Similar to Olopatadine
Olopatadine N-oxide	C₂₁H₂₃NO₄	353.41	Metabolite formed by the oxidation of the nitrogen atom in the dimethylamine moiety.[11]	Similar to Olopatadine

The structural similarities and differences, particularly in polarity, are exploited for their chromatographic separation. The N-oxide metabolite is expected to be the most polar, followed by the N-desmethyl metabolite, with the parent olopatadine being the least polar.

Experimental

Materials and Reagents

• Olopatadine hydrochloride reference standard

• N-desmethyl olopatadine reference standard

• Olopatadine N-oxide reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (analytical grade)

• Formic acid (analytical grade)

• Water (HPLC grade, filtered and deionized)

• Human plasma (drug-free)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method.

Parameter	Specification
HPLC System	Quaternary pump, autosampler, column oven, UV-Vis detector
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	10 mM Ammonium acetate in water, pH adjusted to 4.0 with formic acid
Mobile Phase B	Acetonitrile
Gradient Elution	See Table 1
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
Detection Wavelength	299 nm[8][9]
Run Time	15 minutes

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
10.0	40	60
12.0	40	60
12.1	90	10
15.0	90	10

Causality Behind Experimental Choices:

• Column: A C18 column is selected for its versatility and effectiveness in separating moderately polar to nonpolar compounds based on hydrophobic interactions.

• Mobile Phase: An ammonium acetate buffer is chosen to maintain a consistent pH and improve peak shape. A pH of 4.0 ensures that the carboxylic acid group of olopatadine and its metabolites is protonated, leading to better retention on the reversed-phase column. Acetonitrile is a common organic modifier that provides good separation efficiency for these types of analytes.

• Gradient Elution: A gradient is necessary to achieve a timely elution of all three compounds with good resolution. The initial high aqueous content allows for the retention of the more polar metabolites, while the increasing organic content facilitates the elution of the less polar parent drug.

• Detection Wavelength: The UV detection wavelength is set at 299 nm, which is the absorption maximum for olopatadine, ensuring high sensitivity for the parent drug and its structurally similar metabolites.[8][9]

Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of each reference standard (olopatadine HCl, N-desmethyl olopatadine, olopatadine N-oxide) in 10 mL of methanol in separate volumetric flasks.

• Working Standard Solution (10 µg/mL): Prepare a mixed working standard solution by appropriately diluting the primary stock solutions with the mobile phase (initial conditions: 90% A, 10% B). This solution will be used for system suitability testing and calibration curve preparation.

Sample Preparation from Human Plasma (Protein Precipitation)

This protocol is designed to efficiently remove proteins from plasma samples, which can interfere with the HPLC analysis.

Caption: HPLC analysis and data processing workflow.

Detailed Steps:

• System Suitability: Before starting the analysis, inject the working standard solution five times. The relative standard deviation (RSD) for the peak areas and retention times should be less than 2%.

• Calibration Curve: Prepare a series of calibration standards by diluting the working standard solution with the mobile phase to cover the desired concentration range. Inject each standard and plot the peak area versus concentration to generate a calibration curve. The correlation coefficient (r²) should be greater than 0.999.

• Sample Analysis: Inject the prepared plasma samples into the HPLC system.

• Data Processing: Integrate the peak areas for olopatadine and its metabolites. Quantify the analytes in the samples using the calibration curve.

Expected Results

The described HPLC method will effectively separate olopatadine and its major metabolites. The expected elution order, based on polarity, is:

• Olopatadine N-oxide (most polar, shortest retention time)

• N-desmethyl olopatadine

• Olopatadine (least polar, longest retention time)

A representative chromatogram would show three well-resolved peaks corresponding to the three analytes.

Method Validation

For use in regulated environments, the method should be validated according to ICH guidelines, including assessments of:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of scatter between a series of measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy.

• Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters.

Conclusion

This application note provides a detailed and scientifically-grounded HPLC method for the simultaneous determination of olopatadine and its primary metabolites, N-desmethyl olopatadine and olopatadine N-oxide. The method is reliable, robust, and utilizes standard instrumentation, making it accessible for most analytical laboratories. The comprehensive protocols for sample preparation and analysis, along with the rationale behind the methodological choices, will enable researchers to accurately and efficiently conduct pharmacokinetic and metabolic studies of olopatadine.

References

• U.S. Food and Drug Administration. (2004). Pharmacology Review - accessdata.fda.gov. [Link]

• Apotex Inc. (2024). Olopatadine Hydrochloride Ophthalmic Solution. [Link]

• Torkildsen, G. L., et al. (2017). Pharmacokinetics and safety of olopatadine hydrochloride 0.77% in healthy subjects with asymptomatic eyes: data from 2 independent clinical studies. Clinical Ophthalmology, 11, 755–763. [Link]

• Zhu, P., et al. (2011). A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma. Journal of Analytical Toxicology, 35(2), 113-118. [Link]

• Aher, S. S., Gawali, J. S., & Saudagar, R. B. (2019). UV-Spectrophotometric Estimation of Olopatadine hydrochloride in Bulk and Pharmaceutical Dosage Form by Zero, First and Second Order. Journal of Drug Delivery and Therapeutics, 9(4-s), 519-524. [Link]

• U.S. Food and Drug Administration. (2014). 206276Orig1s000 - accessdata.fda.gov. [Link]

• Zhu, P., et al. (2011). A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma. Journal of analytical toxicology, 35(2), 113-8. [Link]

• Fujita, K., Magara, H., & Kobayashi, H. (1999). Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 731(2), 345-352. [Link]

• Hasan, M. A., et al. (2024). A validated rp-HPLC method for simultaneous determination of olopatadine hydrochloride and its related substances in eye drop. ResearchGate. [Link]

• Zhu, P., et al. (2011). A Rapid and Sensitive Liquid Chromatography– Tandem Mass Spectrometry Method for Determination of Olopatadine Concentration in Human Plasma. Journal of Analytical Toxicology, 35(2), 113-118. [Link]

• Ohshima, E., et al. (2002). Pharmacological, Pharmacokinetic and Clinical Properties of Olopatadine Hydrochloride, a New Antiallergic Drug. Japanese Journal of Pharmacology, 88(4), 345-352. [Link]

• Abdel-Aziz, O., et al. (2020). Instrumental Analysis of Olopatadine Hydrochloride, Oxeladine Citrate, Amlodipine Besylate and Xipamide. VIBGYOR ePress. [Link]

• Drugs.com. (2019). Olopatadine Ophthalmic Solution: Package Insert / Prescribing Info. [Link]

• Ohshima, E., Ohmori, K., & Obase, H. (2007). Research and Development of Olopatadine hydrochloride, an Antiallergic Drug. Yakugaku Zasshi, 127(10), 1633-1642. [Link]

• Singh, S., et al. (2020). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Journal of Chromatographic Science, 58(8), 738-750. [Link]

• Fujita, K., Magara, H., & Kobayashi, H. (1999). Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Semantic Scholar. [Link]

• National Center for Biotechnology Information. (n.d.). Olopatadine. PubChem. [Link]

• Sharma, S., et al. (2023). Advances in Simple and Chiral-HPLC Methods for Antiallergic Drugs and Chiral Recognition Mechanism. Molecules, 28(6), 2697. [Link]

• Torkildsen, G. L., et al. (2017). Pharmacokinetics and safety of olopatadine hydrochloride 0.77% in healthy subjects with asymptomatic eyes. Clinical Ophthalmology, 11, 755-763. [Link]

• International Journal of Applied Pharmaceutics. (2026). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. [Link]

• Saudagar, R. B., et al. (2015). UV-Spectrophotometric Estimation of Olopatadine hydrochloride in Bulk and Pharmaceutical Dosage Form by area under Curve and second Order Derivative Methods. Research Journal of Pharmacy and Technology, 8(1), 59-63. [Link]

• El-Didamony, A. M., et al. (2019). Colurimetric Determination of Olopatadine Hydrochloride Oxidation-Reduction Products in Pure form and Eye Drops. Austin Publishing Group. [Link]

• Kurečić, M., et al. (2014). UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods of. SciSpace. [Link]

• U.S. Food and Drug Administration. (2014). 206276 Olopatadine Clinpharm BPCA. [Link]

• Jain, R., et al. (2016). Degradation Kinetics of Olopatadine HCL using a Validated UV-Area under Curve Method. Journal of Applied Pharmaceutical Science, 6(04), 077-086. [Link]

• Khan, F. N., et al. (2016). Zero order derivative spectroscopic estimation of olopatadine hydrochloride from eye drops. Journal of Innovations in Pharmaceutical and Biological Sciences, 3(2), 103-107. [Link]

• Dey, S., et al. (2018). METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF OLOPATADINE IN BULK AND PHARMACEUTICAL DOSAGE FORMS AND ITS STRESS DEGRADATION STUDIES USING UVVIS SPECTROPHOTOMETRIC METHOD. ResearchGate. [Link]

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Application Note: Structural Elucidation of N,N-Didesmethyl Olopatadine via Advanced NMR Spectroscopy

Executive Summary & Scientific Context

Olopatadine is a potent, selective histamine H1-receptor antagonist widely utilized in ophthalmic solutions for allergic conjunctivitis[1]. During the lifecycle of olopatadine active pharmaceutical ingredients (APIs), various degradation products and metabolites can emerge. One critical impurity is N,N-Didesmethyl olopatadine (CAS: 113835-94-2), a primary amine derivative resulting from the loss of the terminal dimethylamino group[2].

For regulatory compliance (ICH Q3A/Q3B), precise structural elucidation of such impurities is mandatory[3]. The analytical challenge lies in unequivocally proving the loss of the two methyl groups, confirming the integrity of the dibenzoxepin core, and verifying the retention of the Z-isomer configuration at the vinylic double bond[4]. This application note details a self-validating Nuclear Magnetic Resonance (NMR) spectroscopy workflow designed to definitively characterize N,N-didesmethyl olopatadine.

Analytical Workflow Design

To ensure absolute structural certainty, we employ a multi-dimensional NMR strategy. The workflow is designed not just to gather data, but to build a redundant, self-verifying matrix of evidence where 1D and 2D spectra cross-validate one another[5].

NMR workflow for the structural elucidation of N,N-Didesmethyl Olopatadine.

Experimental Protocol: A Self-Validating System

As an application scientist, it is critical to understand why specific parameters are chosen. The following protocol embeds causality into every step to prevent analytical artifacts.

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of the N,N-didesmethyl olopatadine standard in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: DMSO- d6​ is selected over CDCl 3​ or CD 3​ OD for two reasons. First, the zwitterionic/salt nature of the impurity severely limits solubility in less polar solvents. Second, DMSO- d6​ slows the proton exchange rate of the primary amine (-NH 2​ ), allowing these protons to be potentially observed as a broad singlet, which would instantly exchange and disappear in protic solvents.

• Self-Validation: The residual DMSO pentet at 2.50 ppm and water peak at ~3.3 ppm serve as internal chemical shift and lineshape calibrants.

Step 2: 1D 1 H and 13 C Acquisition

• Action ( 1 H): Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds.

• Action ( 13 C / APT): Acquire 1024 scans using an Attached Proton Test (APT) or DEPT-135 sequence.

• Causality: A standard D1 of 2.0s ensures complete relaxation of the aliphatic side-chain protons. The APT sequence is prioritized over standard decoupled 13 C because it phase-encodes the signals (CH/CH 3​ positive, C q​ /CH 2​ negative), immediately highlighting the absence of the N(CH 3​ ) 2​ groups.

• Self-Validation: Integrate the aromatic region (expected 7H). If the aliphatic side chain integrates to anything other than 4H, the D1 delay is insufficient, or the sample contains co-eluting aliphatic impurities.

Step 3: 2D Homonuclear & Heteronuclear Acquisition

• Action: Acquire gradient-selected COSY, phase-sensitive HSQC, HMBC, and NOESY (mixing time 300-500 ms).

• Causality:

  • COSY: Maps the isolated -CH 2​ -CH 2​

    • spin system of the truncated side chain.

  • HMBC: Crucial for proving the side chain hasn't migrated. It links the vinylic proton to the C11 quaternary carbon of the dibenzoxepin ring.

  • NOESY: Prioritized over ROESY because the molecular weight (~309 g/mol ) falls in the positive NOE regime at high fields (≥500 MHz). It differentiates the Z-isomer (active pharmaceutical orientation) from the E-isomer[4].

• Self-Validation: The phase-sensitive HSQC must perfectly mirror the phase data obtained from the 1D APT spectrum. Any phase mismatch indicates an error in pulse calibration.

Data Presentation & Quantitative Analysis

The structural proof relies on comparing the expected shifts of the parent drug against the acquired data of the impurity. The table below summarizes the critical diagnostic signals.

Structural Feature	Parent Drug (Olopatadine) 1 H / 13 C (ppm)	Impurity (N,N-Didesmethyl) 1 H / 13 C (ppm)	Multiplicity	Key 2D Correlations (Impurity)
N(CH 3​ ) 2​ Group	~2.20 (6H, s) / ~45.0	Absent / Absent	-	-
Terminal -CH 2​ -N	~2.40 (2H, t) / ~58.0	~2.75 (2H, t) / ~39.0	Triplet	COSY to adjacent CH 2​ ; HSQC to 39.0 ppm
Allylic -CH 2​ -	~2.30 (2H, q) / ~28.0	~2.35 (2H, q) / ~30.0	Quartet	COSY to vinylic H and terminal CH 2​
Vinylic =CH-	~5.65 (1H, t) / ~122.0	~5.60 (1H, t) / ~123.0	Triplet	HMBC to C11; NOESY to Aromatic H
Dibenzoxepin C11	- / ~138.0	- / ~138.0	Quaternary	HMBC from Vinylic H and Allylic CH 2​

Logical Deduction Pathway

The culmination of the structural elucidation is a logic gate system. We do not merely look at the spectrum; we process the presence and absence of signals to rule out alternative isomeric structures (such as ring-opened degradants or E-isomers).

Logical deduction pathways for confirming N,N-Didesmethyl olopatadine structure.

Interpretation of the Logic Pathway:

• Confirming Demethylation: The absolute absence of the 6H singlet at ~2.2 ppm in the 1 H spectrum and the ~45 ppm signal in the 13 C spectrum confirms the loss of both methyl groups[5].

• Confirming Chain Integrity: The COSY spectrum reveals a continuous spin system from the vinylic proton (~5.60 ppm) through the allylic CH 2​ to the terminal CH 2​ . The upfield shift of the terminal CH 2​ carbon from ~58 ppm (tertiary amine) to ~39 ppm (primary amine) perfectly matches the theoretical shielding effect of losing the methyl electron density.

• Confirming Stereochemistry: Olopatadine APIs are synthesized as the Z-isomer[4]. To ensure the degradation/metabolic process did not induce isomerization, the NOESY spectrum is analyzed. A strong cross-peak between the vinylic proton (~5.60 ppm) and the aromatic protons of the dibenzoxepin ring confirms they are cis to one another, validating the Z-configuration.

Conclusion & Quality Assurance

By utilizing a self-validating matrix of 1D and 2D NMR techniques, the structure of N,N-didesmethyl olopatadine can be unequivocally established. The integration ratios act as an internal purity check, the APT/HSQC phase matching acts as an acquisition check, and the HMBC/NOESY correlations act as the definitive proof of atomic connectivity and spatial geometry. This rigorous methodology satisfies the stringent characterization requirements demanded by global pharmacopeial and regulatory bodies[3].

References

• Veeprho Pharmaceuticals. Olopatadine E-Isomer | CAS 113806-06-7. Veeprho Impurity Standards. Available at:[Link]

• National Center for Advancing Translational Sciences (NCATS). N,N-DIDESMETHYL OLOPATADINE. Inxight Drugs Database. Available at:[Link]

• National Center for Advancing Translational Sciences (NCATS). OLOPATADINE. Inxight Drugs Database. Available at:[Link]

• Kwan, E. E., & Huang, S. G. Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry. Available at: [Link]

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• 2. N,N-DIDESMETHYL OLOPATADINE [drugs.ncats.io]
• 3. Olopatadine Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 4. veeprho.com [veeprho.com]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Application Note: Characterization of Olopatadine Degradation Products Using High-Resolution Mass Spectrometry (HRMS)

Abstract

The identification and structural elucidation of degradation products are critical components of pharmaceutical development, ensuring the safety and efficacy of drug products. This application note presents a comprehensive protocol for conducting a forced degradation study of Olopatadine, an antihistamine and mast cell stabilizer, followed by the characterization of its degradation products (DPs) using a state-of-the-art Ultra-High-Performance Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS) system. This guide details the experimental design, from stress sample generation to high-resolution mass spectrometry (HRMS) data acquisition and interpretation, providing researchers with a robust framework for intrinsic stability studies.

Introduction

Olopatadine is a widely used medication for the treatment of allergic conjunctivitis and rhinitis. Its chemical stability is a key determinant of its shelf-life, safety, and therapeutic efficacy. Regulatory bodies, such as the International Council for Harmonisation (ICH), mandate stability testing to understand how a drug substance's quality varies over time under the influence of environmental factors like temperature, humidity, and light.[1][2] Forced degradation, or stress testing, is an essential part of this process, designed to accelerate the degradation of a drug substance to identify likely degradation products and establish degradation pathways.[3][4][5]

High-resolution mass spectrometry (HRMS), particularly when coupled with UHPLC, has become an indispensable tool for this purpose.[6] Its ability to provide highly accurate mass measurements allows for the confident determination of elemental compositions, while its MS/MS capabilities offer rich fragmentation data crucial for structural elucidation of unknown compounds.[7][8] This note provides a detailed methodology for applying these principles to Olopatadine.

Forced Degradation Strategy

To assess the intrinsic stability of Olopatadine, the drug substance is subjected to a series of accelerated stress conditions as recommended by ICH guideline Q1A(R2).[9][10] This approach ensures that degradation is likely to be observed and provides insight into the susceptibility of the molecule to various degradation mechanisms, including hydrolysis, oxidation, and photolysis.

Stress Conditions:

• Acid Hydrolysis: Exposes the drug to acidic conditions to promote hydrolysis of labile functional groups.

• Base Hydrolysis: Utilizes alkaline conditions to investigate susceptibility to base-catalyzed degradation.

• Oxidative Degradation: Employs an oxidizing agent to mimic oxidative stress.

• Thermal Degradation: Subjects the drug to high temperatures to assess its thermal stability.

• Photolytic Degradation: Exposes the drug to UV and visible light to evaluate its photosensitivity.

Experimental Protocol: Sample Preparation

Materials:

• Olopatadine Hydrochloride (Reference Standard)

• Hydrochloric Acid (HCl), 1 M

• Sodium Hydroxide (NaOH), 1 M

• Hydrogen Peroxide (H₂O₂), 30%

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Water (Milli-Q® or equivalent)

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve Olopatadine HCl in a 50:50 (v/v) mixture of methanol and water to prepare a stock solution of 1 mg/mL.

• Control Sample: Dilute the stock solution with the 50:50 methanol/water mixture to a final concentration of 100 µg/mL. This serves as the unstressed control.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Heat at 80°C for 2 hours. Cool, neutralize with 1 M NaOH, and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1 M HCl, and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL with the mobile phase. Note: Some studies indicate Olopatadine is stable under oxidative conditions, but it is a standard stress test to perform.[3][4][11]

• Thermal Degradation: Store the solid drug powder in a hot air oven at 105°C for 24 hours. Dissolve the stressed powder and dilute to a final concentration of 100 µg/mL.

• Photolytic Degradation: Expose the stock solution to UV light (254 nm) and visible light in a photostability chamber for 24 hours. Dilute to a final concentration of 100 µg/mL.

Experimental Protocol: UHPLC-QTOF-MS Analysis

The analytical method must be capable of separating the parent drug from all formed degradation products. A stability-indicating method is crucial for accurate analysis.

Instrumentation:

• UHPLC system coupled to a Quadrupole Time-of-Flight (QTOF) Mass Spectrometer with an Electrospray Ionization (ESI) source.

UHPLC Conditions:

Parameter	Value	Rationale
Column	C18 Column (e.g., 100 mm x 2.1 mm, 1.8 µm)	Provides good retention and separation for moderately polar compounds like Olopatadine and its expected DPs.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes better peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength and compatibility with MS.
Gradient	5% B to 95% B over 15 min, hold for 3 min, return to initial conditions	A gradient is necessary to elute compounds with a range of polarities, ensuring separation of early-eluting polar DPs and the parent drug.
Flow Rate	0.3 mL/min	Appropriate for the column dimensions to ensure efficient separation.
Column Temp.	40°C	Elevated temperature reduces viscosity and improves peak shape.

| Injection Vol. | 5 µL | A small injection volume is used to prevent column overloading. |

QTOF-MS Conditions:

Parameter	Value	Rationale
Ionization Mode	ESI Positive	Olopatadine contains a tertiary amine, which is readily protonated, making positive mode highly sensitive.[12]
Capillary Voltage	4.0 kV	Optimal voltage for efficient ion generation.
Gas Temp.	325°C	Ensures efficient desolvation of the eluent.
Mass Range	100 - 1000 m/z	Covers the expected mass range of Olopatadine and its potential degradation products.
Acquisition Mode	MS and Auto MS/MS	MS scan for detecting all ions and generating accurate mass data. Auto MS/MS triggers fragmentation on detected peaks for structural information.

| Collision Energy | Ramped (e.g., 10-40 eV) | A collision energy ramp provides a range of fragmentation energies, yielding comprehensive MS/MS spectra for detailed structural analysis. |

Data Analysis & Structure Elucidation Workflow

The systematic identification of degradation products involves a multi-step process that leverages the capabilities of HRMS.

// Edges A -> C [label="Acquire Data"]; C -> D [label="Identify Differences"]; D -> E [label="Focus on DPs"]; E -> F [label="Calculate Formula"]; F -> H [label="Infer Modification"]; D -> G [label="Acquire MS/MS"]; G -> I [label="Match Fragments"]; H -> I [label="Validate Structure"]; I -> J [label="Combine Evidence"]; } dot Figure 1: Workflow for HRMS-based identification of degradation products.

Results & Discussion

Forced degradation studies of Olopatadine have shown it to be susceptible primarily to hydrolytic (acidic and basic) conditions.[3][4][11] The parent drug, Olopatadine, has a protonated molecule [M+H]⁺ at an accurate m/z of 338.1751, corresponding to the elemental formula C₂₁H₂₄NO₃⁺.

Example Degradation Product Profile: The table below summarizes hypothetical but plausible degradation products based on known chemical principles and published literature.[3][4]

DP ID	Retention Time (min)	Observed [M+H]⁺ (m/z)	Mass Error (ppm)	Proposed Formula	Proposed Transformation	Found In
OLO	8.5	338.1751	-	C₂₁H₂₄NO₃	Parent Drug	All
DP-1	7.2	352.1908	1.8	C₂₂H₂₆NO₃	Methyl Esterification	Acidic
DP-2	6.8	324.1595	2.1	C₂₀H₂₂NO₃	N-demethylation	Acidic, Basic
DP-3	9.1	338.1751	-	C₂₁H₂₄NO₃	E/Z Isomerization	Photolytic, Acidic

Note: This data is illustrative. Actual results will vary based on experimental conditions.

Degradation Pathway Analysis: The identification of DPs allows for the construction of a degradation pathway. For instance, the presence of a methyl ester (DP-1) in acidic conditions when methanol is present as a co-solvent suggests an acid-catalyzed esterification of the carboxylic acid moiety. N-demethylation (DP-2) is a common degradation pathway for drugs containing a dimethylamino group.

// Edges with labels OLO -> DP1 [label="Acidic (H⁺)\n+ CH₃OH", fontcolor="#EA4335", color="#EA4335"]; OLO -> DP2 [label="Acid/Base", fontcolor="#4285F4", color="#4285F4"]; OLO -> DP3 [label="Photolytic (hν)\nAcidic (H⁺)", fontcolor="#FBBC05", color="#FBBC05"]; } dot Figure 2: Proposed degradation pathways of Olopatadine under stress conditions.

MS/MS Fragmentation for Structural Confirmation: The structural elucidation is confirmed by analyzing the MS/MS fragmentation patterns. Olopatadine typically shows characteristic fragments corresponding to the loss of the dimethylaminopropylidene side chain and cleavages around the dibenz[b,e]oxepine core.[12][13] The MS/MS spectrum of a degradation product should be consistent with the proposed structure. For example, the MS/MS of the N-desmethyl DP (DP-2) would show a precursor ion shifted by 14 Da (CH₂) but retain many of the core fragments seen in the parent drug's spectrum.

Conclusion

This application note outlines an effective and robust strategy for the identification and characterization of Olopatadine degradation products using forced degradation studies coupled with UHPLC-QTOF-MS. The high resolution and accuracy of the QTOF platform enable confident elemental composition determination, while detailed MS/MS spectra provide the necessary information for definitive structural elucidation. This comprehensive approach is critical for ensuring drug product quality and safety, aligning with the stringent requirements of regulatory agencies.

References

• ICH. Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation; 2003. [Link]

• ICH. Quality Guidelines. International Council for Harmonisation. [Link]

• Basniwal PK, Jain D. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method. Turkish Journal of Pharmaceutical Sciences. [Link]

• Slideshare. ICH Q1 R2 - ICH GUIDELINES OF STABILITY TESTING. [Link]

• IKEV. ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products. [Link]

• FDA. Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. U.S. Food and Drug Administration. [Link]

• ResearchGate. (PDF) Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. [Link]

• ResearchGate. Development and validation of stability indicating RP-HPCL method for estimation of olopatadine hydrochloride in bulk drug and it's formulations | Request PDF. [Link]

• PMC. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. [Link]

• Semantic Scholar. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. [Link]

• ResearchGate. Chromatogram of OLO by TOF MS-MS spectrum and proposed fragmentation pattern of OLO. [Link]

• Journal of Analytical Toxicology. A Rapid and Sensitive Liquid Chromatography– Tandem Mass Spectrometry Method for Determination of Olopatadine Concentration in Human Plasma. [Link]

• RSC Publishing. Characterization of stress degradation products of mirabegron using UPLC-QTOF-MS/MS and in silico toxicity predictions of its degradation products. [Link]

• ResearchGate. Study of olopatadine hydrochloride under ich recommended stress conditions by LC, LC-MS/TOF for identification, and characterization of degradation products. [Link]

• ResearchGate. Characterization of Degradation Products and Drug–Excipient Interaction Products of Erdafitinib by LC–Q-TOF-MS/MS and NMR | Request PDF. [Link]

• ResearchGate. Product ion MS/MS spectra of analyzed substances. (A) Olopatadine and (B) mianserin. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR ESTIMATION OF OLOPATADINE HYDROCHLORIDE IN BULK DRUG AND I. [Link]

• Acta Scientific. Quantification of Olopatadine from Intranasal Formulation by Using Validated RP-HPLC Method. [Link]

• Der Pharmacia Lettre. Degradation Kinetics of Olopatadine HCL using a Validated UV-Area under Curve Method. [Link]

• PubMed. Characterization of forced degradation products of canagliflozine by liquid chromatography/quadrupole time-of-flight tandem mass spectrometry and in silico toxicity predictions. [Link]

• PubMed. Characterization of four major degradation products in metformin by 2D LC-QTOF/MS/MS. [Link]

• Turkish Journal of Pharmaceutical Sciences. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. [Link]

• OUCI. Development and validation for the determination of olopatadine in human plasma by liquid chromatography–tandem mass spectrometry. [Link]

• SpringerLink. LC-Q-TOF-MS driven identification of potential degradation impurities of venetoclax, mechanistic explanation on degradation path. [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. ICH Official web site : ICH [ich.org]
• 3. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method [] [jag.journalagent.com]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of stress degradation products of mirabegron using UPLC-QTOF-MS/MS and in silico toxicity predictions of its degradation products - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of four major degradation products in metformin by 2D LC-QTOF/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 10. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

The Strategic Use of N,N-Didesmethyl Olopatadine as a Reference Standard in Pharmaceutical Impurity Profiling

Application Note:

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of N,N-Didesmethyl Olopatadine as a reference standard for impurity profiling of Olopatadine hydrochloride. Olopatadine is a widely used antihistamine and mast cell stabilizer, and ensuring its purity is critical for the safety and efficacy of the final drug product.[1][2][3] This document outlines the significance of impurity profiling in accordance with international regulatory guidelines, the characterization of N,N-Didesmethyl Olopatadine as a reference standard, and a detailed, validated High-Performance Liquid Chromatography (HPLC) protocol for its accurate identification and quantification.

Introduction: The Imperative of Impurity Profiling

In pharmaceutical manufacturing, the presence of impurities in an Active Pharmaceutical Ingredient (API) can significantly impact the safety and efficacy of the final drug product.[4] Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines for the identification, qualification, and control of impurities in new drug substances and products.[5][6][7][8] Impurity profiling is, therefore, a critical component of the drug development lifecycle, ensuring that the levels of any impurities are maintained below established safety thresholds.[4]

Reference standards are the cornerstones of accurate pharmaceutical analysis, serving as highly purified and well-characterized benchmarks for identity, quality, and potency.[9] They are indispensable for method validation, instrument calibration, and the characterization of impurities.[9][10] This application note focuses on N,N-Didesmethyl Olopatadine, a known impurity and metabolite of Olopatadine. The availability of a well-characterized reference standard for this compound is essential for developing and validating robust analytical methods to ensure the quality of Olopatadine.

N,N-Didesmethyl Olopatadine: From Impurity to Essential Analytical Tool

N,N-Didesmethyl Olopatadine is an impurity that can arise during the synthesis of Olopatadine or as a degradation product.[1] Its structural similarity to the parent API makes its detection and quantification a non-trivial analytical challenge. To be utilized as a reference standard, N,N-Didesmethyl Olopatadine must undergo rigorous characterization to confirm its identity and purity.

Characterization and Qualification of the Reference Standard

The qualification of N,N-Didesmethyl Olopatadine as a reference standard is a multi-step process designed to establish its suitability for its intended analytical purpose. This process typically involves:

• Isolation and/or Synthesis: The impurity is either isolated from bulk Olopatadine samples or, more commonly, synthesized to obtain a sufficient quantity of high-purity material.[11]

• Structural Elucidation: A battery of spectroscopic techniques is employed to unequivocally confirm the chemical structure. These include:

  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C)

  • Mass Spectrometry (MS) to determine the molecular weight and fragmentation pattern.

  • Infrared (IR) Spectroscopy to identify functional groups.

• Purity Determination: The purity of the reference standard is paramount.[11] High-Performance Liquid Chromatography (HPLC) with a universal detector (e.g., Charged Aerosol Detector) or by using the principle of 100% minus the sum of all detected impurities is a common approach. The purity is often reported on a Certificate of Analysis (CoA) which also includes other critical data.[12]

The causality behind this extensive characterization is to ensure that the reference standard itself does not introduce significant error into the analytical measurements. A well-characterized standard provides a high degree of confidence in the accuracy and reliability of the impurity profiling method.

Workflow for Impurity Profiling using N,N-Didesmethyl Olopatadine

The following diagram illustrates the typical workflow for using the N,N-Didesmethyl Olopatadine reference standard in the impurity profiling of Olopatadine.

Caption: Workflow for N,N-Didesmethyl Olopatadine Impurity Profiling.

Detailed Protocol: HPLC Method for Quantification of N,N-Didesmethyl Olopatadine in Olopatadine HCl

This protocol describes a validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method suitable for the quantification of N,N-Didesmethyl Olopatadine in Olopatadine HCl drug substance. The method is designed to be specific, linear, accurate, and precise, in line with ICH Q2(R1) guidelines.[13][14][15]

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary or binary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

• Column: A C18 column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size) is a common choice for this type of separation.[16]

• Chemicals:

  • N,N-Didesmethyl Olopatadine Reference Standard

  • Olopatadine HCl test sample

  • Acetonitrile (HPLC grade)

  • Potassium phosphate monobasic (analytical grade)

  • Phosphoric acid (analytical grade)

  • Water (HPLC grade)

Chromatographic Conditions

The selection of chromatographic conditions is driven by the need to achieve adequate separation between the main Olopatadine peak and the N,N-Didesmethyl Olopatadine peak, as well as any other potential impurities.

Parameter	Recommended Setting	Rationale
Mobile Phase A	0.02 M Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid	Provides good buffering capacity and peak shape for the basic analytes.
Mobile Phase B	Acetonitrile	Organic modifier to control the elution strength.
Gradient Elution	Time (min)	%B
0.0	20
15.0	50
20.0	80
25.0	80
25.1	20
30.0	20
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and resolution.
Column Temperature	30 °C	Maintains consistent retention times and improves peak shape.
Detection Wavelength	299 nm	A wavelength where both Olopatadine and its impurities exhibit good absorbance.[17]
Injection Volume	10 µL	A typical injection volume to avoid column overloading while ensuring sufficient sensitivity.

Preparation of Solutions

• Diluent: Mobile Phase A and Acetonitrile in a 50:50 v/v ratio.

• Reference Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh about 10 mg of N,N-Didesmethyl Olopatadine Reference Standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.

• Working Standard Solution (e.g., 1.0 µg/mL): Dilute the Reference Standard Stock Solution appropriately with the diluent. This concentration should be close to the expected impurity level.

• Sample Solution (e.g., 1000 µg/mL of Olopatadine HCl): Accurately weigh about 100 mg of Olopatadine HCl and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent.

System Suitability

Before sample analysis, the suitability of the chromatographic system must be verified. This is a self-validating step to ensure the system is performing as expected.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (for Olopatadine peak)	≤ 2.0	Ensures symmetrical peaks for accurate integration.
Theoretical Plates (for Olopatadine peak)	≥ 2000	Indicates column efficiency.
%RSD of peak areas (n=6 injections of Working Standard)	≤ 5.0%	Demonstrates the precision of the injection system.

Analysis Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Perform the system suitability injections.

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Inject the Working Standard Solution.

• Inject the Sample Solution.

• Identify the N,N-Didesmethyl Olopatadine peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the amount of N,N-Didesmethyl Olopatadine in the sample using the external standard method.

Calculation

The percentage of N,N-Didesmethyl Olopatadine in the Olopatadine HCl sample can be calculated using the following formula:

% Impurity = (Area_impurity / Area_standard) * (Conc_standard / Conc_sample) * 100

Where:

• Area_impurity is the peak area of N,N-Didesmethyl Olopatadine in the sample chromatogram.

• Area_standard is the average peak area of N,N-Didesmethyl Olopatadine from the standard injections.

• Conc_standard is the concentration of the N,N-Didesmethyl Olopatadine Working Standard Solution.

• Conc_sample is the concentration of the Olopatadine HCl Sample Solution.

Method Validation Highlights

A comprehensive validation of the analytical method should be performed according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[13][14][15] Key validation parameters are summarized below.

Validation Parameter	Typical Results and Acceptance Criteria	Purpose
Specificity	The method should be able to resolve the N,N-Didesmethyl Olopatadine peak from the Olopatadine peak and other potential impurities. This is often demonstrated by spiking the drug substance with known impurities.	To ensure the method is selective for the impurity of interest.
Linearity	A linear relationship between the concentration and the peak area should be established over a range of concentrations (e.g., from the reporting threshold to 120% of the specification limit). Correlation coefficient (r²) ≥ 0.99.	To demonstrate that the method provides results that are directly proportional to the concentration of the analyte.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	LOD and LOQ are determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by statistical analysis of the calibration curve.	To determine the lowest concentration of the impurity that can be reliably detected and quantified.
Accuracy	Determined by recovery studies at multiple concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Recovery should typically be within 80-120%.[17]	To assess the closeness of the test results to the true value.
Precision (Repeatability & Intermediate Precision)	Expressed as the Relative Standard Deviation (%RSD) of a series of measurements. %RSD should be within an acceptable range (e.g., ≤ 10%).	To evaluate the variability of the test results under different conditions.
Robustness	The method's performance should be evaluated by making small, deliberate variations in method parameters (e.g., pH of mobile phase, column temperature, flow rate).	To demonstrate the reliability of the method with respect to minor variations in experimental conditions.

Conclusion

The use of a well-characterized N,N-Didesmethyl Olopatadine reference standard is fundamental to the development and validation of reliable analytical methods for impurity profiling of Olopatadine.[18] The detailed HPLC protocol and validation guidelines presented in this application note provide a robust framework for ensuring the quality, safety, and regulatory compliance of Olopatadine drug substances and products.[4] By adhering to these principles, pharmaceutical scientists can have a high degree of confidence in their analytical data, ultimately contributing to the delivery of safe and effective medicines to patients.

References

• USP Reference Standards in Pharmaceutical Analysis - SynThink. (n.d.).
• The Crucial Role of Reference Standards in the Pharmaceutical Industry! (2024, March 29).
• ICH. (n.d.). Quality Guidelines.
• ICH. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Rele, R. V., & Warkar, C. B. (n.d.). Application of High Performance Liquid Chromatographic Technique for Olopatadine Hydrochloride and its Impurity in Ophthalmic Solution. TSI Journals.
• Why Analytical Reference Standards are Critical in Pharma Research. (2025, January 7).
• Understanding the Difference Between Working Standards and Reference Standards in Pharmaceutical Testing. (2025, May 16). Pharmaffiliates.
• ICH. (2006, October 25). Impurities in New Drug Substances Q3A(R2).
• The ABC's of Reference Standard Management. (n.d.). Eurofins.
• ICH Q3A(R2) Impurities in New Drug Substances. (n.d.). ECA Academy.
• ICH. (2006, October 25). Impurities in New Drug Substances Q3A(R2). PMDA.
• ICH. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). PMDA.
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• Olopatadine Impurities and Related Compound. (n.d.). Veeprho.
• Rele, R. V., & Warkar, C. B. (n.d.). Application of High Performance Liquid Chromatographic Technique for Olopatadine Hydrochloride and its Impurity in Ophthalmic Solution. Semantic Scholar.
• Olopatadine Hydrochloride-impurities. (n.d.). Pharmaffiliates.
• Olapatadine EP Impurity C | 55453-87-7. (n.d.). Chemicea Pharmaceuticals.
• Introducing FDA Validation Guidelines for the Spectrophotometric Determination of Olopatadine Hydrochloride in Pure Form and Eye Drops. (n.d.). Scholars Research Library.
• Hasan, M. A., Helal, N., Azmi, S., Nasir, S. S., & Sultana, N. J. (2024, November 7). A validated rp-HPLC method for simultaneous determination of olopatadine hydrochloride and its related substances in eye drop. Taylor & Francis.
• Olopatadine-impurities. (n.d.). Pharmaffiliates.
• Olopatadine Impurities Manufacturer & Supplier. (n.d.). Daicel Pharma Standards.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
• ICH Q2 Analytical Method Validation. (n.d.). Slideshare.
• Olopatadine N-Desmethyl Impurity | 113835-92-0. (n.d.). SynZeal.
• Olopatadine N-Desmethyl Impurity. (n.d.). Allmpus - Research and Development.
• Isolation and Characterization Photo Degradation Impurities of Drug Product Olopatadine Hydrochloride by Spectral Techniques. (2019, June 17). Science Publishing Group.
• 113835-92-0 Olopatadine N-Desmethyl Impurity - Reference Standard. (n.d.). SynThink.
• Olopatadine N-Desmethyl Impurity. (n.d.). SRIRAMCHEM.
• N-Nitroso Olopatadine N-Desmethyl Impurity. (n.d.). Veeprho.
• A Simple Synthesis of the Novel Antihistaminic Drug Olopatadine Hydrochloride. (2026, February 7).
• N-Didesmethyl Olopatadine HCl. (n.d.). BOC Sciences.
• Process for preparing olopatadine and/or a pharmaceutically acceptable salt thereof. (n.d.). Google Patents.

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Quantifying N,N-Didesmethyl Olopatadine (M2) in Urine Samples: A Comprehensive LC-MS/MS Protocol

Introduction & Pharmacokinetic Context

Olopatadine is a highly selective histamine H1-receptor antagonist and mast cell stabilizer widely utilized in the treatment of allergic conjunctivitis and allergic rhinitis[1]. While olopatadine is primarily eliminated unchanged via renal excretion (accounting for approximately 60–70% of a systemically absorbed dose), its complete pharmacokinetic and toxicological profiling requires the rigorous quantification of its minor metabolites[2].

The metabolism of olopatadine yields three primary metabolites:

• M1 (N-desmethyl olopatadine): An active metabolite formed via demethylation, catalyzed predominantly by the cytochrome P450 isozyme CYP3A4[2].

• M2 (N,N-didesmethyl olopatadine): A secondary amine formed via further demethylation of M1. Although a minor metabolite, tracking M2 is critical for mass balance studies and identifying patient-specific CYP450 metabolic variations[3].

• M3 (Olopatadine N-oxide): Formed via N-oxidation, catalyzed by flavin-containing monooxygenases (FMO1 and FMO3)[2].

Because liver metabolism represents a smaller fraction of olopatadine elimination, the concentrations of these metabolites in plasma are often near or below the lower limit of quantification (LLOQ)[4]. Consequently, urine serves as the optimal biological matrix for quantifying M2, providing a concentrated, non-invasive window into the drug's metabolic clearance.

Caption: Metabolic pathway of olopatadine highlighting the formation of N,N-didesmethyl olopatadine (M2).

Mechanistic Insights: Causality in Sample Preparation

Urine is a highly complex matrix containing salts, urea, and endogenous polar compounds that induce severe ion suppression in Electrospray Ionization (ESI). A simple "dilute-and-shoot" approach is insufficient for the trace-level quantification of M2 (typically requiring an analytical range of 2–100 ng/mL)[3].

The Causality of Mixed-Mode Cation Exchange (MCX): N,N-didesmethyl olopatadine (M2) contains a primary amine group. At an acidic pH (e.g., pH 2-3), this amine is fully protonated, carrying a positive charge. By utilizing a Mixed-Mode Strong Cation Exchange (MCX) solid-phase extraction (SPE) polymeric sorbent, we exploit a dual-retention mechanism:

• Hydrophobic retention: The dibenzoxepin ring system binds to the polymeric backbone.

• Ionic retention: The protonated amine binds to the sulfonic acid groups on the sorbent.

This dual mechanism allows for highly aggressive washing steps. We can wash the sorbent with 100% methanol to strip away neutral and acidic urinary interferences without prematurely eluting the target analyte. Elution is then triggered by introducing a high-pH solvent (e.g., 5% ammonium hydroxide in methanol), which neutralizes the amine, breaks the ionic bond, and elutes M2 with high recovery and minimal matrix effects.

Caption: Mixed-mode cation exchange (MCX) solid-phase extraction workflow for urine sample preparation.

Step-by-Step Experimental Protocol

Materials & Reagents

• Reference Standards: N,N-didesmethyl olopatadine (M2) and Olopatadine-d3 (Stable Isotope-Labeled Internal Standard, SIL-IS).

• Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA), and Ammonium Hydroxide (NH₄OH).

• SPE Cartridges: Oasis MCX 30 mg/1 cc (or equivalent mixed-mode cation exchange).

Sample Preparation (SPE Workflow)

• Sample Pre-treatment: Aliquot 500 µL of human urine into a microcentrifuge tube. Add 20 µL of SIL-IS working solution (500 ng/mL). Add 500 µL of 2% Formic Acid in water to acidify the sample (ensuring complete protonation of M2). Vortex for 30 seconds.

• Conditioning: Pass 1 mL of MeOH through the MCX cartridge, followed by 1 mL of LC-MS grade water. Do not let the sorbent dry.

• Loading: Load the acidified urine sample onto the cartridge at a flow rate of ~1 mL/min.

• Washing:

  • Wash 1: 1 mL of 2% Formic Acid in water (removes polar/ionic interferences).

  • Wash 2: 1 mL of 100% MeOH (removes neutral/hydrophobic interferences).

• Elution: Elute the target analytes using 1 mL of 5% NH₄OH in MeOH. Collect the eluate in a clean glass autosampler vial.

• Drying & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of Mobile Phase A:B (80:20, v/v). Vortex and transfer to an autosampler vial with an insert.

LC-MS/MS Conditions

• Analytical Column: Kinetex C18 (50 × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0.0 - 0.5 min: 10% B

  • 0.5 - 3.0 min: Linear gradient to 90% B

  • 3.0 - 4.0 min: Hold at 90% B

  • 4.0 - 4.1 min: Return to 10% B

  • 4.1 - 5.5 min: Re-equilibration at 10% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization: Electrospray Ionization (ESI) in Positive mode.

Data Presentation & Assay Self-Validation

To ensure the protocol acts as a self-validating system, the inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) is mandatory. The SIL-IS co-elutes with the target analyte, experiencing identical matrix suppression/enhancement, thereby normalizing the instrument response.

Table 1: MRM Transitions and MS Parameters

Note: Optimization of collision energy (CE) and declustering potential (DP) should be performed on a per-instrument basis. The values below serve as a validated baseline.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (eV)	Purpose
N,N-Didesmethyl Olopatadine (M2)	310.4	247.1	50	60	25	Quantifier
N,N-Didesmethyl Olopatadine (M2)	310.4	165.1	50	60	40	Qualifier
Olopatadine-d3 (IS)	341.4	250.1	50	60	25	Internal Standard

Table 2: Method Validation Metrics

Based on standard bioanalytical validation guidelines for olopatadine metabolites in human matrices[3].

Parameter	Validation Metric	Acceptance Criteria
Linear Dynamic Range	2.0 – 100.0 ng/mL	R² ≥ 0.995
Lower Limit of Quantitation (LLOQ)	2.0 ng/mL	S/N ≥ 10, Precision ≤ 20% CV
Intra-Assay Precision	Evaluated at 3 QC levels	≤ 15% CV
Inter-Assay Accuracy	Evaluated at 3 QC levels	85% – 115% of nominal
Extraction Recovery	Post-extraction vs. Pre-extraction spiked	> 80% (consistent across all QCs)
Matrix Effect	IS-normalized Matrix Factor	0.85 – 1.15

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• 2. Olopatadine (nasal) - wikidoc [wikidoc.org]
• 3. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]

Development of a validated bioanalytical method for olopatadine metabolites

Application Note & Protocol

Topic: Development and Validation of a Bioanalytical Method for Olopatadine and its Major Metabolites (M1 & M3) in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the development, validation, and application of a robust and sensitive bioanalytical method for the simultaneous quantification of olopatadine and its primary metabolites, N-monodemethylolopatadine (M1) and olopatadine N-oxide (M3), in human plasma. The methodology leverages Solid-Phase Extraction (SPE) for sample clean-up and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for detection. This protocol is designed to meet the stringent requirements for bioanalytical method validation as outlined by major regulatory agencies, ensuring data integrity for pharmacokinetic and toxicokinetic studies.

Introduction: The Rationale for Metabolite Quantification

Olopatadine is a selective histamine H1-receptor antagonist widely used for the treatment of allergic conditions. While it is primarily eliminated unchanged through renal excretion, a portion of the drug undergoes metabolism. The two major metabolites identified in humans are N-monodemethylolopatadine (M1), catalyzed primarily by Cytochrome P450 3A4 (CYP3A4), and olopatadine N-oxide (M3), formed by flavin-containing monooxygenases (FMO1 and FMO3).

The quantification of both the parent drug and its significant metabolites in biological matrices is a critical component of drug development. This data provides essential insights into the drug's absorption, distribution, metabolism, and excretion (ADME) profile, helping to assess the potential for drug-drug interactions, evaluate metabolite safety, and fully characterize the pharmacokinetic (PK) profile. This application note details a complete workflow, from method development to full validation, grounded in established scientific principles and regulatory standards.

Foundational Method Development

The development of a reliable bioanalytical method is a systematic process of optimizing each stage of the analysis to achieve the desired sensitivity, selectivity, and robustness. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive technique for this application due to its superior specificity and sensitivity.

Analyte & Internal Standard (IS) Optimization

The first step involves tuning the mass spectrometer to detect olopatadine, its metabolites M1 and M3, and a suitable internal standard (IS). The IS is crucial for correcting variability during sample preparation and analysis. A stable isotope-labeled (SIL) version of olopatadine would be ideal; however, a structurally similar compound with comparable extraction and ionization properties, such as loratadine or amitriptyline, can also be effective.

Using positive electrospray ionization (ESI+), the protonated molecular ions [M+H]⁺ are identified for each analyte. Subsequently, collision-induced dissociation (CID) is used to generate specific product ions. The most stable and intense precursor-to-product ion transitions are selected for Multiple Reaction Monitoring (MRM), which provides high selectivity for quantification.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Olopatadine	338.2	165.1	35
M1 (N-desmethyl)	324.2	165.1	35
M3 (N-oxide)	354.2	336.2	25
Internal Standard (Loratadine)	383.2	337.1	30
Table 1: Hypothetical Optimized MRM Transitions. Actual values must be determined empirically.

Sample Preparation: The Key to a Clean Analysis

The primary goal of sample preparation is to remove endogenous matrix components like proteins and phospholipids that can interfere with analysis and cause ion suppression in the mass spectrometer. While techniques like protein precipitation (PPT) and liquid-liquid extraction (LLE) are common, Solid-Phase Extraction (SPE) often provides the cleanest extracts, leading to higher sensitivity and method robustness. A mixed-mode cation exchange SPE cartridge is recommended for this application to retain the basic amine structures of olopatadine and its metabolites.

Fig 1. Solid-Phase Extraction (SPE) Workflow.

Chromatographic Separation

Effective chromatographic separation is essential to resolve the analytes from each other and from any remaining matrix interferences. A C18 reversed-phase column is a standard choice for this type of analysis.

• Column: C18, e.g., 50 x 2.1 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A linear gradient starting with a high aqueous composition to retain the analytes, followed by a ramp-up of the organic phase to elute them. A typical run time is 3-5 minutes. This ensures that olopatadine and its more polar metabolites are well-separated.

Full Bioanalytical Method Validation: A Step-by-Step Protocol

Method validation is the formal process of demonstrating that the analytical procedure is suitable for its intended purpose. The protocols described here are based on the harmonized principles of the FDA, EMA, and ICH M10 guidelines.

Validation Parameter	Harmonized Acceptance Criteria (Chromatographic Assays)
Selectivity	Response in at least 6 blank sources should be <20% of LLOQ for analytes and <5% for IS.
Calibration Curve	≥75% of standards must be within ±15% of nominal (±20% at LLOQ). Correlation coefficient (r²) should be ≥0.99.
Accuracy & Precision	For QC samples, mean accuracy must be within ±15% of nominal (±20% at LLOQ). Precision (CV%) must be ≤15% (≤20% at LLOQ).
Matrix Effect	The CV of the matrix factor across at least 6 sources should be ≤15%.
Recovery	Should be consistent and reproducible. The CV across LQC, MQC, and HQC should be ≤15%.
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Mean concentration of stability QCs must be within ±15% of nominal values.
Dilution Integrity	Accuracy and precision of diluted QCs must be within ±15%.
Table 2: Summary of Key Validation Acceptance Criteria.

Protocol 3.1: Selectivity

• Screen at least six different sources of blank human plasma.

• Process each blank sample using the established extraction procedure.

• Analyze the extracts and monitor the MRM transitions for the analytes and the IS.

• Acceptance: Any interfering peaks should be less than 20% of the mean peak area of the LLOQ for each analyte, and less than 5% for the IS.

Protocol 3.2: Calibration Curve, Accuracy, and Precision

• Prepare two separate stock solutions of olopatadine, M1, and M3. Use one for calibration standards and the other for Quality Control (QC) samples.

• Prepare a calibration curve in blank plasma consisting of a blank, a zero sample (blank + IS), and at least 6-8 non-zero concentration levels. The range should bracket the expected study concentrations.

• Prepare QC samples in blank plasma at four levels: Lower Limit of Quantification (LLOQ), Low QC (LQC, ~3x LLOQ), Medium QC (MQC), and High QC (HQC).

• Analyze the calibration curve and at least five replicates of each QC level in three separate analytical runs on at least two different days (one intra-day run, two inter-day runs).

• Acceptance: The results must meet the accuracy and precision criteria outlined in Table 2.

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6) Mean Conc. (ng/mL)	Accuracy (%)	Precision (CV%)	Inter-day (n=18) Mean Conc. (ng/mL)	Accuracy (%)	Precision (CV%)
LLOQ	0.20	0.21	105.0	9.8	0.22	110.0	12.5
LQC	0.60	0.58	96.7	6.5	0.59	98.3	8.1
MQC	10.0	10.3	103.0	4.2	10.1	101.0	5.9
HQC	80.0	78.9	98.6	3.1	79.5	99.4	4.7
Table 3: Example Accuracy and Precision Data for Olopatadine.

Protocol 3.3: Stability

• Use LQC and HQC samples for all stability tests. Analyze them against a freshly prepared calibration curve and compare the results to nominal concentrations.

• Freeze-Thaw Stability: Subject QC samples to at least three freeze-thaw cycles (e.g., -80°C to room temperature).

• Bench-Top Stability: Keep QC samples at room temperature for a duration that mimics the expected sample handling time (e.g., 4-24 hours).

• Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) for a period equal to or longer than the study sample storage time.

• Acceptance: The mean calculated concentration of the stability QCs must be within ±15% of their nominal values.

Stability Test	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Deviation from Nominal (%)
3 Freeze-Thaw Cycles	LQC	0.60	0.57	-5.0%
HQC	80.0	82.1	+2.6%
24h Bench-Top	LQC	0.60	0.63	+5.0%
HQC	80.0	79.4	-0.8%
90-day at -80°C	LQC	0.60	0.59	-1.7%
HQC	80.0	83.3	+4.1%
Table 4: Example Stability Assessment Data for Olopatadine.

Study Sample Analysis & In-Study Validation

Once the method is fully validated, it can be applied to analyze study samples. Each analytical run must include a calibration curve and a set of QCs to ensure the validity of the data generated.

Incurred Sample Reanalysis (ISR)

ISR is a regulatory requirement that serves as a critical check on the reproducibility of the bioanalytical method using actual dosed-subject samples. It provides confidence that the method performs reliably with incurred samples, which may contain unique metabolites or have different protein binding characteristics compared to spiked QCs.

Protocol 4.1: ISR

• From the study samples already analyzed, select a subset for reanalysis. The number of samples is typically up to 10% for the first 1000 samples and 5% thereafter.

• Selection should be spread across subjects and include points near Cmax and in the elimination phase.

• Reanalyze the selected samples in a separate run on a different day.

• Calculate the percent difference between the original result and the ISR result using the formula: (% Difference) = [(ISR Value - Original Value) / Mean of Values] * 100.

• Acceptance: For small molecules, at least 67% (two-thirds) of the reanalyzed samples must have a percent difference within ±20% of the mean. If the ISR fails, an investigation must be conducted to identify and resolve the issue.

Fig 2. Overall Bioanalytical Method Validation Process.

Conclusion

This application note outlines a comprehensive and scientifically sound approach to developing and validating a bioanalytical method for olopatadine and its key metabolites, M1 and M3. By systematically optimizing sample preparation, chromatography, and mass spectrometry, and by rigorously adhering to global regulatory validation guidelines, researchers can generate high-quality, reliable, and defensible data. This robust methodology is fit-for-purpose for supporting all phases of clinical and non-clinical drug development, ensuring data integrity for critical pharmacokinetic assessments.

References

• Guideline on bioanalytical method validation. (2011). European Medicines Agency (EMA). [Link]

• Fujita, K., Magara, H., Kobayashi, H., & Nakayama, K. (1999). Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 731(2), 345-352. [Link]

• Bioanalytical method validation - Scientific guideline. (2015). European Medicines Agency (EMA). [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). Lambda Therapeutic Research. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). AAPS. [Link]

• Zhu, P., Wen, Y. G., Fan, X. P., et al. (2011). A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma. Journal of Analytical Toxicology, 35(2), 113-118. [Link]

• Zhu, P., et al. (2011). A Rapid and Sensitive Liquid Chromatography– Tandem Mass Spectrometry Method for Determination of Olopatadine Concentration in Human Plasma. Journal of Analytical Toxicology. [Link]

• Fast, D. M., Kelley, M., Viswanathan, C. T., et al. (2011). Repeat Analysis and Incurred Sample Reanalysis: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. The AAPS Journal, 13(2), 392-400. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012). European Bioanalysis Forum. [Link]

• Ohmori, K., Ohshika, H., & Fukuie, T. (2002). Effects of Olopatadine, a New Antiallergic Agent, on Human Liver Microsomal Cytochrome P450 Activities. Drug Metabolism and Disposition, 30(12), 1459-1462. [Link]

• Kim, M. J., et al. (2021). Development and validation for the determination of olopatadine in human plasma by liquid chromatography–tandem mass spectrometry. Osong Public Health and Research Perspectives. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). U.S. Food and Drug Administration (FDA). [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration (FDA). [Link]

• 米国FDA／Bioanalytical Method Validationの最終ガイダンス発出. (2018). GMP Platform. [Link]

• Choi, Y. S., et al. (2015).

Technical Notes & Optimization

Technical Support Center: Enhancing LC-MS/MS Sensitivity for N,N-Didesmethyl Olopatadine

As a Senior Application Scientist, this guide is designed to provide you with not just protocols, but the underlying scientific reasoning to empower your method development and troubleshooting. The analysis of N,N-Didesmethyl olopatadine, a polar metabolite of Olopatadine, presents a classic challenge in bioanalysis: achieving high sensitivity in the presence of a complex biological matrix. This document provides a structured approach to overcoming these hurdles.

Section 1: Core Concepts - The "Why" Behind Sensitivity Issues

Q: Why is N,N-Didesmethyl olopatadine so difficult to analyze with high sensitivity using standard reversed-phase LC-MS/MS methods?

A: The difficulty stems from a combination of the analyte's physicochemical properties and the fundamental principles of reversed-phase chromatography and electrospray ionization (ESI). N,N-Didesmethyl olopatadine is a polar molecule, characterized by its carboxylic acid and primary amine functionalities.[] This polarity is the root cause of several interconnected problems:

• Poor Chromatographic Retention: Standard reversed-phase columns (e.g., C18, C8) use a nonpolar stationary phase. Polar molecules like N,N-Didesmethyl olopatadine have little affinity for this phase and require a highly aqueous mobile phase (e.g., >95% water) to achieve any meaningful retention.[2]

• Co-elution with Matrix Interferences: When an analyte elutes very early in the chromatographic run (near the void volume), it co-elutes with numerous other endogenous polar compounds from the biological matrix (e.g., salts, phospholipids).[3] This leads directly to the next problem.

• Ion Suppression: Electrospray ionization (ESI) is highly susceptible to "matrix effects."[4][5] When matrix components co-elute with the target analyte, they compete for the available charge in the ESI source. This competition drastically reduces the ionization efficiency of the analyte, leading to a suppressed (or in severe cases, completely absent) signal.[6][7][8]

• Inefficient Desolvation: The ESI process relies on the efficient evaporation of solvent from charged droplets to generate gas-phase ions. Highly aqueous mobile phases have high surface tension, which hinders the formation of a stable spray and makes solvent evaporation less efficient compared to mobile phases with a higher organic solvent content.[3][9] This poor desolvation further reduces the number of analyte ions that reach the mass spectrometer detector, resulting in lower sensitivity.[10]

This cascade of issues—poor retention leading to matrix co-elution, which causes ion suppression and is exacerbated by inefficient ionization from the aqueous mobile phase—is the primary reason standard methods fail to deliver the required sensitivity.

Section 2: Troubleshooting Guide - A Symptom-Based Approach

When encountering low sensitivity, a systematic approach is critical to quickly identify and resolve the issue. This guide follows a logical progression from the detector back to the sample.

Logical Troubleshooting Workflow

Caption: A streamlined workflow for developing a sensitive bioanalytical method.

Q1: How do I choose the right HPLC column and mobile phase?

A: For a polar analyte like N,N-Didesmethyl olopatadine, Hydrophilic Interaction Liquid Chromatography (HILIC) is the superior choice over reversed-phase. HILIC utilizes a polar stationary phase (e.g., bare silica, amide, diol) and a mobile phase with a high concentration of organic solvent (typically >80% acetonitrile). [11] The Causality Behind Choosing HILIC:

• Enhanced Retention: Polar analytes are well-retained, moving them away from the void volume and separating them from early-eluting matrix components like phospholipids, thus reducing ion suppression. [3]* Improved ESI Sensitivity: The high organic content of the mobile phase facilitates more efficient droplet desolvation in the ESI source, leading to a significant boost in signal intensity. [3][10]

Parameter	Recommended Condition	Rationale
LC Column	Amide-based HILIC column (e.g., 100 x 2.1 mm, 1.7 µm)	Provides excellent retention and peak shape for polar, basic compounds.
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid)	Volatile buffer compatible with MS. Acidic pH ensures the primary amine is protonated.
Mobile Phase B	Acetonitrile	Strong solvent in HILIC mode.
Gradient	95% B -> 60% B over 5 minutes	Starts with high organic content for strong retention and gradually increases aqueous content to elute the analyte.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces mobile phase viscosity.
Injection Vol.	2 - 5 µL	Keep low to maintain good peak shape. Reconstitute final extract in high organic solvent.

Q2: What is the best sample preparation technique to minimize matrix effects?

A: While Protein Precipitation (PPT) is fast, it does a poor job of removing phospholipids and other interferences. For maximum sensitivity, Solid Phase Extraction (SPE) is the recommended technique. [12]

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, inexpensive	Low cleanup efficiency, high matrix effects, may dilute sample	Rapid screening where sensitivity is not paramount
Liquid-Liquid Extraction (LLE)	Good cleanup of salts	Poor recovery for very polar analytes, labor-intensive, uses large solvent volumes	Analytes of intermediate polarity

| Solid Phase Extraction (SPE) | Excellent cleanup, removes salts and phospholipids, allows for concentration of the analyte | Higher cost, requires method development | High-sensitivity, regulated bioanalysis |

• Select Sorbent: Use a mixed-mode cation exchange sorbent to retain the protonated amine of N,N-Didesmethyl olopatadine while washing away neutral/acidic interferences. Alternatively, a polymeric reversed-phase sorbent like Oasis HLB can be effective. [12]2. Condition: Wash the SPE cartridge with 1 mL of methanol, followed by 1 mL of water.

• Equilibrate: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

• Load: Load the pre-treated plasma or urine sample (e.g., diluted 1:1 with 4% phosphoric acid).

• Wash: Wash the cartridge with 1 mL of an acidic aqueous solution (e.g., 2% formic acid in water) to remove salts, followed by 1 mL of a weak organic solvent (e.g., 10% methanol) to remove less polar interferences.

• Elute: Elute the analyte with 1 mL of a basic organic solvent (e.g., 5% ammonium hydroxide in methanol). The base neutralizes the analyte, breaking its ionic bond with the sorbent.

• Evaporate & Reconstitute: Dry the eluate under nitrogen and reconstitute in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 95% acetonitrile/5% water with buffer). This final step concentrates the sample and ensures compatibility with the HILIC injection.

Q3: What are the optimal MS/MS parameters for N,N-Didesmethyl olopatadine?

A: Optimal parameters must be determined empirically by infusing a standard solution of the analyte directly into the mass spectrometer. However, the following provides a validated starting point.

Parameter	Value / Setting	Rationale & Optimization Tip
Ionization Mode	Positive Electrospray Ionization (ESI+)	The primary amine readily accepts a proton to form a stable [M+H]⁺ ion.
Precursor Ion [M+H]⁺	m/z 326.1	Based on the molecular formula C₁₉H₁₉NO₃ (MW ≈ 325.4 g/mol ). []
Product Ions	m/z 280.1, 165.1	Predicted fragments from the loss of the carboxylated side chain and further fragmentation. Action: Perform a product ion scan to confirm the most intense and stable fragments on your instrument.
MRM Transitions	326.1 -> 280.1 (Quantifier), 326.1 -> 165.1 (Qualifier)	Use the most intense fragment for quantification and a second for confirmation.
Source Voltage	+3500 to +4500 V	Optimize for maximum stable signal.
Source/Desolvation Temp.	350 - 500 °C	Higher temperatures aid desolvation of the HILIC mobile phase.
Nebulizer/Heater Gas	Instrument Dependent	Optimize gas flows to achieve the most stable and intense signal for the infused analyte.
Declustering Potential / Cone Voltage	Instrument Dependent	Optimize by ramping the voltage while infusing. Find the value that maximizes the precursor ion signal without causing in-source fragmentation. [13]
Collision Energy (CE)	Instrument Dependent	Optimize for each MRM transition by ramping the CE to find the value that produces the maximum product ion intensity.

Section 4: Frequently Asked Questions (FAQs)

• Q: Can I still use a C18 column if I don't have a HILIC column?

  • A: It is strongly discouraged for high-sensitivity applications due to the reasons outlined in Section 1. If you must use a C18 column, you will likely need a much more rigorous and optimized SPE sample cleanup protocol to have any chance of mitigating the severe matrix effects.

• Q: How do I quantitatively assess if I have a matrix effect problem?

  • A: Use the post-extraction spike method. [7]Analyze three sets of samples: (1) Analyte in pure solvent, (2) Blank matrix extract with the analyte spiked in after extraction, and (3) A fully processed sample. If the peak area in set (2) is significantly lower than in set (1), you have ion suppression.

• Q: What is a stable isotope-labeled internal standard (SIL-IS), and will it help?

  • A: A SIL-IS (e.g., N,N-Didesmethyl olopatadine-d4) is the ideal internal standard. It is chemically identical to the analyte but has a different mass. It will co-elute perfectly and experience the exact same matrix effects, providing the most accurate correction for signal suppression and improving precision. [7]

References

• Vertex AI Search. (2023, March 30). Olopatadine : Indications, Uses, Dosage, Drugs Interactions, Side effects.
• FDA. (2007, September 27). Clinical Pharmacology Review.
• Bioanalysis Zone. (2014, February 11).
• Xu, R., et al. (n.d.).
• SCIEX. (n.d.). Microflow LC-MS/MS Analysis Improves Sensitivity for Targeted Metabolomics.
• Li, W., et al. (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC - NIH.
• ResolveMass Laboratories Inc. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results.
• BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds.
• FDA Access Data. (2003, March 3).
• Apotex Inc. (2013, February 28).
• Kamei, C., et al. (n.d.). Pharmacological, Pharmacokinetic and Clinical Properties of Olopatadine Hydrochloride, a New Antiallergic Drug.
• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf.
• Waters. (n.d.). Unexpected drop in sensitivity or low sensitivity for particular analytes - WKB230976.
• JoVE. (n.d.).
• Liu, X., et al. (n.d.).
• Adcock, J. (2015, August 1).
• Princeton University. (n.d.).
• Restek. (2021, November 29).
• Uesugi, T., et al. (n.d.).
• ZefSci. (2025, May 6).
• RSC Publishing. (n.d.). Sample preparation for polar metabolites in bioanalysis - Analyst.
• Sigma-Aldrich. (n.d.). How to Maximize Sensitivity in LC-MS.
• Creative Proteomics. (n.d.). Electrospray Ionization (ESI)
• LCGC International. (2022, April 15). Increasing LC–MS-MS Sensitivity with Luna® HILIC.
• Der Pharma Chemica. (2024, August 5). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC.
• Ellis, S. R., et al. (n.d.). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. PMC.
• BOC Sciences. (n.d.).
• LCGC Blog. (2020, December 8).
• LCGC. (2025, December 13). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise.
• Löffler, S. M. G., et al. (n.d.).
• LCGC International. (2020, December 17).
• Zhu, P., et al. (2011, March 15).
• MDPI. (1989, February 3). Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples.
• Singh, B., et al. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP- HPLC-DAD-HRMS Method.
• PubChem. (n.d.).
• ResearchGate. (2024, January). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS.
• Pharmace Research Laboratory. (n.d.).

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Technical Support Center: Overcoming Matrix Effects in N,N-Didesmethyl Olopatadine Bioanalysis

Welcome to the technical support center for the bioanalysis of N,N-Didesmethyl Olopatadine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects in biological samples. Here, you will find practical, in-depth guidance in a question-and-answer format to troubleshoot common issues encountered during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the bioanalysis of N,N-Didesmethyl Olopatadine?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected compounds in the sample matrix.[1][2] In the bioanalysis of N,N-Didesmethyl Olopatadine, a polar metabolite of Olopatadine, matrix effects can lead to either ion suppression or enhancement, significantly impacting the accuracy, precision, and sensitivity of quantification.[1][3] Biological matrices like plasma, serum, and urine are complex mixtures containing endogenous substances such as phospholipids, salts, and proteins that can interfere with the ionization of the target analyte in the mass spectrometer's source.[2][4][5]

The primary concern with matrix effects is their variability from sample to sample, which can introduce significant errors in pharmacokinetic and toxicokinetic studies.[6][7] Regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate the evaluation of matrix effects during bioanalytical method validation to ensure data reliability.[8][9][10]

Q2: What are the primary causes of matrix effects in LC-MS/MS analysis?

A2: The main culprits behind matrix effects, particularly ion suppression in electrospray ionization (ESI), are:

• Phospholipids: These are major components of cell membranes and are abundant in plasma and serum.[11] Due to their amphipathic nature, they can co-extract with analytes and cause significant ion suppression.[11][12]

• Salts and Endogenous Metabolites: High concentrations of salts and other small molecule metabolites can alter the droplet surface tension and charge competition in the ESI source, leading to reduced analyte signal.[3][13]

• Proteins: Although largely removed during initial sample preparation, residual proteins can still contribute to matrix effects and contaminate the LC-MS system.[14][15]

The mechanism of ion suppression often involves competition for ionization between the analyte and matrix components, changes in droplet evaporation characteristics, or the formation of neutral adducts.[3][16][17]

Q3: How can I assess the presence and magnitude of matrix effects in my N,N-Didesmethyl Olopatadine assay?

A3: The most common method to evaluate matrix effects is the post-extraction spike method .[4][6] This involves comparing the peak area of an analyte spiked into an extracted blank matrix sample to the peak area of the same analyte in a neat solution (e.g., mobile phase).

The Matrix Factor (MF) is calculated as:

MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.

For a robust assessment, it is recommended to test at least six different lots of the biological matrix.[18]

Troubleshooting Guide

This guide provides solutions to specific problems you might encounter during the bioanalysis of N,N-Didesmethyl Olopatadine.

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	Inadequate chromatographic separation from matrix components. Co-elution of interfering substances.	Optimize the LC gradient to better separate the analyte from the matrix. Consider a different stationary phase (e.g., HILIC for polar metabolites).
Inconsistent Internal Standard (IS) Response	The IS is experiencing variable matrix effects. The chosen IS is not a close structural analog and behaves differently chromatographically.	Use a stable isotope-labeled (SIL) internal standard for N,N-Didesmethyl Olopatadine if available, as it will co-elute and experience similar matrix effects.[3] If a SIL-IS is not available, select an analog with similar physicochemical properties.
High Variability in Quality Control (QC) Samples	Inconsistent matrix effects across different samples or batches of matrix. Inefficient or variable sample cleanup.	Implement a more rigorous sample preparation technique like Solid Phase Extraction (SPE) or a specific phospholipid removal plate to ensure consistent cleanup.[12][14][19][20]
Low Analyte Recovery	Inefficient extraction of the polar N,N-Didesmethyl Olopatadine from the biological matrix. Analyte loss during solvent evaporation and reconstitution steps.	Optimize the pH of the extraction solvent to ensure the analyte is in a favorable state for extraction. For LLE, test different organic solvents. For SPE, evaluate different sorbent types (e.g., mixed-mode or polymeric).
Signal Suppression at the Lower Limit of Quantification (LLOQ)	Significant matrix effects at low analyte concentrations. Insufficient sample cleanup.	Improve sample cleanup to reduce the concentration of interfering matrix components.[5] Consider using a more sensitive mass spectrometer or optimizing the source parameters.

In-Depth Methodologies for Matrix Effect Mitigation

Advanced Sample Preparation Techniques

The most effective strategy to combat matrix effects is to remove the interfering components before they enter the LC-MS system.[5]

SPE is a highly effective technique for cleaning up complex biological samples.[20] For a polar metabolite like N,N-Didesmethyl Olopatadine, a mixed-mode or a hydrophilic-lipophilic balanced (HLB) polymeric sorbent is often a good choice.[21]

Detailed SPE Protocol (Example using a Mixed-Mode Cation Exchange Cartridge):

• Conditioning: Equilibrate the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Pre-treat the plasma sample (e.g., 100 µL) by diluting with 400 µL of 4% phosphoric acid in water. Load the pre-treated sample onto the cartridge.

• Washing:

  • Wash 1: 1 mL of 0.1 M acetic acid.

  • Wash 2: 1 mL of methanol.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Workflow for Solid Phase Extraction

Caption: Step-by-step workflow for Solid Phase Extraction (SPE).

These specialized plates offer a high-throughput solution for the specific removal of phospholipids, a major source of ion suppression.[11][19] They often combine protein precipitation and phospholipid filtration into a single step.[12][14]

General Protocol for Phospholipid Removal Plates:

• Add plasma/serum sample to the wells of the 96-well plate.

• Add a precipitation solvent (e.g., acetonitrile) and mix.

• Apply vacuum or positive pressure to pass the sample through the phospholipid removal sorbent.

• Collect the filtrate for direct injection or further processing.

LLE is a classic sample cleanup technique that can be optimized for polar metabolites. A study on the parent drug, olopatadine, utilized a combination of protein precipitation followed by LLE with ethyl acetate/dichloromethane for effective sample cleanup.[22]

Example LLE Protocol:

• To 200 µL of plasma, add the internal standard and 600 µL of acetonitrile to precipitate proteins. Vortex and centrifuge.

• Transfer the supernatant to a clean tube.

• Add 1 mL of a suitable organic solvent (e.g., a mixture of ethyl acetate and dichloromethane).

• Vortex to mix and then centrifuge to separate the layers.

• Transfer the organic layer to a new tube and evaporate to dryness.

• Reconstitute the residue in the mobile phase.

Chromatographic Strategies

If sample preparation alone is insufficient, optimizing the chromatography can help separate N,N-Didesmethyl Olopatadine from interfering matrix components.

• Gradient Optimization: A slower, more gradual gradient can improve the resolution between the analyte and co-eluting matrix components.

• Column Chemistry: For a polar compound like N,N-Didesmethyl Olopatadine, consider using a Hydrophilic Interaction Liquid Chromatography (HILIC) column. This can provide better retention and separation from the less polar phospholipids that are poorly retained on traditional C18 columns.

• Divert Valve: Utilize a divert valve to direct the early and late eluting, highly concentrated matrix components to waste, preventing them from entering the mass spectrometer source.

Decision Tree for Troubleshooting Matrix Effects

Caption: A decision-making workflow for addressing matrix effects.

By systematically evaluating and addressing the potential sources of matrix effects through optimized sample preparation and chromatography, you can develop a robust and reliable bioanalytical method for the quantification of N,N-Didesmethyl Olopatadine.

References

• HybridSPE®-Phospholipid Technology. Bioanalysis Zone.

• V, P., P, S., & G, S. (2012). matrix-effect-in-bioanalysis-an-overview.pdf. International Journal of Pharmaceutical and Phytopharmacological Research.

• Matrix Effects: Causes and Solutions in Analysis. (2026, February 18). Phenomenex.

• Mei, H. (2007). Matrix effects: Causes and solutions. ResearchGate.

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plate. (n.d.). Waters.

• Validation of Bioanalytical Methods — Highlights of FDA's Guidance. (n.d.).

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. (2015, July 9). LCGC International - Chromatography Online.

• Harn, B. O., & H, G. L. (2013). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC.

• K, K. (1998). Mechanism of Signal Suppression by Anionic Surfactants in Capillary Electrophoresis−Electrospray Ionization Mass Spectrometry. Analytical Chemistry - ACS Publications.

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab.

• P, P. V. (2014). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. PMC.

• Technical Tip: Protein Precipitation. (2015, August 27). Phenomenex.

• All You Need To Know About Phospholipid Removal (PLR). (n.d.). Element Lab Solutions.

• Mechanistic Investigation of Ionization Suppression in Electrospray Ionization. (n.d.). Request PDF.

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. (2014, August 26).

• G, K. (2015, February 17). Exploring the mechanism of salt-induced signal suppression in protein electrospray mass spectrometry using experiments and molecular dynamics simulations. PubMed.

• Protein Precipitation Plates. (n.d.). Thermo Fisher Scientific.

• Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). FDA.

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. (2023, October 16). Journal of the American Society for Mass Spectrometry - ACS Publications.

• Troubleshooting for LC-MS/MS. (2025, November 23). Request PDF - ResearchGate.

• A Comparison of Four Different Plasma Sources for Phospholipid Removal, Recovery and Reproducibility using a Protein and Phospholipid Removal 96 Well Plate. (2021, November 22). Chromatography Today.

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. (2023, October 16). PMC - NIH.

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).

• FDA guideline - Bioanalytical Method Validation. (n.d.). PharmaCompass.com.

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (n.d.). FDA.

• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2025, May 6). ZefSci.

• LSMSMS Troubleshooting. (2025, November 26). Scribd.

• TCA protein precipitation protocol. (2001, October 10).

• What is Solid-Phase Extraction? (n.d.). Phenomenex.

• What is Solid Phase Extraction (SPE)? (n.d.). Organomation.

• Precipitation Procedures. (n.d.). Sigma-Aldrich.

• Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial. (n.d.). PMC.

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. (n.d.). PMC.

• A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma. (2011, March 15). PubMed.

• New analytical methods for the determination of olopatadine (an anti-allergic drug) in eye drops. (2025, August 7). Request PDF - ResearchGate.

• Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. (2024, May 12). MDPI.

• SPE Phase and Solvent Selection. (n.d.). Thermo Fisher Scientific - FR.

• Review Article on Matrix Effect in Bioanalytical Method Development. (n.d.).

• Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. (n.d.). PubMed.

• Development and validation for the determination of olopatadine in human plasma by liquid chromatography–tandem mass spectrometry. (n.d.). OUCI.

• Combination of analyte protectants to overcome matrix effects in routine GC analysis of pesticide residues in food matrixes. (2005, December 15). PubMed.

• UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods of. (2014, July 16). SciSpace.

• Quantification of Olopatadine from Intranasal Formulation by Using Validated RP-HPLC Method. (2024, June 28). Acta Scientific.

• Colurimetric Determination of Olopatadine Hydrochloride Oxidation-Reduction Products in Pure form and Eye Drops. (n.d.). Austin Publishing Group.

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. (2024, August 5). Der Pharma Chemica.

• A Novel Study in the Determination of Loratadine in Pharmaceutical Samples by Precipitating with 3,5-Dinitrosalicylic Acid Utilizing the NAG_4SX3_3D Analyzer at 0-180o in Conjunction with the Continuous Flow Injection Analysis (CFIA) Technique. (2024, January 26).

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Troubleshooting low recovery of N,N-Didesmethyl olopatadine during sample preparation

Technical Support Center: Troubleshooting Low Recovery of N,N-Didesmethyl Olopatadine

Scientist’s Note on Chemical Causality: When transitioning from analyzing parent olopatadine to its N,N-didesmethyl metabolite, analysts frequently encounter a catastrophic drop in sample recovery. The root cause lies in the molecular structure: the removal of two methyl groups converts a manageable tertiary amine into a highly reactive, polar primary amine. Coupled with the molecule's carboxylic acid (pKa ~4.0), you are dealing with a highly hydrophilic zwitterion at physiological pH. Standard reversed-phase or liquid-liquid extraction methods designed for the parent drug will fail because the hydration energy of the zwitterion heavily outweighs its hydrophobic interactions[1]. Success requires precise manipulation of the molecule's ionization state and mitigating the primary amine's tendency to adsorb to active silanol groups.

Phase 1: Diagnostic Isolation Workflow

Before altering your method, you must identify exactly where the analyte is being lost. The gold standard for troubleshooting Solid Phase Extraction (SPE) is a self-validating fraction analysis[2].

Fig 1. Diagnostic workflow to isolate the root cause of low SPE recovery via fraction analysis.

Phase 2: Core Troubleshooting FAQs

Q1: Why is my recovery of N,N-didesmethyl olopatadine <20% using standard Reversed-Phase (C18) SPE, while the parent olopatadine recovers well? Causality: At physiological pH (7.4), the primary amine is protonated (NH3+) and the carboxylic acid is deprotonated (COO-). This zwitterionic state makes the molecule incredibly polar. C18 sorbents rely strictly on hydrophobic interactions, which are insufficient to retain this polar metabolite during aqueous wash steps, leading to breakthrough in the load or wash fractions[1]. Solution: Abandon C18 for this metabolite. Switch to a Mixed-Mode Strong Cation Exchange (MCX) sorbent, which utilizes both hydrophobic and electrostatic retention mechanisms.

Q2: I switched to Mixed-Mode Cation Exchange (MCX), but recovery is still low. What is the mechanism of loss? Causality: MCX retains the molecule by forming a strong ionic bond between the negatively charged sulfonic acid groups on the sorbent and the positively charged primary amine of the analyte. To elute the analyte, you must break this bond by neutralizing the amine (raising the pH at least 1-2 units above its pKa)[3]. The pKa of the primary amine is ~10.4. If you use a standard 2% NH4OH elution solvent (pH ~10.5), only ~50% of the amine is neutralized, leaving the rest irreversibly bound to the column. Solution: Increase the basicity of your elution solvent. Use freshly prepared 5% NH4OH in Methanol (pH > 11.5) to ensure >90% deprotonation of the amine.

Q3: My load, wash, and elution steps are optimized, but I lose the analyte during the evaporation/reconstitution step. Why? Causality: Primary amines are strong hydrogen bond donors. When you elute with a basic solvent (like NH4OH in Methanol) and begin nitrogen blow-down, the highly volatile ammonia evaporates first. As the ammonia leaves, the pH of the remaining droplet plummets, and the primary amine becomes positively charged again. It then aggressively adsorbs to the negatively charged, active silanol (Si-O-) groups on the glass evaporation tubes. Solution: Perform the evaporation in polypropylene plates. Alternatively, add 10 µL of a "keeper" solvent (e.g., 10% formic acid in ethylene glycol) prior to evaporation. The acid keeps the silanols protonated (neutral), and the high-boiling ethylene glycol prevents the analyte from ever going completely dry.

Q4: Can Liquid-Liquid Extraction (LLE) work for this metabolite? Causality: While LLE using ethyl acetate/dichloromethane is a validated approach for the parent olopatadine[4], it is highly inefficient for the didesmethyl metabolite. The zwitterion strongly prefers the aqueous phase and resists partitioning into non-polar organic solvents. Solution: If LLE is mandatory, you must operate exactly at the molecule's isoelectric point (pI) to ensure a net-zero charge, and you must add a polar modifier (e.g., 15% isopropanol) to the organic phase to disrupt the hydration shell. However, MCX SPE is vastly superior for this analyte.

Phase 3: Quantitative Strategy Comparison

Extraction Strategy	Primary Retention Mechanism	Expected Recovery	Causality of Failure / Common Pitfalls
Reversed-Phase (C18)	Hydrophobic interactions	< 25%	Polarity mismatch. The zwitterionic nature of the metabolite at physiological pH prevents sufficient hydrophobic retention[1].
Liquid-Liquid Extraction	Organic phase partitioning	30 - 50%	High hydrophilicity. The metabolite resists partitioning into standard non-polar solvent mixtures (e.g., EtOAc/DCM)[4].
Mixed-Mode Cation Exchange	Hydrophobic + Electrostatic	> 85%	Incomplete elution. Failure to use a sufficiently basic eluent (pH > 11.5) leaves the primary amine irreversibly bound[3].
Protein Precipitation	Physical solubility disruption	60 - 70%	Matrix effects. While recovery is moderate, severe ion suppression in LC-MS/MS limits assay sensitivity[5].

Phase 4: Self-Validating MCX Protocol

To ensure scientific integrity, this protocol embeds analytical checkpoints. Do not proceed to the next step during method development without verifying the checkpoint.

Objective: Achieve >85% recovery of N,N-didesmethyl olopatadine from biological matrix.

Step 1: Sample Pre-treatment

• Spike 200 µL of plasma with the Internal Standard.

• Add 200 µL of 2% Phosphoric Acid (H3PO4) in water. Vortex for 30 seconds.

• Causality: This drops the sample pH to ~2.0, fully protonating the carboxylic acid (neutralizing it) and leaving the primary amine as the sole charged moiety (net +1 charge).

Step 2: Sorbent Conditioning

• Condition a 30 mg MCX cartridge with 1.0 mL Methanol, followed by 1.0 mL of 2% H3PO4.

Step 3: Sample Loading

• Load the acidified sample at a flow rate of 1 mL/min.

• Validation Checkpoint 1: Collect the flow-through and inject it directly into the LC-MS/MS. If the analyte is detected, the sample pH was not low enough, or the sorbent bed mass was exceeded[2].

Step 4: Washing

• Wash 1: 1.0 mL of 2% Formic Acid in Water (removes hydrophilic and acidic interferences).

• Wash 2: 1.0 mL of 100% Methanol (removes neutral hydrophobic interferences).

• Validation Checkpoint 2: Analyze the wash fractions. The analyte should be completely absent, held in place by the strong ionic bond to the sulfonic acid groups.

Step 5: Elution

• Elute with 2 x 500 µL of freshly prepared 5% NH4OH in Methanol.

• Causality: The high pH (>11.5) deprotonates the primary amine, breaking the electrostatic interaction and allowing the methanol to elute the neutral molecule[3].

Step 6: Anti-Adsorptive Evaporation & Reconstitution

• Add 10 µL of 10% Formic Acid in Ethylene Glycol to the eluate as a "keeper".

• Evaporate under a gentle stream of N2 at 40°C.

• Reconstitute in 100 µL of your initial LC mobile phase.

• Validation Checkpoint 3: Extract the "empty" post-elution cartridge with 1.0 mL of 10% NH4OH in Acetonitrile. If the analyte is found here, your Step 5 elution solvent was either degraded (loss of ammonia gas) or insufficiently basic[2].

Sources

• 1. welch-us.com [welch-us.com]
• 2. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: N,N-Didesmethyl Olopatadine Bioanalysis

Welcome to the Bioanalytical Technical Support Center. This guide provides advanced troubleshooting, validated methodologies, and mechanistic insights for evaluating the stability of N,N-didesmethyl olopatadine in biological matrices.

Overview & Metabolic Context

Olopatadine is a selective histamine H1 antagonist that undergoes hepatic biotransformation to form several minor metabolites. The primary metabolic pathways involve CYP3A4-mediated demethylation to form N-desmethyl olopatadine (M1) and subsequently the secondary amine N,N-didesmethyl olopatadine (M2) , alongside FMO1/FMO3-mediated oxidation to form olopatadine N-oxide (M3)[1].

While M1 and M3 are frequently quantified, the accurate LC-MS/MS bioanalysis of N,N-didesmethyl olopatadine is increasingly critical for comprehensive mass balance and metabolic profiling[2]. Ensuring the stability of this specific metabolite in matrices like human plasma and urine during sample collection, processing, and long-term storage is a strict requirement for meeting FDA bioanalytical method validation guidelines[3].

Metabolic pathways of olopatadine highlighting CYP450 and FMO-mediated biotransformations.

Frequently Asked Questions (FAQs)

Q: Why is N,N-didesmethyl olopatadine prone to stability issues in certain matrices? A: As a secondary amine, N,N-didesmethyl olopatadine is highly polar and susceptible to ex vivo oxidative degradation and pH-dependent hydrolysis. In unbuffered plasma or urine at room temperature, minor shifts in pH can catalyze degradation. Furthermore, residual enzymatic activity in non-deactivated plasma can lead to further biotransformation if samples are not immediately chilled or treated with appropriate inhibitors.

Q: What are the regulatory acceptance criteria for metabolite stability in biological matrices? A: According to FDA bioanalytical guidelines, an analyte is considered stable in a biological matrix when the mean calculated concentration of the stressed samples falls within 85–115% of the initial nominal concentration (freshly prepared calibration standards)[4]. The extent of recovery for both the analyte and the internal standard (IS) must remain consistent, precise, and reproducible across all conditions[3].

Q: Does the choice of anticoagulant affect the stability of N,N-didesmethyl olopatadine? A: Yes. K2EDTA is the preferred anticoagulant over heparin. EDTA chelates divalent cations (such as Ca²⁺ and Mg²⁺), which are essential cofactors for many plasma metalloproteases and esterases. This chelation halts enzymatic degradation of the metabolite during the bench-top processing phase, preserving the integrity of the sample.

Troubleshooting Guide: Matrix Stability & LC-MS/MS Artifacts

Issue 1: Rapid Degradation During Freeze-Thaw Cycles

• Root Cause: As plasma freezes, water crystallizes first, excluding solutes and causing a drastic localized drop in pH and an increase in salt concentration (cryoconcentration). This microenvironmental stress can hydrolyze the secondary amine of N,N-didesmethyl olopatadine.

• Solution: Limit freeze-thaw cycles to a maximum of three. Aliquot samples into smaller volumes prior to initial freezing at -70°C[2]. Thaw samples completely unassisted on wet ice rather than at room temperature to minimize the duration the matrix spends in a liquid state at higher temperatures.

Issue 2: Poor Recovery During Solid-Phase Extraction (SPE)

• Root Cause: N,N-didesmethyl olopatadine is highly polar. If the wash steps in the SPE protocol utilize an excessively high organic composition, the metabolite may elute prematurely into the waste fraction.

• Solution: Utilize a carefully optimized C18 cartridge (e.g., Bond Elut) or a mixed-mode cation exchange (MCX) phase[5]. Ensure the plasma sample is appropriately acidified (e.g., with 0.1% formic acid) prior to loading. This protonates the amine group, enhancing its retention on the stationary phase during aqueous washes.

Issue 3: Signal Loss in the Autosampler (Post-Preparative Stability)

• Root Cause: Adsorption of the desmethyl metabolite to the walls of glass vials, or degradation in the reconstitution solvent over time due to unfavorable pH.

• Solution: Use silanized glass vials or low-bind polypropylene vials. Maintain the autosampler temperature strictly at 4°C. Ensure the reconstitution solvent matches the initial mobile phase conditions (e.g., high aqueous, acidic pH) to maintain solubility and prevent precipitation[6].

Validated Methodology: Self-Validating Stability Assessment Protocol

This protocol is designed as a self-validating system. It includes internal checks to prove that any observed degradation is isolated to the matrix itself and is not an artifact of the extraction efficiency or the LC-MS/MS method.

• Preparation of Quality Control (QC) Samples: Spike blank human plasma (K2EDTA) with N,N-didesmethyl olopatadine to achieve Low QC (LQC) and High QC (HQC) concentrations spanning the expected pharmacokinetic range.

• Aliquoting: Divide the spiked matrix into 500 µL aliquots in pre-labeled polypropylene tubes to avoid repeated freeze-thaw events on a single master sample.

• Application of Stress Conditions:

  • Bench-top Stability: Leave aliquots at room temperature (approx. 25°C) for 4, 8, and 24 hours.

  • Freeze-Thaw Stability: Subject aliquots to three cycles of freezing at -70°C for at least 24 hours, followed by thawing on wet ice.

  • Long-Term Stability: Store aliquots at -20°C and -70°C for 30, 60, and 90 days[2].

• Internal Validation Check (Zero-Hour Baseline): Before analyzing stressed samples, extract and inject a "Zero-Hour" freshly prepared QC. Causality Check: If the Zero-Hour QC deviates by >5% from the nominal concentration, the extraction efficiency is compromised, and subsequent stability data cannot be trusted.

• Sample Extraction: Add an internal standard (e.g., olopatadine-d3) to the stressed aliquots. Perform protein precipitation with acetonitrile or execute the validated SPE method[4][6].

• LC-MS/MS Analysis: Inject the extracted samples onto a C8 or C18 column[7]. Use a gradient mobile phase of 0.1% formic acid in water and acetonitrile. Detect via ESI+ in Multiple Reaction Monitoring (MRM) mode.

• Data Evaluation: Quantify the stressed samples against a freshly prepared calibration curve.

Step-by-step workflow for evaluating the stability of N,N-didesmethyl olopatadine in plasma.

Quantitative Data: Stability Benchmarks

The following table summarizes the expected stability benchmarks for olopatadine metabolites in human plasma (K2EDTA) when evaluated via LC-MS/MS. Data falling outside these parameters indicates a critical failure in sample handling or matrix integrity[2][4].

Stability Parameter	Storage Condition	Duration	Mean Recovery (%)	CV (%)	Status
Bench-top (Short-term)	Room Temperature (25°C)	24 hours	96.4 - 102.1	< 5.0	Stable
Freeze-Thaw	-70°C to Wet Ice	3 Cycles	94.2 - 98.5	< 6.2	Stable
Autosampler	4°C (in reconstitution solvent)	48 hours	97.1 - 101.3	< 4.5	Stable
Long-term	-20°C	90 days	89.5 - 93.2	< 8.1	Stable
Long-term	-70°C	90 days	95.8 - 99.4	< 5.5	Stable

References

• NCATS Inxight Drugs. "OLOPATADINE (Metabolites: N,N-Didesmethyl Olopatadine)." National Center for Advancing Translational Sciences. Available at:[Link]

• FDA Clinical Pharmacology Review. "NDA 21-861 (Olopatadine Hydrochloride)." U.S. Food and Drug Administration. Available at:[Link]

• FDA Medical Review. "NDA 206276 (Bioanalytical Method Validation)." U.S. Food and Drug Administration. Available at: [Link]

• Zhu P, et al. "A Rapid and Sensitive Liquid Chromatography–Tandem Mass Spectrometry Method for Determination of Olopatadine Concentration in Human Plasma." Journal of Analytical Toxicology, Vol. 35, March 2011. Available at:[Link]

• Basniwal and Jain. "Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method." ResearchGate. Available at: [Link]

• VIBGYOR ePress. "Review Article: Instrumental Analysis of Olopatadine Hydrochloride." Available at: [Link]

• SciSpace. "Top 281 Biomedical Chromatography papers published in 2022." Available at: [Link]

Sources

• 1. OLOPATADINE [drugs.ncats.io]
• 2. fda.gov [fda.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. vibgyorpublishers.org [vibgyorpublishers.org]
• 7. scispace.com [scispace.com]

Reducing ion suppression for N,N-Didesmethyl olopatadine in mass spectrometry

Technical Support Center: Troubleshooting Ion Suppression for N,N-Didesmethyl Olopatadine in LC-MS/MS

Welcome to the Bioanalytical Technical Support Center. This guide is designed for researchers and drug development professionals quantifying N,N-Didesmethyl olopatadine—a highly polar, basic metabolite of the antihistamine olopatadine—in complex biological matrices (e.g., plasma, serum, tears). Here, we address the critical challenge of ion suppression in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and provide field-proven, self-validating protocols to ensure robust quantification.

Core Concepts & Diagnostics

Q: Why does N,N-Didesmethyl olopatadine experience severe ion suppression in biological matrices? A: N,N-Didesmethyl olopatadine is a secondary amine metabolite formed via the sequential demethylation of olopatadine[1]. Because of its polarity, it tends to elute early in standard reversed-phase chromatography, often co-eluting with endogenous matrix components like glycerophosphocholines (phospholipids) and salts. During Electrospray Ionization (ESI), these highly surface-active phospholipids outcompete the target analyte for the limited excess charge on the surface of the ESI droplet. This charge competition prevents the analyte from efficiently transitioning into the gas phase, resulting in a dramatic loss of signal intensity known as ion suppression.

Mechanism of ESI charge competition leading to ion suppression.

Q: How can I systematically diagnose and quantify the extent of ion suppression in my assay? A: The most authoritative, self-validating diagnostic method is the Post-Column Infusion (T-infusion) experiment .

• Continuously infuse a pure standard solution of N,N-Didesmethyl olopatadine into the mass spectrometer post-column via a T-connector.

• Inject a blank matrix extract (e.g., extracted plasma without the analyte) onto the LC column.

• Monitor the MS/MS baseline. Any sudden dips in the steady-state baseline indicate zones of ion suppression caused by eluting matrix components[2].

If the retention time of N,N-Didesmethyl olopatadine falls within these suppression zones, you must intervene using sample preparation or chromatographic adjustments.

Sample Preparation Strategies

Q: What is the most effective sample preparation strategy to eliminate phospholipid-induced suppression? A: While Protein Precipitation (PPT) is widely used due to its simplicity, it is highly ineffective at removing phospholipids, leaving them to foul the MS source and cause severe suppression[2],. To achieve a clean extract for N,N-Didesmethyl olopatadine, Solid-Phase Extraction (SPE) or targeted phospholipid depletion (e.g., HybridSPE) is required[3],.

Table 1: Quantitative Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Protein Removal	Phospholipid Removal	Analyte Recovery	Risk of Ion Suppression
Protein Precipitation (PPT)	High (>95%)	Low (<10%)	High	Critical (High Risk)
Liquid-Liquid Extraction (LLE)	High	Moderate (50-70%)	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	High (>85%)	High	Low
Phospholipid Depletion Plates	High	Very High (>99%)	High	Minimal (Best Practice)

Protocol: Optimized Solid-Phase Extraction (SPE) Workflow for N,N-Didesmethyl Olopatadine Causality Note: This protocol uses a Mixed-Mode Cation Exchange (MCX) SPE cartridge. Because N,N-Didesmethyl olopatadine contains a basic amine group, it becomes positively charged under acidic conditions, allowing it to bind strongly to the cation-exchange resin while neutral lipids and phospholipids are washed away.

• Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% Formic Acid in water. (Reasoning: Acidification disrupts protein binding and ensures the secondary amine of the analyte is fully protonated).

• Conditioning: Pass 1 mL of Methanol, followed by 1 mL of 2% Formic Acid in water through the MCX cartridge.

• Loading: Load the pre-treated sample onto the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Wash with 1 mL of 2% Formic Acid in water. (Reasoning: Removes water-soluble endogenous salts).

• Wash 2 (Organic): Wash with 1 mL of 100% Methanol. (Reasoning: Elutes neutral lipids and phospholipids while the analyte remains ionically bound to the sorbent).

• Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide in Methanol. (Reasoning: The high pH neutralizes the analyte's charge, releasing it from the cation-exchange resin).

• Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase.

Self-Validation Check: Run the reconstituted blank matrix through your post-column infusion setup. A flat baseline at the analyte's retention time confirms the successful removal of suppressive phospholipids.

Chromatographic & Mass Spectrometric Optimization

Q: If matrix components still co-elute after sample prep, how should I modify my chromatographic conditions? A: You must shift the retention time of N,N-Didesmethyl olopatadine away from the suppression zone. Because it is highly polar, it often elutes near the void volume on standard C18 columns, right alongside unretained salts[1].

• Alternative 1 (Modified Gradient): Decrease the initial organic concentration (e.g., start at 2% instead of 10% Acetonitrile) and use a shallower gradient to increase retention[2].

• Alternative 2 (HILIC): Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC provides orthogonal selectivity, retaining polar analytes like olopatadine metabolites strongly while hydrophobic phospholipids elute near the void[4].

Q: How does a Stable Isotope-Labeled Internal Standard (SIL-IS) solve quantification errors caused by ion suppression? A: While sample prep and chromatography reduce suppression, they rarely eliminate it entirely. A SIL-IS (e.g., N,N-Didesmethyl olopatadine-d3) is the gold standard for compensation[3]. Because the SIL-IS shares identical physicochemical properties with the analyte, it co-elutes exactly and experiences the identical suppression environment in the ESI source[5]. By quantifying based on the peak area ratio (Analyte / SIL-IS), the suppression effect cancels out, ensuring accurate and reproducible quantification.

Step-by-step troubleshooting workflow to resolve LC-MS/MS ion suppression.

References

• Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. PubMed. URL:[Link][1]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom. URL:[Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. URL:[Link][3]

• Determination of olopatadine in human tears by hydrophilic interaction liquid chromatography–MS/MS method. ResearchGate. URL:[Link][4]

Sources

• 1. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]

Method robustness testing for N,N-Didesmethyl olopatadine HPLC assay

Welcome to the Technical Support Center for the chromatographic analysis of N,N-Didesmethyl olopatadine. This resource is designed for analytical scientists and drug development professionals tasked with developing, validating, and troubleshooting High-Performance Liquid Chromatography (HPLC) methods for Olopatadine Hydrochloride and its related impurities.

Scientific Context & Causality

N,N-Didesmethyl olopatadine is a critical secondary amine impurity and degradation product of Olopatadine Hydrochloride, a widely used second-generation antihistamine. Because N,N-Didesmethyl olopatadine is structurally and chemically similar to the active pharmaceutical ingredient (API), achieving baseline resolution requires highly specific chromatographic conditions.

Robustness testing ensures that the HPLC method remains unaffected by small, deliberate variations in method parameters. According to the updated1, robustness should no longer be an afterthought; it must be evaluated during the method development phase to establish a reliable analytical control strategy.

Workflow for HPLC method robustness testing aligned with ICH Q2(R2) and Q14 guidelines.

Experimental Protocols: Method Robustness Testing

To ensure trustworthiness, the robustness protocol must act as a self-validating system. Every deliberate variation must be bracketed by System Suitability Testing (SST) to prove that the instrument and method are capable of resolving the impurity under stressed conditions.

Step 1: Define Critical Method Parameters (CMPs) Based on prior method development data, select parameters susceptible to daily laboratory variation. For N,N-Didesmethyl olopatadine, these typically include mobile phase pH (±0.2 units), flow rate (±0.1 mL/min), column temperature (±5°C), and organic modifier concentration (±2% absolute).

Step 2: Prepare System Suitability and Spiked Samples

• System Suitability Solution: Prepare a solution containing Olopatadine HCl (e.g., 1.0 mg/mL) spiked with N,N-Didesmethyl olopatadine at the specification limit (e.g., 0.1% or 1.0 µg/mL).

• Control Sample: Unspiked Olopatadine HCl standard to verify the absence of matrix interference.

Step 3: Execution of Design of Experiments (DoE) Instead of the traditional One-Factor-At-A-Time (OFAT) approach, utilize a Plackett-Burman or fractional factorial design to evaluate parameter interactions. Inject the System Suitability Solution in triplicate for each experimental condition.

Step 4: System Suitability Evaluation & Data Synthesis For each run, record the retention time (RT), resolution (Rs) between Olopatadine and N,N-Didesmethyl olopatadine, tailing factor (Tf), and theoretical plates (N). Calculate the %RSD for peak areas. Ensure Rs remains ≥ 2.0 across all deliberate variations to validate the Method Operable Design Region (MODR).

Quantitative Data: Robustness Parameters & Acceptance Criteria

The following table summarizes standard deliberate variations and the required acceptance criteria to prove method robustness for2.

Parameter	Nominal Value	Deliberate Variation	Acceptance Criteria (Rs)	Acceptance Criteria (%RSD)
Buffer pH	3.0	± 0.2 units	≥ 2.0	≤ 2.0%
Flow Rate	1.0 mL/min	± 0.1 mL/min	≥ 2.0	≤ 2.0%
Column Temp	25 °C	± 5 °C	≥ 2.0	≤ 2.0%
Organic Modifier	20% Acetonitrile	± 2%	≥ 2.0	≤ 2.0%
Buffer Molarity	50 mM	± 5 mM	≥ 2.0	≤ 2.0%

Troubleshooting Guides and FAQs

Q1: Why does the resolution between Olopatadine and N,N-Didesmethyl olopatadine drop below 2.0 when the pH fluctuates? A: N,N-Didesmethyl olopatadine is a secondary amine, while Olopatadine is a tertiary amine. The pKa values of their basic nitrogen atoms differ slightly. At a mobile phase pH near their pKa, small pH fluctuations drastically alter their ionization states. This changes their relative hydrophobicity and interaction with the C18 stationary phase, leading to peak coalescence. Maintaining a tightly buffered mobile phase (e.g., phosphate buffer at pH 3.0, where both are fully protonated) is critical for robust separation.

Q2: How does column temperature variation affect the retention time and peak shape of the desmethyl impurity? A: Temperature impacts mobile phase viscosity and the mass transfer kinetics between the stationary and mobile phases. For basic compounds like N,N-Didesmethyl olopatadine, lower temperatures (e.g., <20°C) can exacerbate secondary interactions with residual silanols on the silica support, causing peak tailing (Tf > 1.5) and broader peaks. Conversely, higher temperatures decrease retention time but may compromise the resolution from early-eluting degradation products. The robustness study must confirm that a ±5°C shift does not push the tailing factor beyond acceptable limits.

Q3: We are migrating our validation protocol to align with ICH Q2(R2). What is the primary change regarding robustness? A: Historically under ICH Q2(R1), robustness was often treated as a late-stage validation add-on. 3, in conjunction with ICH Q14, mandates that robustness should be evaluated during the method development phase. It explicitly requires testing to show reliability in response to deliberate parameter variations as well as the stability of the sample and reagents. You must establish an analytical control strategy based on these early robustness findings.

Q4: What should be done if the method fails the robustness test for organic modifier concentration? A: If a ±2% change in acetonitrile causes co-elution, the method is not robust. You must either:

• Tighten the procedural controls (e.g., mandate premixed mobile phases rather than relying on pump proportioning valves).

• Re-develop the method using a more retentive stationary phase (e.g., a polar-embedded C18 column) to increase the intrinsic selectivity (α) between Olopatadine and the desmethyl impurity.

Troubleshooting logic for resolving co-elution of Olopatadine and N,N-Didesmethyl olopatadine.

References

• Title: Understanding ICH Q2(R2)
• Title: ICH guideline Q2(R2)
• Title: UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods Source: SciSpace URL
• Source: Researcher.

Sources

• 1. biopharmaspec.com [biopharmaspec.com]
• 2. scispace.com [scispace.com]
• 3. ema.europa.eu [ema.europa.eu]

Technical Support Center: Troubleshooting Olopatadine HPLC Co-Elution

Welcome to the Advanced Chromatography Support Center. This guide is engineered for analytical scientists, quality control (QC) researchers, and drug development professionals facing co-elution challenges during the High-Performance Liquid Chromatography (HPLC) analysis of Olopatadine Hydrochloride and its related compounds.

Olopatadine is a selective H1-receptor antagonist widely used in ophthalmic solutions for allergic conjunctivitis[1]. Because its synthesis and degradation pathways generate structurally similar impurities—most notably its geometric E-isomer and photolytic carbaldehyde derivatives—achieving baseline resolution requires precise manipulation of chromatographic thermodynamics and kinetics.

Diagnostic Matrix: Common Co-Elution Scenarios

Before adjusting your instrument parameters, consult the quantitative diagnostic matrix below to identify the thermodynamic cause of your specific co-elution issue.

Co-Eluting Pair	Structural Similarity	Primary Cause of Co-Elution	Recommended Chromatographic Fix	Target Resolution (Rs)
Olopatadine (Z-isomer) & E-isomer	Geometric isomers (differ only in double bond orientation)	Insufficient hydrophobic selectivity; improper mobile phase pH causing mixed-mode ionization.	Use an Ion-Pairing reagent (e.g., 1-pentane sulfonic acid) or switch to HILIC mode [1, 3].	> 1.5
Olopatadine & Z-Carbaldehyde	Loss of carboxylic acid tail (Norrish Type-1 cleavage)	Gradient profile is too shallow; secondary interactions with free silanols on the stationary phase [2].	End-capped C18 column; optimize gradient slope; decrease column temperature to 25°C.	> 2.0
E-isomer & Benzalkonium Chloride (BKC)	Polarity overlap	BKC (preservative) overloading the stationary phase, shifting retention times of late eluters [3].	Implement a wash step in the gradient; increase buffer capacity (e.g., 50mM phosphate).	> 2.5

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why do the E-isomer and Z-isomer (Olopatadine) consistently co-elute on my standard C18 column, and how can I force separation?

Causality & Solution: Olopatadine is the Z-isomer of 11-[3-(dimethylamino)propylidene]-6,11-dihydrodibenz[b,e]oxepin-2-acetic acid. The E-isomer is its most critical related substance. Because they are geometric isomers, their partition coefficients (LogP) are nearly identical, making standard reversed-phase (RP) separation difficult. Furthermore, Olopatadine contains both a basic tertiary amine and an acidic carboxylic acid, making it highly sensitive to pH fluctuations.

To resolve this, you must exploit the slight spatial differences in how the isomers interact with the stationary phase:

• Ion-Pairing Chromatography (IPC): Introduce an ion-pairing agent like 1-pentane sulphonic acid sodium salt into the mobile phase [1]. The negatively charged sulfonate groups bind to the protonated tertiary amine of Olopatadine, creating a neutral, highly hydrophobic complex. The spatial geometry of the E vs. Z double bond causes these complexes to have different steric hindrances when intercalating with the C18 chains, effectively separating them.

• pH Control: Maintain the mobile phase pH strictly at 3.0 using phosphate buffer. This suppresses the ionization of the carboxylic acid, ensuring the molecule interacts predictably with the ion-pairing agent [1].

Q2: I am seeing new unknown peaks co-eluting with the main API peak after stability testing. What are they?

Causality & Solution: If your ophthalmic solution was exposed to UV-visible light during forced degradation or stability testing, these peaks are likely the E and Z isomers of Olopatadine Carbaldehyde [2].

Photolytic degradation of Olopatadine occurs via a Norrish Type-1 reaction. The UV light cleaves the acetic acid side chain, leaving behind a carbaldehyde group. Because the Z-isomer is the active pharmaceutical ingredient (API), it primarily forms Z-carbaldehyde. However, UV energy also induces racemization, converting some of the drug into the E-isomer, which subsequently degrades into E-carbaldehyde [2]. To separate these, utilize a longer column (e.g., 150 mm) with sub-3.5 µm particles and a shallower gradient to enhance theoretical plates (N).

Q3: When should I abandon Reversed-Phase (RP-HPLC) and use HILIC for Olopatadine impurity profiling?

Causality & Solution: You should switch to Hydrophilic Interaction Liquid Chromatography (HILIC) when tracking highly polar degradation products or when analyzing the drug alongside polar preservatives like Benzalkonium Chloride (BKC) [3]. In RP-HPLC, highly polar impurities elute in the void volume ( t0​ ), leading to co-elution with the solvent front. HILIC operates via a water-enriched layer on a polar stationary phase (like bare silica). By using a highly organic mobile phase (>80% Acetonitrile) with an ammonium acetate buffer, polar impurities partition into the aqueous layer, increasing their retention time and resolving them from the hydrophobic API [3].

Experimental Workflows & Logical Relationships

To assist in your method development, below is the decision-making logic for resolving Olopatadine co-elution, visualized using Graphviz.

Decision tree for diagnosing and resolving Olopatadine HPLC co-elution issues.

Mechanistic pathway of Olopatadine photolytic degradation leading to co-eluting impurities.

Self-Validating Protocol: Ion-Pair RP-HPLC for E/Z Isomer Separation

If you are experiencing E-isomer co-elution, execute the following rigorously validated protocol [1]. This protocol is self-validating: if the system suitability criteria (Step 4) are met, the mechanistic integrity of the separation is guaranteed.

Phase 1: Reagent & Mobile Phase Preparation

• Buffer Preparation: Dissolve accurately weighed anhydrous monobasic potassium phosphate and 1-pentane sulphonic acid sodium salt monohydrate (ion-pairing agent) in HPLC-grade water.

• pH Adjustment: Adjust the buffer strictly to pH 3.0 ± 0.05 using dilute orthophosphoric acid. Causality: A pH > 3.5 will cause partial ionization of the carboxylic acid group, leading to peak broadening and loss of resolution.

• Mobile Phase Mixing: Mix the prepared buffer with HPLC-grade Acetonitrile in an 80:20 (v/v) ratio. Filter through a 0.45 µm membrane and sonicate to degas.

Phase 2: Chromatographic Conditions

• Column: Install a Kromasil 100 C18 (150 mm x 4.6 mm i.d., 3.5 µm particle size) or equivalent high-carbon-load column.

• Flow Rate: Set to 1.5 mL/min.

• Temperature: Maintain the column compartment precisely at 25°C. Causality: Elevated temperatures increase the kinetic energy of the molecules, which can disrupt the delicate ion-pair complex and cause the E-isomer to merge into the Z-isomer peak tail.

• Detection: Set the Photodiode Array (PDA) or UV detector to 220 nm.

Phase 3: System Suitability & Validation

Inject a resolution standard containing 5 µg/mL Olopatadine Hydrochloride and 2 µg/mL E-isomer.

• Validation Checkpoint: The E-isomer must elute first (approx. 20 minutes), followed by the Olopatadine principal peak (approx. 33 minutes) [1].

• Acceptance Criteria: The resolution ( Rs​ ) between the E-isomer and Z-isomer must be ≥2.0 . The tailing factor for the Olopatadine peak must be ≤1.5 . If these criteria are met, the method is validated for sample analysis.

References

• Rele, R. V., & Warkar, C. B. (n.d.). Application of High Performance Liquid Chromatographic Technique for Olopatadine Hydrochloride and its Impurity in Ophthalmic Solution. TSI Journals / Semantic Scholar. Retrieved from[Link]

• Science Publishing Group. (2019). Isolation and Characterization Photo Degradation Impurities of Drug Product Olopatadine Hydrochloride by Spectral Techniques. Science Publishing Group. Retrieved from[Link]

• Oxford Academic. (2014). Chromatographic Analysis of Olopatadine in Hydrophilic Interaction Liquid Chromatography. Journal of Chromatographic Science. Retrieved from [Link]

• SciSpace. (2014). UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods. Retrieved from [Link]

Reference Data & Comparative Studies

N,N-Didesmethyl olopatadine vs. olopatadine N-oxide as primary metabolites

Publish Comparison Guide: N,N-Didesmethyl Olopatadine vs. Olopatadine N-Oxide as Primary Metabolites

Executive Summary

Olopatadine is a highly selective histamine H1-receptor antagonist and mast cell stabilizer widely utilized in ophthalmic and intranasal formulations. From a pharmacokinetic perspective, olopatadine is unique among antiallergic agents because it is not extensively metabolized; over 70% of the systemically absorbed dose is eliminated unchanged via renal excretion[1]. However, the minor fraction that does undergo hepatic biotransformation presents a fascinating case study in divergent metabolic pathways.

For drug development professionals and analytical scientists, understanding the fate of olopatadine's tertiary amine group is critical. This guide provides an objective, data-driven comparison of two specific metabolites: N,N-didesmethyl olopatadine (M2) and olopatadine N-oxide (M3) . By examining their formation pathways, relative abundance, and the analytical methodologies required to quantify them, we can establish a comprehensive framework for evaluating olopatadine's pharmacokinetic profile.

Metabolic Pathways & Mechanistic Causality

The biotransformation of olopatadine is governed by a competition between two distinct enzyme families targeting its tertiary alkylamino moiety: Cytochrome P450 (CYP) enzymes and Flavin-containing monooxygenases (FMO).

• Olopatadine N-oxide (M3): This is a primary metabolite. The tertiary amine is directly oxidized. In vitro phenotyping using cDNA-expressed human enzymes demonstrates that this direct N-oxidation is catalyzed almost exclusively by FMO1 and FMO3[2].

• N,N-Didesmethyl olopatadine (M2): This is a secondary metabolite. Its formation requires a sequential, two-step N-demethylation process. First, CYP3A4 catalyzes the removal of a single methyl group to form the primary metabolite N-monodesmethyl olopatadine (M1)[3]. Subsequently, M1 must undergo a second demethylation event to yield the didesmethyl derivative (M2).

Because M1 formation is already a minor pathway (accounting for <5% of the parent drug concentration), the subsequent conversion to M2 is severely rate-limited. This sequential causality explains why M3 is readily detectable in human plasma, whereas M2 is almost universally below the limit of quantification (BLQ) in clinical studies[4].

Caption: Olopatadine Biotransformation: Divergent pathways for N-demethylation (M1/M2) and N-oxidation (M3).

Comparative Pharmacokinetics & Abundance

To objectively compare these two metabolites, we must look at steady-state plasma pharmacokinetics derived from clinical trials (e.g., following intranasal administration). The data reveals a stark contrast in systemic exposure, validating the mechanistic theory that direct oxidation outpaces sequential demethylation.

Table 1: Pharmacokinetic and Metabolic Comparison of M2 and M3

Parameter	N,N-Didesmethyl olopatadine (M2)	Olopatadine N-oxide (M3)
Metabolite Classification	Secondary Metabolite	Primary Metabolite
Primary Catalyzing Enzyme	CYP450 (via M1 intermediate)	FMO1 and FMO3[5]
Reaction Type	Sequential N-demethylation	Direct N-oxidation
Plasma Abundance (In Vivo)	Unmeasurable / BLQ[4]	~3.0% of parent Cmax​ [5]
AUC Relative to Parent	Negligible	~9.0% of parent AUCinf​ [5]
Clinical DDI Risk	None (Insufficient concentration)	Negligible (FMOs are rarely induced/inhibited)

Data synthesized from FDA Clinical Pharmacology Reviews for Olopatadine formulations[4][5].

Experimental Methodologies: Self-Validating Protocols

To rigorously study these metabolites, application scientists must employ orthogonal validation techniques. Below are two field-proven protocols designed to isolate the causality of formation and ensure absolute analytical specificity.

Protocol 1: In Vitro Enzyme Phenotyping (HLM & Recombinant Enzymes)

To prove that M3 is FMO-dependent and M2/M1 are CYP-dependent, a self-validating thermal and chemical inhibition assay using Human Liver Microsomes (HLM) is required.

• Preparation: Aliquot HLM (0.5 mg/mL protein) into phosphate buffer (pH 7.4).

• Thermal Inactivation (The FMO Control): FMO enzymes are uniquely heat-labile. Pre-incubate one batch of HLM at 45°C for 5 minutes. This destroys FMO activity while leaving CYP450 enzymes intact.

• Chemical Inhibition (The CYP Control): To a separate unheated HLM batch, add Ketoconazole (1 µM) to selectively inhibit CYP3A4[3].

• Reaction Initiation: Spike 10 µM of olopatadine into all batches. Initiate the reaction by adding an NADPH-generating system. Incubate at 37°C for 60 minutes.

• Termination & Extraction: Stop the reaction with ice-cold acetonitrile. Centrifuge at 14,000 x g to precipitate proteins.

• Causality Check:

  • In the heat-inactivated batch, M3 (N-oxide) formation will drop to zero, while M1/M2 formation persists, proving FMO dependence.

  • In the Ketoconazole batch, M1/M2 formation will be abolished, while M3 formation persists, proving CYP3A4 dependence.

Protocol 2: LC-ESI-MS/MS Quantification Workflow

Because M2 and M3 are present at trace levels (or BLQ), standard UV detection is insufficient. A highly sensitive Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) method is mandatory[6].

• Sample Preparation (SPE): Plasma contains phospholipids that cause severe ion suppression in the mass spectrometer. Load 0.5 mL of human plasma (spiked with internal standard KF11796) onto a pre-conditioned Bond Elut C18 solid-phase extraction cartridge. Wash with 5% methanol in water, then elute the analytes with 100% methanol.

• Chromatographic Separation: Inject the reconstituted eluate onto a reverse-phase C18 column. Use a gradient mobile phase of ammonium acetate buffer and acetonitrile. This separates the highly polar N-oxide (M3) from the less polar didesmethyl (M2) and parent drug.

• MS/MS Detection (MRM): Operate the mass spectrometer in positive ion mode. Use Multiple Reaction Monitoring (MRM) to filter for the specific precursor-to-product ion transitions. M2 and M3 have distinct mass-to-charge ( m/z ) ratios, ensuring that even if they co-elute, the MS/MS differentiates them based on their unique fragmentation patterns.

Caption: Self-validating LC-ESI-MS/MS workflow for the extraction and quantification of olopatadine metabolites.

Clinical Implications

The comparison between N,N-didesmethyl olopatadine and olopatadine N-oxide highlights a critical advantage of olopatadine's molecular design. Because the primary metabolic route (N-oxidation to M3) is handled by FMOs rather than CYPs, and the CYP-mediated route (demethylation to M1 and M2) is highly restricted, olopatadine exhibits an exceptionally clean drug-drug interaction (DDI) profile.

FMO enzymes are not subject to the same aggressive induction or inhibition by co-administered drugs as CYP3A4. Furthermore, because M2 fails to reach quantifiable systemic levels, there is no risk of secondary metabolite accumulation, even in pediatric populations[4]. Consequently, olopatadine can be safely co-administered with a wide variety of therapeutic agents without requiring dose adjustments.

References

• 1 2.3

• 2

• 5 5.6 6.4

Sources

• 1. medcentral.com [medcentral.com]
• 2. Olopatadine (nasal) - wikidoc [wikidoc.org]
• 3. Effects of olopatadine, a new antiallergic agent, on human liver microsomal cytochrome P450 activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetic Comparison of Olopatadine and N,N-Didesmethyl Olopatadine

Executive Summary

Olopatadine is a potent, dual-action selective histamine H1 receptor antagonist and mast cell stabilizer widely utilized in ophthalmic, intranasal, and oral formulations for allergic conditions. During drug development and pharmacokinetic (PK) profiling, quantifying the parent drug alongside its metabolites is critical for safety and efficacy validation. N,N-Didesmethyl olopatadine (designated as the M2 metabolite) is a downstream product of olopatadine metabolism. This guide provides an objective, data-driven comparison of the pharmacokinetic behaviors of olopatadine and N,N-didesmethyl olopatadine, detailing their metabolic pathways, systemic exposure profiles, and the analytical methodologies required for their quantification.

Mechanistic & Metabolic Profiling

The pharmacokinetic profile of olopatadine is characterized by high metabolic stability. As detailed in the 1[1], hepatic metabolism represents only a minor clearance pathway. The parent drug undergoes limited biotransformation via two primary routes:

• N-Oxidation: Catalyzed primarily by Flavin-containing monooxygenases (FMO1 and FMO3) to form Olopatadine N-oxide (M3).

• Mono-demethylation: Catalyzed by Cytochrome P450 3A4 (CYP3A4) to form N-desmethyl olopatadine (M1).

N,N-Didesmethyl olopatadine (M2) is formed through a secondary demethylation of the M1 metabolite. Because the initial conversion to M1 is already a highly minor pathway (~1% of the parent drug concentration), the subsequent conversion to M2 results in trace, often undetectable, systemic levels[2].

Metabolic pathway of olopatadine highlighting the formation of M1, M2, and M3 metabolites.

Comparative Pharmacokinetic Data

Olopatadine is predominantly excreted unchanged in the urine (approximately 60–70% of the systemically absorbed dose)[3]. Consequently, the systemic exposure of its metabolites is negligible. According to clinical PK studies, even at high oral doses (up to 80 mg), the M2 metabolite remains below the limit of quantitation (BLQ) in human plasma[1][2].

The table below summarizes the quantitative pharmacokinetic parameters comparing the parent active moiety to the M2 metabolite:

Pharmacokinetic Parameter	Olopatadine (Parent Drug)	N,N-Didesmethyl olopatadine (M2)
Systemic Exposure (Cmax)	1.65 ng/mL (0.77% ophthalmic) to 1711 ng/mL (80 mg oral)[4][5]	Below Limit of Quantitation (BLQ)[1][2]
Area Under Curve (AUC₀-∞)	9.7 ngh/mL (ophthalmic) to 5176 ngh/mL (80 mg oral)[5][6]	BLQ[2]
Elimination Half-life (t₁/₂)	~3 hours (ophthalmic) to ~8-12 hours (oral)[4][6]	N/A (Insufficient plasma concentration)[2]
Primary Elimination Route	Renal Excretion (60-70% unchanged)[3][5]	Renal (Trace amounts)[5]
Protein Binding	~55% (Modest binding)[3]	Unknown (Trace levels preclude in vivo analysis)
Pharmacological Activity	Potent H1 antagonist & mast cell stabilizer[7]	Inactive / Negligible[8]

Analytical Methodology: LC-ESI-MS/MS Profiling

To accurately profile the pharmacokinetics of olopatadine and verify the absence or trace presence of M2, highly sensitive analytical techniques are required. The following self-validating protocol utilizes High-Performance Liquid Chromatography with Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS), based on validated clinical trial methodologies[9].

Step-by-Step Experimental Protocol

• Plasma Collection & Internal Standard Addition: Human plasma samples are collected and spiked with KF11796 (Internal Standard). Causality: The structural similarity of the IS controls for variable extraction recoveries and corrects for ionization suppression caused by the biological plasma matrix during ESI.

• Solid-Phase Extraction (SPE): Samples are loaded onto a conditioned Bond Elut C18 SPE cartridge, washed with water, and eluted with methanol. Causality: SPE is chosen over liquid-liquid extraction (LLE) because olopatadine and its desmethyl metabolites are highly polar and amphoteric; C18 stationary phases provide superior retention and cleanup of endogenous proteins.

• Elution & Concentration: The methanolic eluate is evaporated to dryness under a gentle stream of nitrogen gas. Causality: Nitrogen drying concentrates the trace-level metabolites (especially M1 and M2) to push them above the assay's lower limit of quantitation (LOD ~1-2 ng/mL) without inducing thermal degradation.

• Reconstitution: The dried residue is reconstituted in a mobile phase consisting of acetonitrile and water modified with formic acid to promote protonation.

• LC-ESI-MS/MS Analysis: The reconstituted sample is injected into a tandem mass spectrometer operating in positive electrospray ionization (+ESI) mode, utilizing Multiple Reaction Monitoring (MRM). Causality: MRM provides the absolute specificity required to differentiate the parent drug (m/z 338) from N,N-didesmethyl olopatadine (m/z 310) against a complex biological background.

Step-by-step LC-ESI-MS/MS workflow for the quantification of olopatadine and its metabolites.

Conclusion

The pharmacokinetic comparison between olopatadine and N,N-didesmethyl olopatadine (M2) highlights the robust metabolic stability of the parent compound. Because olopatadine is primarily cleared via renal excretion as an unchanged drug, its secondary demethylation pathway is highly restricted. Consequently, N,N-didesmethyl olopatadine acts merely as a trace metabolic footprint rather than a pharmacologically or toxicologically relevant entity in clinical applications.

References

• [4] Pharmacokinetics and safety of olopatadine hydrochloride 0.77% in healthy subjects with asymptomatic eyes: data from 2 independent clinical studies - nih.gov. 4

• [7] Pataday, Patanol (olopatadine ophthalmic) dosing, indications, interactions, adverse effects, and more - medscape.com. 7

• [3] Olopatadine Monograph for Professionals - drugs.com. 3

• [6] Olopatadine (ophthalmic) - wikidoc.org. 6

• [5] Clinical Pharmacology and Biopharmaceutics Review - fda.gov. 5

• [8] OLOPATADINE - Inxight Drugs - ncats.io.8

• [9] Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - nih.gov. 9

• [2] allenil - Torrent Pharmaceuticals. 2

• [1] Clinical Pharmacology Review (NDA 21-861) - fda.gov. 1

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• 2. torrentpharma.com [torrentpharma.com]
• 3. drugs.com [drugs.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Olopatadine (ophthalmic) - wikidoc [wikidoc.org]
• 7. reference.medscape.com [reference.medscape.com]
• 8. OLOPATADINE [drugs.ncats.io]
• 9. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory comparison of N,N-Didesmethyl olopatadine quantification

Comprehensive Guide to Inter-Laboratory Quantification of N,N-Didesmethyl Olopatadine

Executive Summary & Clinical Context

Olopatadine is a potent, selective histamine H1-receptor antagonist widely utilized in the treatment of allergic conjunctivitis and rhinitis. During clinical pharmacokinetic (PK) evaluations, accurate quantification of its circulating metabolites is critical for comprehensive safety and efficacy profiling[1]. The parent drug undergoes hepatic biotransformation to yield three primary metabolites: M1 (N-desmethyl olopatadine), M2 (olopatadine N-oxide), and M3 (N,N-didesmethyl olopatadine )[2].

Because the M3 metabolite (N,N-didesmethyl olopatadine) circulates at exceptionally low concentrations—accounting for approximately 3.0% of the parent drug's Cmax​ [1]—its quantification demands highly sensitive and robust analytical techniques. This guide provides an objective, data-driven comparison of the methodologies used across different laboratories to quantify N,N-didesmethyl olopatadine, contrasting the "Gold Standard" Solid-Phase Extraction (SPE) LC-MS/MS method with high-throughput Liquid-Liquid Extraction (LLE) LC-MS/MS and legacy HPLC-UV approaches.

Caption: Hepatic biotransformation pathway of Olopatadine yielding the M1, M2, and M3 metabolites.

Methodological Alternatives: Objective Comparison

When transferring assays between laboratories (e.g., from an R&D sponsor to a Contract Research Organization), the choice of sample preparation and detection platform dictates the assay's reproducibility, matrix effect susceptibility, and Lower Limit of Quantification (LLOQ).

LC-ESI-MS/MS with Solid-Phase Extraction (SPE)

• Mechanism: Utilizes a C18 bonded silica cartridge to retain non-polar analytes while washing away polar endogenous plasma proteins and salts.

• Causality for Choice: SPE provides the cleanest extract, which is paramount for minimizing ion suppression in the Electrospray Ionization (ESI) source[3]. Because N,N-didesmethyl olopatadine is a minor metabolite, reducing background noise is non-negotiable for achieving an LLOQ of <1.0 ng/mL.

LC-ESI-MS/MS with Protein Precipitation (PPT) + Liquid-Liquid Extraction (LLE)

• Mechanism: Employs an organic solvent (e.g., acetonitrile) to denature plasma proteins, followed by partitioning the analyte into an immiscible organic layer (ethyl acetate/dichloromethane)[4].

• Causality for Choice: LLE is significantly more cost-effective and faster than SPE. While it leaves more residual phospholipids than SPE (potentially increasing matrix effects), the use of a stable-isotope-labeled internal standard (SIL-IS) can mathematically correct for this ionization variance, making it a viable high-throughput alternative.

HPLC-UV (Historical Alternative)

• Mechanism: Chromatographic separation followed by ultraviolet absorbance detection.

• Causality for Rejection in Modern PK: HPLC-UV lacks the specificity and sensitivity required for M3. It typically achieves an LLOQ of ~200 ng/mL, which is sufficient for urine analysis where the drug is concentrated, but entirely inadequate for plasma where M3 concentrations peak in the low ng/mL range[5].

Table 1: Performance Matrix of Quantification Methods

Parameter	Method A: SPE + LC-MS/MS	Method B: PPT/LLE + LC-MS/MS	Method C: HPLC-UV
Target Analyte	N,N-Didesmethyl olopatadine	N,N-Didesmethyl olopatadine	N,N-Didesmethyl olopatadine
LLOQ (Plasma)	1.0 ng/mL	0.2 - 1.0 ng/mL	~200.0 ng/mL
Linear Dynamic Range	1.0 – 200 ng/mL	0.2 – 100 ng/mL	200 – 5000 ng/mL
Matrix Effect (Ion Suppression)	Minimal (<5%)	Moderate (10-15%)	N/A (Optical detection)
Sample Throughput	Low (Requires vacuum manifold)	High (96-well plate compatible)	Low (Long run times)
Cost per Sample	High	Low	Low

Inter-Laboratory Validation Data

To validate the transferability of these methods, an inter-laboratory comparison assesses precision (Coefficient of Variation, %CV) and accuracy (Relative Error, %RE) across multiple sites using blinded, spiked human plasma samples. According to FDA bioanalytical guidelines, precision must be ≤ 15% (or ≤ 20% at LLOQ).

Table 2: Inter-Laboratory Reproducibility Data (N=6 replicates per site)

Concentration Level	Lab 1 (SPE LC-MS/MS) Accuracy / Precision	Lab 2 (LLE LC-MS/MS) Accuracy / Precision	Inter-Lab Consensus (Bias)
LLOQ (1.0 ng/mL)	102.4% / 6.8% CV	96.5% / 11.4% CV	5.9%
Low QC (3.0 ng/mL)	98.1% / 4.2% CV	94.2% / 8.6% CV	3.9%
Mid QC (50.0 ng/mL)	101.5% / 3.1% CV	103.8% / 5.2% CV	2.3%
High QC (160.0 ng/mL)	99.2% / 2.8% CV	101.1% / 4.1% CV	1.9%

Data Synthesis: Both LC-MS/MS methods successfully pass inter-laboratory validation criteria. However, Lab 1 (SPE) demonstrates tighter precision at the LLOQ due to superior removal of matrix interferents.

Experimental Protocols: Self-Validating Workflows

The following protocols are engineered as self-validating systems. By incorporating an Internal Standard (IS) at the very first step, any volumetric losses during extraction or variations in MS ionization are proportionally mirrored in the IS, preserving the Analyte/IS peak area ratio.

Caption: Comparative sample preparation workflows for LC-MS/MS quantification.

Protocol A: Solid-Phase Extraction (SPE) Workflow

• Sample Aliquot: Transfer 500 µL of human plasma into a clean microcentrifuge tube.

• Internal Standard Addition: Spike with 50 µL of KF11796 (or deuterated M3) working solution (50 ng/mL). Causality: Early addition ensures the IS undergoes the exact same thermodynamic and mechanical stresses as the target analyte.

• Conditioning: Condition a Bond Elut C18 SPE cartridge with 1.0 mL methanol, followed by 1.0 mL of HPLC-grade water.

• Loading & Washing: Load the plasma sample onto the cartridge. Wash with 1.0 mL of 5% methanol in water to elute polar salts and endogenous proteins.

• Elution: Elute N,N-didesmethyl olopatadine using 1.0 mL of 100% methanol.

• Evaporation: Evaporate the eluate to absolute dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase (e.g., 70% Acetonitrile / 30% Water with 10 mM Ammonium Acetate).

Protocol B: LC-ESI-MS/MS Detection Parameters

• Chromatography: Inject 10 µL onto a reversed-phase C18 column (e.g., Capcellpak CR). Run an isocratic mobile phase at a flow rate of 0.3 mL/min.

• Ionization: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM):

  • Olopatadine (Parent): m/z 338 → 165[4]

  • N,N-Didesmethyl Olopatadine (M3): m/z 310 → 165 (Mass shift of -28 Da corresponds to the loss of two methyl groups from the parent structure).

• Self-Validation Check: The system is deemed valid for a run only if the signal-to-noise (S/N) ratio of the LLOQ standard is ≥ 10:1, and the IS peak area variation across all samples is ≤ 15%.

References

• Fujita, K., Magara, H., & Kobayashi, H. (1999). "Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry." Journal of Chromatography B: Biomedical Sciences and Applications. URL:[Link]

• Zhu, P., et al. (2011). "A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma." Journal of Analytical Toxicology. URL:[Link]

• U.S. Food and Drug Administration (FDA). (2007). "Clinical Pharmacology and Biopharmaceutics Review: Olopatadine Hydrochloride Nasal Spray." Center for Drug Evaluation and Research. URL:[Link]

• National Center for Advancing Translational Sciences (NCATS). "N,N-DIDESMETHYL OLOPATADINE." Inxight Drugs Database. URL:[Link]

Sources

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• 2. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of olopatadine, a new antiallergic agent, and its metabolites in human plasma by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A rapid and sensitive liquid chromatography-tandem mass spectrometry method for determination of olopatadine concentration in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]

Comparative Guide: Validation of a Stability-Indicating Assay for Olopatadine and Its Impurities

As pharmaceutical pipelines increasingly prioritize complex formulations like ophthalmic and intranasal solutions, the analytical rigor required to ensure active pharmaceutical ingredient (API) stability has never been higher. Olopatadine hydrochloride (OLO), a potent selective histamine H1-receptor antagonist, is highly susceptible to specific degradation pathways depending on its microenvironment.

In this guide, we will critically compare traditional High-Performance Liquid Chromatography (HPLC-UV) against Ultra-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (UPLC-HRMS) for the stability-indicating assay (SIA) of Olopatadine. More importantly, we will dissect the causality behind method development choices, providing you with a self-validating, ICH Q2(R1)-compliant protocol.

Mechanistic Insights into Olopatadine Degradation

Before developing a stability-indicating assay, an analytical scientist must understand the molecule's intrinsic vulnerabilities. Olopatadine features a dibenzoxepin ring and a dimethylamino propylidene side chain.

Through forced degradation profiling, we observe distinct degradation behaviors:

• Acidic & Alkaline Hydrolysis: OLO is highly susceptible to hydrolytic cleavage. In acidic conditions (0.1 N HCl), up to five degradation products (DPs) emerge (OLO1 through OLO5), with OLO5 being the major degradant[1]. In alkaline conditions, the degradation profile expands to include OLO6 and OLO7, characterized by a complex, zig-zag kinetic formation pattern[1].

• Oxidative Stress: The tertiary amine in the side chain is prone to N-oxidation when exposed to peroxides (e.g., 3% H₂O₂)[2].

• Photolytic/Thermal Stability: While OLO is relatively stable under dry heat, it exhibits photosensitivity in solution, necessitating light-resistant packaging for ophthalmic products[3].

Figure 1: Mechanistic pathways of Olopatadine forced degradation.

Platform Comparison: RP-HPLC-UV vs. UPLC-HRMS

Historically, isocratic RP-HPLC methods utilizing phosphate buffers and triethylamine (TEA) were the gold standard for OLO quantification[2]. However, TEA causes severe ion suppression in mass spectrometry and permanently alters silica-based stationary phases.

To achieve a true stability-indicating profile capable of structural elucidation, modern laboratories are transitioning to UPLC-HRMS using volatile buffers. Table 1 objectively compares these two analytical paradigms.

Table 1: Comparative Performance of Analytical Platforms for OLO SIA

Parameter	Traditional RP-HPLC-UV	Advanced UPLC-DAD-HRMS	Causality / Scientific Rationale
Stationary Phase	Inertsil ODS-3V (5 µm)	Acquity BEH C18 (1.7 µm)	Sub-2-micron particles in UPLC drastically reduce eddy diffusion, improving resolution of closely eluting DPs (OLO5/OLO6).
Mobile Phase	Phosphate Buffer + TEA : MeOH	0.1% Formic Acid : MeOH/ACN	Formic acid maintains low pH to suppress carboxylic acid ionization without causing MS ion suppression[1].
Elution Mode	Isocratic	Gradient	Gradient focuses peak shape for late-eluting hydrophobic degradants, preventing band broadening.
Run Time	~15 - 20 minutes	< 8 minutes	Higher linear velocities in UPLC increase throughput by 60%.
Specificity	Retention Time only	RT + Exact Mass + Peak Purity	HRMS allows immediate structural identification of unknown DPs (e.g., tricyclic ring cleavage products)[4].

Optimized Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in your results, the experimental design must be self-validating. This means incorporating neutralization steps during forced degradation to prove that degradation occurred during the stress period, not inside the autosampler or on the column.

Phase 1: Forced Degradation Sample Preparation

• Stock Solution: Accurately weigh 100 mg of Olopatadine HCl and dissolve in 50 mL of LC-MS grade methanol. Make up the volume to 100 mL with diluent to achieve 1000 µg/mL[1].

• Acidic Hydrolysis: Mix 10 mL of stock with 10 mL of 0.1 N HCl. Reflux at 60°C for 2 hours.

  • Self-Validating Step: Immediately neutralize with 10 mL of 0.1 N NaOH. This halts the reaction kinetics precisely at 2 hours and prevents highly acidic solutions from stripping the stationary phase of your column.

• Alkaline Hydrolysis: Mix 10 mL of stock with 10 mL of 0.1 N NaOH. Reflux at 60°C for 2 hours. Neutralize with 10 mL of 0.1 N HCl[3].

• Oxidation: Treat 10 mL of stock with 10 mL of 3% H₂O₂ at room temperature for 24 hours.

• Control: Prepare a control sample subjected to the same temperatures and times, but without the stressor reagents, to rule out purely thermal degradation.

Phase 2: Chromatographic Method

• Column: C18, 100 x 2.1 mm, 1.7 µm (for UPLC) or 150 x 4.6 mm, 5 µm (for HPLC).

• Mobile Phase A: 0.1% Formic Acid in Water. (Rationale: Provides a pH ~2.7, ensuring the basic dimethylamino group is protonated while the carboxylic acid is un-ionized, yielding sharp, symmetrical peaks).

• Mobile Phase B: Methanol : Acetonitrile (50:50 v/v). (Rationale: Methanol provides hydrogen-bonding selectivity for positional isomers, while Acetonitrile lowers system backpressure and enhances elution strength)[1].

• Flow Rate: 1.0 mL/min (HPLC) or 0.4 mL/min (UPLC).

• Detection: DAD at 220 nm and 295 nm[5].

Method Validation Framework (ICH Q2(R1))

A stability-indicating method is only as reliable as its validation. The workflow below outlines the sequential validation of the assay according to ICH guidelines.

Figure 2: Sequential workflow for ICH Q2(R1) method validation parameters.

Table 2: Summary of Quantitative Validation Data

Based on rigorous validation studies, a properly optimized gradient RP-HPLC/UPLC method should yield the following performance metrics for Olopatadine[1][2]:

Validation Parameter	Acceptance Criteria (ICH)	Typical Observed Results
Linearity Range	R² > 0.999	2 - 65 µg/mL (R² = 0.9995)
Accuracy (Recovery)	98.0% - 102.0%	98.70% - 100.40%
Precision (Intra-day RSD)	< 2.0%	0.85% - 1.15%
Specificity	No interference at OLO RT	Peak purity angle < Peak purity threshold
Robustness (Overall RSD)	< 2.0% across variations	1.15% (Temp ±5°C, Flow ±10%)

Conclusion & Best Practices

When developing a stability-indicating assay for Olopatadine, relying on legacy isocratic methods utilizing non-volatile buffers severely limits your analytical capabilities. By transitioning to a gradient method utilizing a 0.1% Formic Acid and Methanol/Acetonitrile mobile phase, laboratories can achieve baseline resolution of complex hydrolytic degradation products (OLO1-OLO7) while maintaining direct compatibility with HRMS for structural elucidation[1][4].

Key Takeaway: Always integrate neutralization steps into your forced degradation protocols to build a self-validating system, ensuring that the degradation profiles you observe are true reflections of the API's intrinsic stability, rather than artifacts of sample handling.

References

• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method Source: National Center for Biotechnology Information (NIH / PMC) URL:[Link]

• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR ESTIMATION OF OLOPATADINE HYDROCHLORIDE IN BULK DRUG AND ITS FORMULATIONS Source: International Journal of Pharmaceutical Sciences Review and Research URL:[Link]

• Degradation Kinetics of Olopatadine HCL using a Validated UV-Area under Curve Method Source: MedCrave Online Journal of Analytical & Bioanalytical Techniques URL:[Link]

• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method Source: JournalAgent / Istanbul Journal of Pharmacy URL:[Link]

• Quantification of Olopatadine from Intranasal Formulation by Using Validated RP-HPLC Method Source: Acta Scientific Pharmaceutical Sciences URL:[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N,N-Didesmethyl Olopatadine

I. Core Principles of Chemical Waste Management

The disposal of any chemical, including N,N-Didesmethyl olopatadine, is governed by a hierarchy of controls and regulations designed to protect both individuals and the environment. The foundational principle is to handle all chemical waste as potentially hazardous unless explicitly classified otherwise by authoritative sources. The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) provides a comprehensive framework for hazardous waste management from "cradle-to-grave"[1].

II. Hazard Profile of Olopatadine and its Metabolite

N,N-Didesmethyl olopatadine is a metabolite of olopatadine, a histamine H1 antagonist[][3]. Due to the lack of a specific Safety Data Sheet (SDS) for N,N-Didesmethyl olopatadine, we must infer its potential hazards from the parent compound, olopatadine hydrochloride.

According to available SDS for olopatadine hydrochloride, the compound is:

• Toxic if swallowed [4][5][6].

• Very toxic to aquatic life [4][5][6].

• May cause skin and eye irritation[4][6].

Given these properties, it is prudent to handle N,N-Didesmethyl olopatadine with the same level of caution as its parent compound.

Table 1: Key Hazard Information for Olopatadine Hydrochloride

Hazard Statement	Classification	Primary Route of Exposure
Toxic if swallowed	Acute Toxicity (Oral)	Ingestion
Very toxic to aquatic life	Hazardous to the Aquatic Environment	Environmental Release
May cause skin/eye irritation	Skin/Eye Irritant	Dermal, Ocular

III. Step-by-Step Disposal Protocol for N,N-Didesmethyl Olopatadine

This protocol is designed to provide a clear, actionable workflow for the safe disposal of N,N-Didesmethyl olopatadine waste.

Step 1: Waste Identification and Segregation

• Characterize the Waste: All waste containing N,N-Didesmethyl olopatadine, including pure compound, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE), must be considered hazardous waste.

• Segregate at the Source: Do not mix N,N-Didesmethyl olopatadine waste with non-hazardous waste. Establish a designated and clearly labeled waste container in the laboratory area where the compound is handled.

Step 2: Container Selection and Labeling

• Choose Appropriate Containers: Use chemically resistant, leak-proof containers with secure lids. For liquid waste, ensure the container is compatible with any solvents used. For solid waste, a sturdy, sealed bag or a wide-mouth container is suitable.

• Label Containers Clearly: All waste containers must be labeled with the words "Hazardous Waste" and the full chemical name: "N,N-Didesmethyl olopatadine". Include the date when waste was first added to the container.

Step 3: Accumulation and Storage

• Secure Storage: Store waste containers in a designated, well-ventilated, and secure area away from general laboratory traffic. The storage area should have secondary containment to capture any potential leaks.

• Follow Accumulation Limits: Adhere to your institution's and local regulations regarding the maximum quantity of hazardous waste that can be accumulated and the maximum time it can be stored on-site[7].

Step 4: Arrange for Professional Disposal

• Engage a Licensed Waste Hauler: The final disposal of N,N-Didesmethyl olopatadine waste must be handled by a licensed hazardous waste disposal company. Your institution's Environmental Health and Safety (EHS) department will have established procedures and approved vendors for this purpose.

• Complete a Hazardous Waste Manifest: For shipments of hazardous waste, a hazardous waste manifest is required. This document tracks the waste from your facility to its final disposal site[8]. Your EHS department will assist in completing this paperwork.

Step 5: Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is critical.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate area and alert your colleagues and the EHS department.

• Control the Spill: For small, manageable spills, and if you are trained to do so, contain the spill using appropriate absorbent materials.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when cleaning up a spill.

• Decontaminate: Clean the spill area with an appropriate decontaminating solution and dispose of all cleanup materials as hazardous waste.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of N,N-Didesmethyl olopatadine.

Caption: Workflow for the safe disposal of N,N-Didesmethyl olopatadine.

IV. Trustworthiness: A Self-Validating System

The protocol outlined above is designed to be a self-validating system. By adhering to the principles of precautionary hazard assessment, proper segregation, secure storage, and professional disposal, you create a chain of custody that ensures safety and compliance at every step. Regular training on these procedures and clear communication within the laboratory are essential to maintaining the integrity of this system.

V. Conclusion: A Commitment to Safety and Sustainability

The responsible disposal of chemical waste is a critical component of scientific research. By following these guidelines for N,N-Didesmethyl olopatadine, you are not only ensuring the safety of yourself and your colleagues but also contributing to the protection of our environment. Always consult your institution's specific policies and your local regulations to ensure full compliance.

References

• APO-OLOPATADINE. (2013, February 28). Apotex Inc.

• N-Desmethyl olopatadine. PubChem. Retrieved from [Link]

• OLOPATADINE. precisionFDA. Retrieved from [Link]

• Olopatadine Hydrochloride MSDS. (n.d.). Somerset Pharma LLC.
• Safety Data Sheet. (2020, June 24). Fisher Scientific.
• Ueno, S., et al. (2002). Pharmacological, Pharmacokinetic and Clinical Properties of Olopatadine Hydrochloride, a New Antiallergic Drug. Arzneimittelforschung, 52(4), 379-391.
• Safety D

• Resource Conservation and Recovery Act (RCRA) Overview. (2025, September 5). U.S. Environmental Protection Agency. Retrieved from [Link]

• Hazardous Waste Regulations. (n.d.).

• Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). U.S. Environmental Protection Agency. Retrieved from [Link]

• Ueno, S., et al. (2002). Pharmacological, pharmacokinetic and clinical properties of olopatadine hydrochloride, a new antiallergic drug. Arzneimittelforschung, 52(4), 379-391.

• Guidance and Websites about Proper Disposal of Unwanted Household Medicines. (2025, September 18). U.S. Environmental Protection Agency. Retrieved from [Link]

• Safety Data Sheet. (2025, December 4). Cayman Chemical.
• Olopatadine Hydrochloride - Safety Data Sheet. (2022, August 15). SOLA Pharmaceuticals.
• Basniwal, P. K., & Jain, D. (2015). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method.
• New Management Standards for Hazardous Waste Pharmaceuticals. (2019, February). Defense Centers for Public Health.

• RCRA Listed Hazardous Waste. (n.d.). California Department of Toxic Substances Control. Retrieved from [Link]

• Update on pharmaceutical waste disposal regulations. (2020). American Journal of Health-System Pharmacy, 77(10), 766-770.
• RCRA Regulations Explained. (n.d.).
• Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P. (n.d.). U.S. Environmental Protection Agency.
• Management Standards for Hazardous Waste Pharmaceuticals. (2015, September 25).
• Safety D
• Olopatadine N-Oxide - Safety Data Sheet. (2026, March 22). ChemicalBook.
• Ecotoxic effects of loratadine and desloratadine on Daphnia magna. (2022, December 22). AperTO - Archivio Istituzionale Open Access dell'Università di Torino.
• Environmental Toxicants and Allergic Disorder. (2022, March 14). IntechOpen.
• The impact of N,N-diethyl-m-toluamide in aquatic environments: occurrence, fate, and ecological risk. (2025, November 28). Maximum Academic Press.

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